1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

• CAS: 651358-40-6

Core Science & Biosynthesis

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one chemical properties

An In-depth Technical Guide to 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

This technical guide provides a comprehensive overview of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, a key intermediate in synthetic organic chemistry. Designed for researchers, medicinal chemists, and drug development professionals, this document delves into the compound's chemical properties, spectroscopic profile, synthesis, reactivity, and applications, while also emphasizing critical safety and handling protocols. The information herein is synthesized from authoritative sources and presented with practical, field-proven insights to support laboratory and research endeavors.

Core Chemical and Physical Properties

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a trifunctional molecule featuring a ketone, an α-bromo substituent, and a dichlorinated aromatic ring. This structural combination makes it a potent electrophile and a versatile building block for more complex molecules. The physical and chemical properties are summarized below.

Property	Value	Source(s)
Chemical Formula	C₉H₇BrCl₂O	[1]
Molecular Weight	297.96 g/mol	[1]
Appearance	White to off-white crystalline powder	[2]
Melting Point	80-82 °C	[2]
Boiling Point	~260-261 °C	[2]
Solubility	Soluble in organic solvents such as ether and benzene; insoluble in water.	[2]
CAS Number	103175-61-7	[1]

Expert Insight: The high reactivity of this compound is primarily due to the α-bromo ketone moiety. The bromine atom is an excellent leaving group, making the adjacent carbon atom highly susceptible to nucleophilic attack. The 2,4-dichloro substitution on the phenyl ring provides steric bulk and electronic effects that can be exploited to modulate reactivity and biological activity in derivative compounds.

Spectroscopic Profile

For unambiguous identification and quality control, a thorough spectroscopic analysis is essential. The expected data for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one are as follows:

• ¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is expected to show distinct signals for the aromatic and aliphatic protons.

  • δ 7.4-7.2 (m, 3H): Signals corresponding to the three protons on the dichlorophenyl ring.

  • δ 4.45 (s, 2H): A singlet for the methylene protons (CH₂) adjacent to the bromine atom.

  • δ 4.05 (s, 2H): A singlet for the benzylic methylene protons (CH₂) adjacent to the carbonyl group.

• ¹³C NMR (100 MHz, CDCl₃):

  • δ ~199-202: Carbonyl carbon (C=O).

  • δ ~127-136: Aromatic carbons.

  • δ ~48: Benzylic carbon (Ar-CH₂).

  • δ ~34: Methylene carbon attached to bromine (CH₂-Br).

• Infrared (IR) Spectroscopy (KBr Pellet, cm⁻¹):

  • ~1725 cm⁻¹: Strong absorption characteristic of the C=O (ketone) stretch.

  • ~1585, 1470 cm⁻¹: C=C stretching vibrations of the aromatic ring.

  • ~1100 cm⁻¹: C-Cl stretching.

  • ~680 cm⁻¹: C-Br stretching.

• Mass Spectrometry (MS): The mass spectrum will exhibit a characteristic isotopic pattern due to the presence of one bromine and two chlorine atoms, providing definitive confirmation of the elemental composition.

Synthesis and Reactivity

The synthesis of α-halo ketones is a well-established area of organic chemistry.[3] 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is typically prepared via the α-bromination of its ketone precursor.

Synthesis Protocol

The recommended synthesis is a two-step process involving the preparation of the precursor ketone followed by its selective bromination.

Step 1: Synthesis of 1-(2,4-dichlorophenyl)propan-2-one This precursor can be synthesized via a Friedel-Crafts acylation reaction. While multiple routes exist, a common approach involves the reaction of 2,4-dichlorotoluene with an appropriate acylating agent in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).

Step 2: α-Bromination of 1-(2,4-dichlorophenyl)propan-2-one This reaction proceeds via an acid-catalyzed enol intermediate which then acts as a nucleophile, attacking molecular bromine.[4][5]

Detailed Protocol:

• Dissolve 1-(2,4-dichlorophenyl)propan-2-one (1.0 eq) in a suitable solvent such as glacial acetic acid or diethyl ether.

• Slowly add a solution of bromine (Br₂) (1.0 eq) in the same solvent dropwise to the ketone solution with stirring. The reaction is typically performed at room temperature.

• Monitor the reaction to completion using Thin Layer Chromatography (TLC). The disappearance of the starting material spot indicates the reaction is finished.

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., dichloromethane or diethyl ether).

• Wash the organic layer sequentially with a dilute solution of sodium thiosulfate (to quench any remaining bromine), saturated sodium bicarbonate solution (to neutralize the acid), and brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain a crystalline solid.

Trustworthiness: This protocol is a self-validating system. The use of TLC provides real-time monitoring of the reaction's progress. The multi-step workup ensures the removal of impurities and unreacted reagents. Final confirmation of the product's identity and purity must be performed using the spectroscopic methods detailed in Section 2.

Caption: General workflow for the synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

Key Reactivity

The primary utility of this compound lies in its ability to act as an electrophile in reactions with various nucleophiles.[6] A prominent example is its use in the construction of heterocyclic systems, which are prevalent scaffolds in medicinal chemistry.

Example Reaction: Hantzsch Thiazole Synthesis This reaction involves the condensation of an α-halo ketone with a thioamide (e.g., thiourea) to form a thiazole ring.

Protocol:

• In a round-bottom flask, dissolve 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (1.0 eq) and thiourea (1.0 eq) in a suitable solvent like absolute ethanol.

• Heat the reaction mixture to reflux and maintain for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, allow the mixture to cool to room temperature, which may induce precipitation of the product.

• If precipitation occurs, collect the solid by vacuum filtration. If not, pour the reaction mixture into cold water to precipitate the product.

• Wash the collected solid with cold water and dry.

• Recrystallize the crude product from ethanol to obtain the purified 2-amino-4-((2,4-dichlorophenyl)methyl)thiazole.

Causality behind Experimental Choices: Ethanol is an ideal solvent as it readily dissolves the reactants and is suitable for reflux conditions. The final precipitation step in water is effective because the organic thiazole product is typically insoluble in aqueous media, allowing for easy separation.

Caption: Logical flow of the Hantzsch thiazole synthesis.

Applications in Medicinal Chemistry and Drug Development

Halogenated organic compounds are of significant interest in drug design.[7] 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a valuable intermediate for synthesizing novel compounds with potential therapeutic applications.

• Scaffold for Heterocycles: It is a key starting material for synthesizing a wide range of biologically active heterocycles, including thiazoles, imidazoles, and pyrimidines.

• Antimicrobial and Antifungal Agents: Many thiazole derivatives synthesized from this precursor have demonstrated potent antimicrobial and antifungal activities.

• Enzyme Inhibition: The electrophilic nature of the α-bromo ketone can be utilized to design covalent inhibitors that form a permanent bond with a target enzyme, a strategy employed in developing highly potent drugs.

Safety and Handling

Classification: This compound is classified as hazardous. α-Bromo ketones are known to be strong lachrymators and irritants.

Hazard Statements:

• Harmful if swallowed or inhaled.[8]

• Causes severe skin irritation and serious eye irritation/damage.[8]

• May cause respiratory irritation.[8]

Precautionary Measures:

• Engineering Controls: Always handle this compound in a certified chemical fume hood to avoid inhalation of dust or vapors.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles with side shields or a face shield, and a flame-retardant lab coat.[2]

• Handling: Avoid all personal contact, including inhalation.[8] Do not eat, drink, or smoke when using this product. Ensure containers are kept tightly sealed when not in use.

• First Aid:

  • Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.

  • Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Seek immediate medical attention.

  • Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.

References

• PharmaCompass. 2-Bromo-1-(4-Chlorophenyl)Propan-1-One. [Link]

• ResearchGate. Synthesis of 1-(4-amino-3,5-dichlorophenyl)-2-bromoethan-1-one (2) and.... [Link]

• Chemistry LibreTexts. 22.3: Alpha Halogenation of Aldehydes and Ketones. [Link]

• Carl ROTH. Safety Data Sheet: 1-Bromo-3-chloropropane. [Link]

• Google Patents. US4347390A - Process for producing 1-bromo-3,5-dichlorobenzene.

• ACS Publications. The Reactions of α-Bromo Ketones with Primary Amines. [Link]

• Organic Syntheses. Acetophenone, p-bromo-. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Role of 1-Bromo-2,3-dichlorobenzene as a Pharmaceutical Intermediate. [Link]

• Master Organic Chemistry. Halogenation Of Ketones via Enols. [Link]

• The Royal Society of Chemistry. Water-controlled selective preparation of α-mono or α,α'- dihalo ketones via catalytic cascade reaction of unactivated alkynes with 1,3-dihalo-5,5-dimethylhydantoin - Supporting Information. [Link]

• ChemBK. 2-bromo-1-(2,4-dichlorophenyl)propan-1-one. [Link]

• BioMed Central. Introducing bromine to the molecular structure as a strategy for drug design. [Link]

• Organic Chemistry Portal. α-Bromoketone synthesis by bromination. [Link]

• ResearchGate. NMR spectrum of (A) borylated 1-bromo-3-phenylpropane. [Link]

• PubChem. 2-Bromo-1-(2,4-dichlorophenyl)propan-1-one. [Link]

• National Institutes of Health. 3-(4-Bromoanilino)-3-(4-chlorophenyl)-1-phenylpropan-1-one. [Link]

• YouTube. mechanism of alpha-halogenation of ketones. [Link]

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An In-depth Technical Guide to 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of modern medicinal chemistry and drug development, the strategic use of halogenated intermediates is a cornerstone of rational drug design. The introduction of halogen atoms, such as bromine and chlorine, can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties, including its metabolic stability, binding affinity, and overall therapeutic efficacy.[1][2] This guide focuses on a key building block in this domain: 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one . Its unique trifunctionalized structure—an α-bromoketone with a dichlorinated phenyl ring—makes it a versatile precursor for a wide range of complex molecular architectures, particularly in the synthesis of novel therapeutic agents. This document aims to provide a comprehensive technical overview of this compound, from its fundamental properties to its synthesis and applications, to empower researchers in their pursuit of innovative drug discovery.

Compound Identification and Physicochemical Properties

1.1. CAS Number and Nomenclature

The unambiguously identified Chemical Abstracts Service (CAS) number for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is 651358-40-6 .[3]

• Systematic IUPAC Name: 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

• Common Synonyms: No widely recognized common synonyms exist for this specific compound.

1.2. Chemical Structure

The molecular structure of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is characterized by a propane backbone with a bromine atom at the first position, a ketone at the second, and a 2,4-dichlorophenyl substituent at the third position.

Molecular Formula: C₉H₇BrCl₂O

1.3. Physicochemical Data

A summary of the key physicochemical properties is provided in the table below. It is important to note that while some data is available from commercial suppliers, comprehensive, peer-reviewed experimental data for this specific compound is not extensively published.

Property	Value	Source
Molecular Weight	281.96 g/mol	PubChem[4]
Physical State	Solid (Typical)	General Knowledge
Solubility	Soluble in organic solvents like dichloromethane, chloroform, and ethyl acetate. Low solubility in water is expected.	General Chemical Principles
Reactivity	The α-bromoketone functionality is a key reactive site, susceptible to nucleophilic substitution and elimination reactions.	General Organic Chemistry

Synthesis and Manufacturing

The synthesis of α-haloketones is a well-established area of organic chemistry. While specific, scaled-up manufacturing protocols for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one are often proprietary, a general and plausible synthetic route can be outlined based on standard organic reactions.

2.1. Retrosynthetic Analysis and Proposed Synthetic Pathway

A logical approach to the synthesis of the target molecule involves the bromination of a suitable ketone precursor.

Caption: Retrosynthetic analysis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

2.2. Experimental Protocol: A Generalized Procedure

The following is a generalized, two-step procedure for the laboratory-scale synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

Step 1: Synthesis of 1-(2,4-Dichlorophenyl)propan-2-one

• Reaction Setup: To a solution of sodium ethoxide (prepared from sodium metal and absolute ethanol) in a round-bottom flask under an inert atmosphere, slowly add ethyl acetoacetate.

• Alkylation: Add 2,4-dichlorobenzyl chloride dropwise to the reaction mixture and reflux for several hours until the reaction is complete (monitored by TLC).

• Hydrolysis and Decarboxylation: After cooling, the reaction mixture is hydrolyzed with aqueous acid (e.g., HCl) and heated to effect decarboxylation, yielding the desired ketone.

• Workup and Purification: The product is extracted with an organic solvent, washed, dried, and purified by vacuum distillation or column chromatography.

Step 2: Bromination of 1-(2,4-Dichlorophenyl)propan-2-one

• Reaction Setup: Dissolve the ketone from Step 1 in a suitable solvent such as glacial acetic acid or chloroform.

• Bromination: Slowly add a solution of bromine in the same solvent to the ketone solution with stirring. The reaction is often carried out at room temperature or with gentle warming.

• Monitoring: The reaction progress can be monitored by the disappearance of the bromine color and by TLC.

• Workup and Purification: The reaction mixture is quenched with a reducing agent (e.g., sodium thiosulfate solution) to remove excess bromine. The product is then extracted, washed, dried, and purified, typically by recrystallization or column chromatography, to yield 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

Reactivity and Applications in Drug Development

The synthetic utility of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one lies in the high reactivity of the α-bromoketone moiety. This functional group is an excellent electrophile, making it a valuable precursor for the construction of more complex molecules.

3.1. Key Reactions and Transformations

• Nucleophilic Substitution: The bromine atom is a good leaving group and can be readily displaced by a variety of nucleophiles, including amines, thiols, and alcohols, to introduce new functional groups.

• Favorskii Rearrangement: In the presence of a strong base, α-haloketones can undergo the Favorskii rearrangement to form carboxylic acid derivatives.

• Hantzsch Thiazole Synthesis: This compound can react with thioureas or thioamides to form substituted thiazoles, a common scaffold in many biologically active molecules.

Sources

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• 4. 2-Bromo-1-(2,4-dichlorophenyl)propan-1-one | C9H7BrCl2O | CID 10923991 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Spectroscopic and Chromatographic Characterization of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Abstract: This technical guide provides an in-depth analysis of the essential spectroscopic and chromatographic data required for the unequivocal identification and purity assessment of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. As a crucial intermediate in various synthetic pathways, particularly in the development of novel pharmaceutical agents, rigorous characterization of this α-haloketone is paramount.[1][2] This document outlines detailed, field-proven protocols for Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC). The causality behind experimental choices and the interpretation of the resulting data are discussed, offering researchers a comprehensive resource for ensuring the quality and integrity of their chemical entities.

Introduction

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is an α-haloketone, a class of compounds recognized for their utility as versatile alkylating agents and precursors in the synthesis of various heterocyclic compounds.[1][2] Its molecular structure, featuring a reactive bromomethyl ketone and a dichlorinated phenyl ring, makes it a valuable building block in medicinal chemistry. The precise characterization of such molecules is a non-negotiable aspect of drug discovery and development, as impurities or misidentification can have profound consequences on experimental outcomes and safety.

This guide provides a multi-faceted analytical approach, integrating data from NMR, MS, and HPLC to build a complete and validated profile of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. By probing the magnetic properties of atomic nuclei, it provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.

¹H NMR Analysis: Unveiling the Proton Framework

Proton NMR provides a quantitative map of the hydrogen atoms in a molecule. The chemical shift, integration, and multiplicity of each signal are direct consequences of the electronic environment and neighboring protons.

Experimental Protocol:

• Sample Preparation: Accurately weigh approximately 5-10 mg of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one and dissolve it in ~0.7 mL of deuterated chloroform (CDCl₃). The choice of CDCl₃ is based on its excellent solubilizing properties for a wide range of organic compounds and its single, well-characterized residual solvent peak.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shift scale to 0 ppm.

• Data Acquisition: Acquire the spectrum on a 400 MHz (or higher) spectrometer. A higher field strength provides better signal dispersion and resolution, which is crucial for unambiguous spectral interpretation.[3] A standard pulse sequence with a sufficient number of scans (e.g., 16 or 32) is typically adequate to achieve a good signal-to-noise ratio.

Data Presentation:

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
1	~7.45	d	1H	Ar-H
2	~7.30	dd	1H	Ar-H
3	~7.20	d	1H	Ar-H
4	~4.40	s	2H	-CH₂-Br
5	~4.20	s	2H	Ar-CH₂-

Note: Predicted values based on structurally similar compounds. Actual values may vary slightly.

Spectral Interpretation:

• Aromatic Region (7.20-7.45 ppm): The three protons on the dichlorophenyl ring are expected to appear as distinct signals due to their unique electronic environments. The proton ortho to the carbonyl group will likely be the most deshielded. The splitting patterns (doublet and doublet of doublets) arise from coupling with adjacent aromatic protons.

• Methylene Protons (-CH₂-Br, ~4.40 ppm): The two protons of the bromomethyl group are expected to appear as a sharp singlet. Their proximity to the electronegative bromine atom and the carbonyl group causes a significant downfield shift.

• Methylene Protons (Ar-CH₂-, ~4.20 ppm): The methylene protons adjacent to the aromatic ring and the carbonyl group will also appear as a singlet, shifted downfield due to the influence of these two electron-withdrawing groups.

¹³C NMR Analysis: Mapping the Carbon Skeleton

Carbon-13 NMR provides information on the number and types of carbon atoms in a molecule.

Experimental Protocol:

• Sample Preparation: The same sample prepared for ¹H NMR analysis can be used.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum on a 100 MHz (or higher) spectrometer. Proton decoupling simplifies the spectrum to a series of single lines, where each line represents a unique carbon atom. A larger number of scans is required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

Data Presentation:

Signal	Chemical Shift (δ, ppm)	Assignment
1	~198	C=O (Ketone)
2	~135-130	Ar-C (quaternary)
3	~130-127	Ar-CH
4	~45	Ar-CH₂-
5	~35	-CH₂-Br

Note: Predicted values based on general chemical shift ranges for similar functional groups.[4][5]

Spectral Interpretation:

• Carbonyl Carbon (~198 ppm): The ketone carbonyl carbon is highly deshielded and appears at a characteristic downfield chemical shift, providing clear evidence for this functional group.[5]

• Aromatic Carbons (127-135 ppm): The six carbons of the dichlorophenyl ring will give rise to several signals in this region. The carbons bearing the chlorine atoms and the carbon attached to the propanone chain will be distinct from the carbons bearing hydrogen atoms.

• Aliphatic Carbons (35-45 ppm): The two methylene carbons appear in the aliphatic region. The carbon attached to the aromatic ring (Ar-CH₂) is expected to be more deshielded than the carbon attached to the bromine atom (-CH₂-Br) due to the combined electron-withdrawing effects of the ring and the carbonyl group.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a destructive analytical technique that provides information about the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and can also provide structural information through analysis of its fragmentation pattern.

Experimental Protocol:

• Sample Introduction: The sample is typically introduced via direct infusion or coupled with a chromatographic system like GC or LC.

• Ionization: Electrospray ionization (ESI) or electron ionization (EI) can be used. ESI is a soft ionization technique that often yields the intact molecular ion, while EI is a higher-energy technique that causes extensive fragmentation.

• Analysis: The ions are separated based on their m/z ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

Data Presentation:

m/z	Possible Fragment
282/284/286/288	[M+H]⁺ (Molecular Ion Cluster)
203/205/207	[M - Br]⁺
173/175	[Cl₂C₆H₃CH₂]⁺
125	[C₆H₃Cl₂]⁺

Note: The presence of bromine (isotopes ⁷⁹Br and ⁸¹Br in ~1:1 ratio) and chlorine (isotopes ³⁵Cl and ³⁷Cl in ~3:1 ratio) will result in a characteristic isotopic pattern for the molecular ion and any fragments containing these halogens.

Fragmentation Analysis:

The fragmentation pattern provides a fingerprint of the molecule. Key fragmentation pathways for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one would include the loss of a bromine radical, cleavage alpha to the carbonyl group, and fragmentation of the dichlorophenyl ring. The unique isotopic distribution of bromine and chlorine serves as a powerful confirmation of the presence of these elements in the molecule and its fragments.

Fragmentation Pathway Diagram:

Caption: Proposed fragmentation pathway for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

High-Performance Liquid Chromatography (HPLC): Purity Assessment

HPLC is a cornerstone of analytical chemistry for separating, identifying, and quantifying components in a mixture. For drug development professionals, it is the primary method for determining the purity of a compound.

Experimental Protocol (Self-Validating System):

• System Preparation:

  • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a robust starting point due to its versatility.[6][7]

  • Mobile Phase: A gradient of acetonitrile (ACN) and water is typically effective. Both solvents should be HPLC grade. A small amount of an acid like formic acid or phosphoric acid is often added to improve peak shape.[6][7]

  • Flow Rate: A standard flow rate of 1.0 mL/min is generally appropriate.

  • Detection: UV detection at a wavelength where the analyte has strong absorbance (e.g., 254 nm, determined by a UV scan).

• Sample Preparation: Prepare a stock solution of the compound in ACN or a mixture of ACN and water at a concentration of ~1 mg/mL. Further dilute to an appropriate concentration for analysis (e.g., 0.1 mg/mL).

• Method Validation (Abbreviated):

  • Specificity: Inject a blank (mobile phase) to ensure no interfering peaks at the retention time of the analyte.

  • Linearity: Prepare a series of dilutions and inject them to establish a linear relationship between concentration and peak area.

  • Precision: Perform multiple injections of the same sample to assess the repeatability of the retention time and peak area.

• Analysis: Inject the sample and record the chromatogram. The purity is typically calculated as the percentage of the main peak area relative to the total area of all peaks.

Data Presentation:

Parameter	Value
Retention Time (Rt)	e.g., 5.8 min
Peak Area	e.g., 1250000
Purity (%)	>98%

Chromatographic Analysis:

A successful HPLC method will yield a sharp, symmetrical peak for the main compound, well-resolved from any impurity peaks. The retention time is a characteristic property of the compound under the specific chromatographic conditions. The peak area is directly proportional to the concentration, allowing for quantitative analysis and purity determination.

HPLC Workflow Diagram:

Caption: A typical workflow for HPLC analysis and purity determination.

Conclusion

The combination of NMR, MS, and HPLC provides a robust and comprehensive characterization of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. NMR spectroscopy confirms the molecular structure, mass spectrometry verifies the molecular weight and elemental composition, and HPLC provides a reliable measure of purity. Adherence to these analytical principles is fundamental to ensuring the quality and reproducibility of research in drug discovery and development.

References

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An In-Depth Technical Guide to the Biological Activity of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Executive Summary

This technical guide provides a comprehensive analysis of the predicted biological activity of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. As a halogenated propanone derivative, this compound belongs to the class of α-haloketones, which are recognized for their chemical reactivity as alkylating agents. This intrinsic reactivity forms the basis of its predicted biological profile. Drawing upon evidence from structurally analogous compounds, this document explores its potential as a covalent enzyme inhibitor, a prospective antimicrobial agent, and a candidate for cytotoxic evaluation. We will delve into the mechanistic underpinnings of these activities, provide detailed experimental protocols for their validation, and outline a strategic workflow for a comprehensive biological evaluation. This guide is intended for researchers in drug discovery and chemical biology, offering a foundational framework for investigating this and similar reactive molecules.

Introduction: Chemical Profile and Rationale for Investigation

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is an organic compound characterized by a propanone backbone substituted with a bromine atom at the first position and a 2,4-dichlorophenyl group at the third. The key structural features that dictate its biological potential are:

• The α-Bromoketone Moiety: This functional group is a potent electrophile. The electron-withdrawing carbonyl group enhances the leaving group potential of the adjacent bromine atom, making the α-carbon susceptible to nucleophilic attack by amino acid residues within proteins. This positions the molecule as a prime candidate for a covalent inhibitor.

• The 2,4-Dichlorophenyl Group: Dichlorinated benzene rings are prevalent in a wide array of pharmacologically active compounds. This moiety can facilitate binding to protein targets through hydrophobic and van der Waals interactions, often contributing to binding affinity and specificity.

The combination of a target-binding moiety (dichlorophenyl group) and a reactive, covalent-acting "warhead" (α-bromoketone) is a well-established strategy in the design of targeted covalent inhibitors. Such inhibitors can offer advantages of prolonged duration of action and high potency. This guide will explore the most probable biological consequences of this chemical architecture.

Synthesis and Characterization

While specific synthesis routes for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one are not extensively detailed in the literature, a plausible and efficient synthesis can be extrapolated from standard organic chemistry methodologies for α-bromination of ketones. A likely precursor would be 1-(2,4-dichlorophenyl)propan-2-one.

Proposed Synthetic Protocol: α-Bromination of a Ketone Precursor

This protocol is adapted from established methods for the synthesis of α-bromoketones.[1][2][3]

Objective: To synthesize 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one via bromination of 1-(2,4-dichlorophenyl)propan-2-one.

Materials:

• 1-(2,4-dichlorophenyl)propan-2-one (1.0 eq)

• Bromine (Br₂) (1.0 eq) or N-Bromosuccinimide (NBS) (1.1 eq)

• Glacial Acetic Acid or Diethyl Ether as solvent

• Sodium Bicarbonate solution (5%, aqueous)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath

Procedure:

• Dissolve the precursor, 1-(2,4-dichlorophenyl)propan-2-one, in a suitable solvent like glacial acetic acid or diethyl ether in a round-bottom flask.

• Cool the mixture in an ice bath to 0-5 °C.

• Slowly add a solution of Bromine in the same solvent dropwise via a dropping funnel over 30-60 minutes with constant stirring. The persistence of a yellow color may indicate the reaction is nearing completion.[3][4]

• Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• After completion, allow the mixture to warm to room temperature.

• If using an organic solvent like ether, perform a workup by washing the reaction mixture sequentially with water, 5% sodium bicarbonate solution (to neutralize acid), and brine.[1]

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization or column chromatography on silica gel.

Self-Validation: The purity and identity of the final compound must be confirmed using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Synthesis and Purification Workflow

Caption: Workflow for synthesis and purification.

Physicochemical Properties (Predicted)

Property	Predicted Value	Source
Molecular Formula	C₉H₇BrCl₂O	[5]
Molecular Weight	281.96 g/mol	[5]
XLogP3	4.1	[5]
Appearance	Colorless or slightly yellow solid	[6]
Solubility	Soluble in organic solvents (ether, benzene), insoluble in water	[6]

Core Mechanism of Action: Covalent Enzyme Inhibition

The primary hypothesis for the biological activity of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is its function as a covalent inhibitor. α-haloketones are classic examples of affinity labels or targeted covalent inhibitors.

Causality: The mechanism relies on the nucleophilic attack of an amino acid side chain in a protein's active site on the electrophilic α-carbon of the ketone. Cysteine (via its thiol group) and histidine (via its imidazole nitrogen) are common targets due to their high nucleophilicity at physiological pH. This attack displaces the bromide ion and forms a stable, irreversible covalent bond between the inhibitor and the enzyme, leading to its inactivation.[7] The specificity of this interaction is guided by the non-covalent binding of the dichlorophenyl moiety within a suitable pocket on the protein surface prior to the covalent reaction.

Caption: Covalent modification of a cysteine residue.

Predicted Biological Activities and Methodologies

Based on the activities of structurally related bromo- and chloro-substituted aromatic compounds, we can predict several key biological effects.

Antimicrobial Activity

Rationale: Halogenated compounds, including those with bromo- and chloro-moieties, frequently exhibit antimicrobial properties.[8] Specifically, pyrazoles derived from bromo-diketones show significant activity against a range of pathogenic bacteria.[9][10] The proposed mechanism involves the alkylation of essential bacterial enzymes, disrupting cellular processes. The compound Bronopol (2-bromo-2-nitropropan-1,3-diol) functions similarly by reacting with thiol-containing enzymes.[7]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

Objective: To determine the lowest concentration of the compound that inhibits visible growth of a microorganism.

Materials:

• Test compound dissolved in DMSO.

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa).

• Mueller-Hinton Broth (MHB) or other suitable growth medium.

• 96-well microtiter plates.

• Spectrophotometer (plate reader).

Procedure:

• Prepare a stock solution of the test compound in DMSO.

• In a 96-well plate, perform a two-fold serial dilution of the compound in MHB to achieve a range of concentrations.

• Prepare a standardized inoculum of the test bacteria (e.g., 0.5 McFarland standard, diluted to ~5 x 10⁵ CFU/mL).

• Add the bacterial inoculum to each well.

• Include controls: a positive control (bacteria with a known antibiotic), a negative control (bacteria with no compound), and a sterility control (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• Determine the MIC by visual inspection for turbidity or by measuring the optical density (OD) at 600 nm. The MIC is the lowest concentration with no visible growth.

Validation: The assay is validated by the expected results in the control wells: growth in the negative control, no growth in the positive control (at its known MIC), and no growth in the sterility control.

Caption: Workflow for MIC determination.

Enzyme Inhibition and Cytotoxic Potential

Rationale: The ability to covalently modify proteins suggests potential as an inhibitor for various enzyme classes. For example, bromophenol derivatives have shown inhibitory activity against protein tyrosine phosphatase 1B (PTP1B)[11], and other propanone derivatives have been identified as inhibitors of PIM-1 kinase[12] and DNA topoisomerase I[13][14]. Since many of these enzymes are critical for cell survival and proliferation, their inhibition often leads to cytotoxicity, particularly in rapidly dividing cancer cells. Mannich bases of propanones have demonstrated cytotoxicity against prostate cancer cells.[13][14]

Experimental Protocol: MTT Cytotoxicity Assay

Objective: To assess the compound's ability to reduce the viability of cancer cells in vitro.

Materials:

• Human cancer cell lines (e.g., MCF-7 breast cancer, PC-3 prostate cancer).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• Test compound dissolved in DMSO.

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

• Solubilization buffer (e.g., DMSO or acidified isopropanol).

• 96-well cell culture plates.

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compound for a specified duration (e.g., 48 or 72 hours). Include a vehicle control (DMSO).

• After incubation, add MTT solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Remove the medium and add a solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at ~570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Strategic Framework for Biological Evaluation

A systematic approach is crucial for characterizing a novel compound. The following workflow outlines a logical progression from initial screening to mechanistic validation.

Caption: A strategic workflow for biological evaluation.

Conclusion and Future Directions

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a molecule with significant, albeit predicted, biological potential. Its chemical structure strongly suggests a mechanism of action rooted in covalent modification of protein targets. Based on evidence from analogous compounds, it is a promising candidate for investigation as an antimicrobial and/or cytotoxic agent via enzyme inhibition.

The immediate future directions should involve the chemical synthesis and rigorous purification of the compound. Following this, the proposed screening protocols—starting with broad antimicrobial and cytotoxicity assays—should be executed. Positive hits from these screens would warrant a deeper investigation into specific enzyme targets, ultimately leading to mechanistic validation through techniques like mass spectrometry. This structured approach will efficiently elucidate the true biological activity and therapeutic potential of this reactive compound.

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Unraveling the Enigma: A Technical Guide to the Mechanism of Action of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a halogenated aromatic ketone with a structure suggestive of significant biological activity. As an α-haloketone, it possesses a highly reactive electrophilic center, positioning it as a potent alkylating agent within a biological milieu. This technical guide synthesizes the known chemical reactivity of its core functional groups to postulate a mechanism of action centered on irreversible covalent inhibition of protein function. We will delve into the chemical principles governing its reactivity, propose likely biological targets, and provide a comprehensive framework of experimental protocols to elucidate its precise molecular interactions and cellular consequences. This document serves as a foundational resource for researchers embarking on the investigation of this and structurally related compounds.

Introduction: The Chemical Potential of an α-Haloketone

The structure of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one presents two key features that dictate its probable biological activity: the α-bromo ketone functional group and the 2,4-dichlorophenyl moiety. The α-halo ketone is a well-established class of reactive compounds in organic chemistry. The presence of the electron-withdrawing carbonyl group enhances the electrophilicity of the adjacent carbon atom bearing the bromine, making it susceptible to nucleophilic attack.[1][2][3] This inherent reactivity is the cornerstone of its potential as a biological modulator.

The 2,4-dichlorophenyl group, on the other hand, contributes to the molecule's lipophilicity, influencing its ability to cross cellular membranes and potentially directing its interaction with specific protein binding pockets. Halogenated aromatic compounds are prevalent in a wide array of bioactive molecules, often contributing to enhanced binding affinity and metabolic stability.[4]

This guide will first explore the fundamental chemical reactivity of α-haloketones, then propose a likely mechanism of action based on this chemistry, and finally, outline a detailed experimental workflow to validate these hypotheses.

The Core Mechanism: Irreversible Covalent Modification

The primary mechanism of action for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is likely rooted in its ability to act as an alkylating agent, forming covalent bonds with nucleophilic residues on biological macromolecules.[2][5] This irreversible interaction can lead to the modulation of protein function, either through direct inhibition of enzymatic activity or disruption of protein-protein interactions.

The Chemistry of Alkylation

α-Haloketones are known to react with various nucleophiles.[1] Within a biological system, the most probable targets are the side chains of specific amino acids:

• Cysteine: The thiol group (-SH) is a strong nucleophile and a common target for alkylating agents.

• Histidine: The imidazole ring contains a nucleophilic nitrogen atom.

• Lysine: The primary amine (-NH2) of the side chain can also act as a nucleophile.

• Methionine: The sulfur atom of the thioether side chain can be targeted.

The reaction proceeds via a nucleophilic substitution, where the nucleophilic amino acid residue attacks the carbon bearing the bromine, displacing the bromide ion and forming a stable covalent bond.

Caption: General mechanism of protein alkylation by 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

Potential Biological Consequences

The covalent modification of proteins can have a range of downstream effects, including:

• Enzyme Inhibition: If the modified residue is within the active site of an enzyme, the catalytic activity can be irreversibly blocked.

• Disruption of Protein Conformation: Covalent adduction can alter the three-dimensional structure of a protein, leading to loss of function.

• Interference with Protein-Protein Interactions: Modification of residues at an interaction interface can prevent the formation of essential protein complexes.

• Induction of Cellular Stress and Apoptosis: Widespread, non-specific alkylation can lead to cellular toxicity. The cytotoxic effects of structurally related compounds have been documented.[6][7][8][9]

Investigating the Mechanism: An Experimental Guide

A systematic experimental approach is required to validate the proposed mechanism of action and identify the specific molecular targets of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

Phase 1: Cellular Effects and Cytotoxicity

The initial step is to characterize the compound's effects at a cellular level.

Experimental Protocol: MTT Assay for Cytotoxicity

This assay assesses the metabolic activity of cells as an indicator of cell viability.

• Cell Culture: Plate cells of interest (e.g., cancer cell lines such as MCF-7 or HepG2) in a 96-well plate at a suitable density and allow them to adhere overnight.[10]

• Compound Treatment: Prepare serial dilutions of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one in culture medium. Replace the existing medium with the compound-containing medium and incubate for a defined period (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Data Presentation: Cytotoxicity Data

Cell Line	Incubation Time (h)	IC50 (µM)
MCF-7	24	Experimental Value
48	Experimental Value
HepG2	24	Experimental Value
48	Experimental Value

Phase 2: Target Class Identification

Once cytotoxicity is established, the next step is to determine the general class of biological targets.

Experimental Protocol: Competitive Profiling with Nucleophiles

This experiment can provide evidence for a covalent mechanism of action.

• Cell Culture and Treatment: Plate cells as for the MTT assay.

• Pre-incubation with Nucleophiles: Prior to adding 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, pre-incubate the cells with an excess of a cell-permeable nucleophile, such as N-acetylcysteine (NAC).

• Compound Addition: Add 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one at a concentration around its IC50 value.

• Cytotoxicity Assessment: Perform an MTT assay to determine if the presence of the competing nucleophile rescues the cells from the compound's cytotoxic effects.

Interpretation of Results: A significant increase in cell viability in the presence of the competing nucleophile suggests that the compound's toxicity is mediated by its alkylating activity.

Caption: Workflow for competitive profiling to assess covalent modification.

Phase 3: Specific Target Identification

The ultimate goal is to identify the specific protein(s) that are covalently modified by the compound.

Experimental Protocol: Chemoproteomics using Mass Spectrometry

This powerful technique allows for the identification of protein targets on a proteome-wide scale.

• Cell Lysate Preparation: Prepare a protein lysate from cells treated with either the compound or a vehicle control.

• "Click" Chemistry Handle: Synthesize an analogue of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one that incorporates a "click" chemistry handle, such as an alkyne or azide group. This allows for the subsequent attachment of a reporter tag.

• Target Labeling: Treat the cell lysate with the probe molecule.

• Click Reaction: Perform a click reaction to attach a biotin tag to the probe-modified proteins.

• Affinity Purification: Use streptavidin beads to pull down the biotin-tagged proteins.

• Proteolytic Digestion: Digest the enriched proteins into peptides.

• LC-MS/MS Analysis: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins.

Data Analysis: Proteins that are significantly enriched in the compound-treated sample compared to the control are considered potential targets.

Conclusion and Future Directions

The available evidence strongly suggests that 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one functions as a covalent, irreversible inhibitor of protein function through alkylation of nucleophilic amino acid residues. Its biological effects, including potential cytotoxicity, are a direct consequence of this chemical reactivity. The experimental framework provided in this guide offers a clear path for researchers to elucidate the specific molecular targets and downstream cellular pathways affected by this compound.

Future research should focus on:

• Synthesis of Probe Molecules: The development of alkyne- or azide-tagged analogues is crucial for target identification studies.

• In Vitro Enzyme Inhibition Assays: Once potential targets are identified, their inhibition by the compound should be confirmed using purified proteins.

• Structural Biology: Co-crystallization of the compound with its target protein(s) can provide atomic-level details of the covalent interaction.

By systematically applying these methodologies, the scientific community can fully unravel the mechanism of action of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, paving the way for its potential application in drug discovery and chemical biology.

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• Bayanati, M., et al. (2020). Design, Synthesis and Biological Evaluation of 1,3-Diphenyl-3-(phenylthio)propan-1-ones as New Cytotoxic Agents. Iranian Journal of Pharmaceutical Research, 19(2), 133-144. [Link]

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An In-Depth Technical Guide to 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one: Synthesis, Reactivity, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a halogenated ketone of significant interest in synthetic organic and medicinal chemistry. As an α-haloketone, it possesses two electrophilic centers, the α-carbon and the carbonyl carbon, rendering it a versatile building block for the construction of a variety of organic molecules, particularly heterocyclic compounds. The presence of the 2,4-dichlorophenyl moiety often imparts desirable pharmacokinetic and pharmacodynamic properties to the resulting derivatives, making this compound a valuable intermediate in drug discovery and development.

This technical guide provides a comprehensive overview of 1-bromo-3-(2,4-dichlorophenyl)propan-2-one, detailing its synthesis from readily available starting materials, exploring its characteristic reactivity, and highlighting its applications as a precursor to biologically active molecules. The information presented herein is intended to serve as a valuable resource for researchers and scientists engaged in the design and synthesis of novel chemical entities.

Synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

The synthesis of 1-bromo-3-(2,4-dichlorophenyl)propan-2-one is a two-step process commencing with the preparation of the precursor ketone, 1-(2,4-dichlorophenyl)propan-2-one, followed by its selective bromination at the α-position.

Part 1: Synthesis of the Precursor Ketone, 1-(2,4-dichlorophenyl)propan-2-one

A reliable method for the synthesis of 1-(2,4-dichlorophenyl)propan-2-one is the Friedel-Crafts acylation of 1,3-dichlorobenzene with propionyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃)[1][2][3][4]. The reaction proceeds via the formation of a highly electrophilic acylium ion, which then attacks the aromatic ring. The regioselectivity of the acylation is directed by the two chlorine atoms, which are ortho, para-directing, leading to the desired 2,4-disubstituted product.

Experimental Protocol: Friedel-Crafts Acylation

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize the evolved HCl gas), add anhydrous aluminum chloride (1.2 eq.) and a dry, inert solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Reagent Addition: Cool the suspension to 0 °C in an ice bath. Slowly add propionyl chloride (1.0 eq.) to the stirred suspension.

• Aromatic Substrate Addition: To this mixture, add 1,3-dichlorobenzene (1.1 eq.) dropwise via the dropping funnel over a period of 30 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash successively with water, a saturated solution of sodium bicarbonate, and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford 1-(2,4-dichlorophenyl)propan-2-one.

Diagram of the Synthetic Workflow for 1-(2,4-dichlorophenyl)propan-2-one

Caption: Workflow for the synthesis of the precursor ketone.

Part 2: α-Bromination of 1-(2,4-dichlorophenyl)propan-2-one

The second step involves the selective bromination of the precursor ketone at the α-carbon bearing the benzylic protons. The regioselectivity of ketone bromination is highly dependent on the reaction conditions[5][6]. In acidic conditions, the reaction proceeds through an enol intermediate, and the more substituted α-carbon is preferentially halogenated. In this case, to obtain 1-bromo-3-(2,4-dichlorophenyl)propan-2-one, bromination should occur at the methyl group. Therefore, a radical bromination using N-bromosuccinimide (NBS) and a radical initiator, or direct bromination under carefully controlled conditions, is the preferred method[1][7][8].

Experimental Protocol: α-Bromination

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-(2,4-dichlorophenyl)propan-2-one (1.0 eq.) in a suitable solvent such as carbon tetrachloride (CCl₄) or chloroform (CHCl₃).

• Reagent Addition: Add N-bromosuccinimide (NBS) (1.05 eq.) and a catalytic amount of a radical initiator such as benzoyl peroxide or AIBN.

• Reaction Progression: Heat the mixture to reflux and monitor the reaction by TLC. The reaction is typically complete within a few hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. The succinimide byproduct will precipitate and can be removed by filtration.

• Washing and Drying: Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Purification: After filtering off the drying agent, the solvent is removed under reduced pressure to yield the crude 1-bromo-3-(2,4-dichlorophenyl)propan-2-one. Further purification can be achieved by recrystallization or column chromatography.

Chemical Reactivity and Synthetic Applications

The primary utility of 1-bromo-3-(2,4-dichlorophenyl)propan-2-one lies in its role as a versatile electrophile in the synthesis of heterocyclic compounds. The presence of both a carbonyl group and a labile bromine atom allows for a range of nucleophilic substitution and condensation reactions.

Hantzsch Thiazole Synthesis

A prominent application of α-bromoketones is in the Hantzsch thiazole synthesis, a classic and efficient method for the preparation of thiazole derivatives[9]. This reaction involves the condensation of an α-haloketone with a thioamide. The resulting thiazole core is a common scaffold in many biologically active compounds, exhibiting a wide range of activities including antimicrobial, antifungal, and anticancer properties[2][5][10].

The reaction of 1-bromo-3-(2,4-dichlorophenyl)propan-2-one with a thioamide, such as thiourea, proceeds through an initial nucleophilic attack of the sulfur atom on the carbon bearing the bromine, followed by an intramolecular cyclization and dehydration to form the aromatic thiazole ring.

Diagram of the Hantzsch Thiazole Synthesis

Caption: Reaction pathway of the Hantzsch thiazole synthesis.

Analytical Characterization

The structural elucidation of 1-bromo-3-(2,4-dichlorophenyl)propan-2-one and its precursor can be achieved through a combination of spectroscopic techniques. Below is a table of predicted and typical spectroscopic data.

Technique	1-(2,4-dichlorophenyl)propan-2-one (Precursor)	1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (Product)
¹H NMR (CDCl₃)	Predicted δ (ppm): 7.4-7.2 (m, 3H, Ar-H), 3.8 (s, 2H, -CH₂-), 2.2 (s, 3H, -CH₃)	Predicted δ (ppm): 7.4-7.2 (m, 3H, Ar-H), 4.1 (s, 2H, -CH₂-Br), 3.9 (s, 2H, Ar-CH₂-)
¹³C NMR (CDCl₃)	Predicted δ (ppm): 205 (C=O), 135-127 (Ar-C), 52 (Ar-CH₂-), 29 (-CH₃)	Predicted δ (ppm): 200 (C=O), 135-127 (Ar-C), 54 (Ar-CH₂-), 35 (-CH₂-Br)
IR (KBr, cm⁻¹)	~1715 (C=O stretch)[2], ~1470, ~1100 (C-Cl stretch)	~1720 (C=O stretch)[10], ~1470, ~1100 (C-Cl stretch), ~680 (C-Br stretch)
Mass Spec (EI)	Predicted m/z: 202/204/206 (M⁺), fragments corresponding to loss of CH₃, COCH₃	Predicted m/z: 280/282/284 (M⁺), fragments corresponding to loss of Br, CH₂Br

Applications in Drug Development

The 2,4-dichlorophenyl moiety is a common feature in many approved drugs, often contributing to enhanced binding affinity and improved metabolic stability. Thiazole derivatives, readily synthesized from 1-bromo-3-(2,4-dichlorophenyl)propan-2-one, have shown promise in various therapeutic areas. The incorporation of the dichlorinated phenyl ring into a thiazole scaffold can lead to compounds with potent biological activities.

For instance, thiazole derivatives are known to exhibit significant antimicrobial and antifungal activities[2][5]. The mechanism of action often involves the inhibition of essential microbial enzymes or disruption of cell wall synthesis. Furthermore, certain substituted thiazoles have demonstrated potent anticancer activity by targeting specific signaling pathways involved in cell proliferation and survival[10].

Conclusion

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a valuable and versatile intermediate in organic synthesis. Its preparation, while requiring careful control of reaction conditions to ensure the desired regioselectivity, is achievable through established synthetic methodologies. The dual electrophilic nature of this α-haloketone makes it an excellent precursor for the construction of complex heterocyclic systems, most notably thiazoles, which are of significant interest in the field of drug discovery. The insights provided in this technical guide are intended to facilitate the work of researchers and scientists in their pursuit of novel and potent therapeutic agents.

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An In-Depth Technical Guide to the Solubility and Stability of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Abstract: This technical guide provides a comprehensive analysis of the solubility and stability of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, a key chemical intermediate. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical and practical aspects of the compound's physicochemical properties. We explore its solubility profile in various solvents and detail its intrinsic chemical liabilities. The core of this guide is a thorough examination of the compound's degradation pathways under forced conditions—including hydrolysis, oxidation, heat, and photolysis. Detailed, field-proven experimental protocols are provided for both solubility determination and forced degradation studies, underpinned by the scientific rationale for each procedural step. The guide also outlines the development of a stability-indicating HPLC method, crucial for accurately monitoring the compound's integrity. All methodologies are presented to ensure scientific rigor and self-validation, providing a robust framework for handling and analysis.

Section 1: Physicochemical Profile and Introduction

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a halogenated ketone of significant interest in organic synthesis, often serving as a precursor or intermediate in the manufacturing of more complex molecules, such as pharmaceuticals and pesticides.[1] Its structure, featuring a dichlorinated aromatic ring and a reactive α-bromoketone moiety, dictates its chemical behavior, presenting both utility in synthesis and challenges in handling and storage.

The α-bromoketone functional group is a potent alkylating agent, making the molecule highly reactive and a valuable synthetic tool.[2] However, this reactivity is also the primary source of its instability. A comprehensive understanding of its solubility and stability is therefore not merely academic but a practical necessity for ensuring process control, purity of final products, and safety in the laboratory.

Table 1: Key Physicochemical Properties of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Property	Value	Source
IUPAC Name	2-bromo-1-(2,4-dichlorophenyl)propan-1-one	[3]
Synonyms	2-bromo-2',4'-dichloropropiophenone	[1][3]
CAS Number	103175-61-7 (representative)	[3]
Molecular Formula	C₉H₇BrCl₂O	[3]
Molecular Weight	281.96 g/mol	[3]
Appearance	Colorless to slightly yellow crystal or crystalline powder	[1]
Calculated XLogP3	4.1	[3]

Section 2: Solubility Assessment

The solubility of an intermediate is a critical parameter that influences reaction kinetics, purification strategies (such as crystallization), and formulation development. The molecular structure of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one—with its large, nonpolar dichlorophenyl ring and halogen atoms—suggests a predominantly lipophilic character, predicting poor aqueous solubility but good solubility in organic solvents.[1]

Theoretical Solubility Profile

The high calculated XLogP3 value of 4.1 is a strong indicator of the compound's hydrophobicity.[3] The two chlorine atoms and the bromine atom contribute significantly to this property. While the ketone's carbonyl group offers a site for hydrogen bonding, it is insufficient to overcome the lipophilicity of the rest of the molecule. Therefore, it is expected to be practically insoluble in water while being soluble in common organic solvents like ethers, benzene, chlorinated solvents, and ketones.[1]

Experimental Protocol for Solubility Determination

The shake-flask method is a reliable and standard approach for determining equilibrium solubility. The causality behind this choice is its ability to allow the system to reach thermodynamic equilibrium between the solid state and the solution, providing a true measure of solubility.

Methodology:

• Preparation: Add an excess amount of the solid compound to a series of vials, each containing a known volume of a selected solvent (see Table 2 for suggestions). The excess solid is crucial to ensure saturation is achieved.

• Equilibration: Seal the vials and agitate them at a constant, controlled temperature (e.g., 25°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. A preliminary time-point experiment can validate the required equilibration time.

• Sample Collection: Allow the vials to stand, permitting the excess solid to settle. Carefully withdraw an aliquot from the supernatant.

• Filtration: Immediately filter the aliquot through a solvent-compatible 0.45 µm filter (e.g., PTFE for organic solvents) to remove any undissolved microparticles. This step is critical to prevent artificially high results.

• Dilution & Analysis: Accurately dilute the filtrate with a suitable solvent (typically the mobile phase of the analytical method) to a concentration within the calibrated range of the analytical instrument.

• Quantification: Analyze the diluted sample using a validated analytical method, such as HPLC-UV, against a standard curve prepared from a known concentration of the compound.

Table 2: Suggested Solvents for Solubility Profiling

Solvent Class	Specific Solvent	Expected Solubility
Aqueous	Purified Water	Very Low
pH 4.0 Buffer	Very Low
pH 7.4 Buffer	Very Low
Polar Protic	Methanol, Ethanol	Moderate to High
Polar Aprotic	Acetonitrile (ACN)	High
Tetrahydrofuran (THF)	High
Nonpolar / Halogenated	Dichloromethane (DCM)	Very High
Toluene	High

Section 3: Intrinsic Stability and Degradation Pathways

The stability of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is largely dictated by the reactivity of the C-Br bond at the α-position to the carbonyl group. This functionality is susceptible to several degradation pathways, which must be understood to establish appropriate storage conditions and predict potential impurities.

Key Chemical Liabilities

• Hydrolysis: The electrophilic carbon atom bonded to bromine is a prime target for nucleophilic attack by water or hydroxide ions. This can lead to the substitution of the bromine atom with a hydroxyl group. The reaction is subject to catalysis by both acid and base.[4][5]

• Dehydrobromination: In the presence of a base, the compound can undergo an E2 elimination reaction. A proton is abstracted from the carbon adjacent to the carbonyl group, leading to the formation of an α,β-unsaturated ketone.[6][7][8] This is often a rapid and significant degradation pathway under basic conditions.

• Photodegradation: The chlorinated aromatic ring system can absorb UV light, potentially leading to the homolytic cleavage of the C-Br or C-Cl bonds, initiating radical-based degradation cascades.[9] Aromatic ketones are known photosensitizers.

• Thermal Degradation: The C-Br bond is the weakest covalent bond in the molecule (bond energy ~72.1 kcal/mol), making it the most likely site for initiation of thermal decomposition.[2]

Caption: Potential degradation pathways of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

Section 4: Experimental Design for Stability Assessment (Forced Degradation)

Forced degradation, or stress testing, is a cornerstone of pharmaceutical development.[10][11] Its purpose is to intentionally accelerate the degradation of a compound to identify likely degradation products, establish degradation pathways, and, most importantly, to develop and validate a stability-indicating analytical method.[11][12] The goal is not complete destruction but rather to achieve a target degradation of 5-20%, which is sufficient to produce and detect primary degradants.[13]

Caption: General workflow for a forced degradation study.

Detailed Protocols for Forced Degradation

Justification of Approach: A stock solution in an organic solvent like acetonitrile is used as the starting point to ensure solubility before introducing aqueous stress agents. Each condition includes a control sample to differentiate degradation from simple experimental variability.

A. Acidic Hydrolysis

• Rationale: To assess stability against acidic conditions, which may be encountered during synthesis or in certain formulations.

• Protocol:

  • To 1 mL of a ~1 mg/mL stock solution of the compound in ACN, add 1 mL of 1.0 M HCl.

  • Incubate the solution in a sealed vial at 60°C.

  • Withdraw aliquots at time points (e.g., 2, 4, 8, 24 hours).

  • Immediately neutralize the aliquot with an equivalent amount of 1.0 M NaOH.

  • Dilute with mobile phase and analyze by HPLC.

B. Basic Hydrolysis

• Rationale: The α-bromoketone moiety is expected to be highly sensitive to bases. This experiment probes for both hydrolysis and elimination pathways.

• Protocol:

  • To 1 mL of a ~1 mg/mL stock solution in ACN, add 1 mL of 0.1 M NaOH.

  • Maintain the solution at room temperature (25°C). Due to high reactivity, elevated temperatures are likely unnecessary.

  • Withdraw aliquots at shorter time points (e.g., 5, 15, 30, 60 minutes).

  • Immediately neutralize the aliquot with an equivalent amount of 0.1 M HCl.

  • Dilute with mobile phase and analyze by HPLC.

C. Oxidative Degradation

• Rationale: To determine the compound's susceptibility to oxidation, a common degradation pathway for many organic molecules.

• Protocol:

  • To 1 mL of a ~1 mg/mL stock solution in ACN, add 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Maintain the solution at room temperature, protected from light.

  • Withdraw aliquots at time points (e.g., 2, 4, 8, 24 hours).

  • Dilute with mobile phase and analyze immediately.

D. Thermal Degradation

• Rationale: To evaluate the stability of the compound in its solid state at elevated temperatures, simulating long-term storage under non-ideal conditions.

• Protocol:

  • Place a small amount of the solid compound in a clear glass vial.

  • Heat in a calibrated oven at 80°C.

  • After a set time (e.g., 24, 48, 72 hours), remove the sample, allow it to cool, and dissolve in a known volume of solvent (e.g., ACN) for HPLC analysis.

E. Photostability

• Rationale: To assess degradation upon exposure to light, as required by ICH Q1B guidelines for drug substances and products.

• Protocol:

  • Expose both the solid compound and a solution (~1 mg/mL in ACN) to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

  • A parallel set of samples (solid and solution) should be wrapped in aluminum foil to serve as dark controls.

  • After exposure, prepare the samples for HPLC analysis.

Section 5: Development of a Stability-Indicating Analytical Method

A stability-indicating method (SIM) is an analytical procedure capable of accurately and selectively measuring the active ingredient in the presence of its degradation products, impurities, and excipients. Reverse-phase HPLC with photodiode array (PDA) detection is the gold standard for this purpose.

Rationale for RP-HPLC-PDA

• Separation Power: Reverse-phase columns (e.g., C18) are highly effective at separating compounds with varying polarity. The parent compound, being lipophilic, will be well-retained, while its potential degradation products (e.g., the more polar α-hydroxy ketone) will likely elute earlier, allowing for clear separation.

• Detection: PDA detection is crucial as it provides spectral information for each peak. This allows for peak purity assessment, which is a key component of validating a method as stability-indicating. It confirms that the parent peak is spectrally pure and not co-eluting with any degradants.

Protocol: Foundational HPLC Method

This protocol serves as a starting point for method development. The stressed samples from Section 4 are essential for optimization.

Table 3: Starting HPLC Method Parameters

Parameter	Recommended Condition	Justification
Column	C18, 4.6 x 150 mm, 3.5 µm	Standard for good resolution and efficiency.
Mobile Phase A	0.1% Phosphoric Acid in Water	Provides peak shape control and pH stability.
Mobile Phase B	Acetonitrile (ACN)	Common organic modifier with good UV transparency.
Gradient	50% B to 95% B over 20 min	A broad gradient is a good starting point to elute all components.
Flow Rate	1.0 mL/min	Standard flow for a 4.6 mm ID column.
Column Temp.	30°C	Ensures reproducible retention times.
Detection	PDA, 200-400 nm; Monitor at λmax	Captures full UV spectra for peak purity analysis.
Injection Vol.	10 µL	Standard volume, adjustable based on sensitivity.

Method Validation: The stressed samples are injected into the HPLC system. The method is optimized (e.g., by adjusting the gradient slope) until baseline separation is achieved between the parent peak and all major degradation peaks. Peak tracking and mass balance calculations should be performed to account for all material.

Section 6: Summary and Recommendations

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a lipophilic compound with low aqueous solubility. Its stability is primarily compromised by the reactive α-bromoketone moiety.

• Key Instability: The compound is highly susceptible to degradation under basic conditions, leading to rapid dehydrobromination and/or hydrolysis.

• Handling & Storage: To maintain its integrity, the compound should be:

  • Stored at controlled room temperature or refrigerated.

  • Protected from light and moisture.

  • Kept away from basic environments. Inert containers should be used.

• Analytical Monitoring: A validated, gradient reverse-phase HPLC-PDA method is essential for monitoring the purity of this compound and quantifying any degradation products that may form during its synthesis, use, or storage.

This guide provides the foundational knowledge and experimental framework necessary for scientists to confidently handle, analyze, and utilize this important chemical intermediate while ensuring data integrity and process robustness.

References

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An In-depth Technical Guide to the Safe Handling of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the safety and handling precautions for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, a reactive intermediate of significant interest in synthetic and medicinal chemistry. As a senior application scientist, this document is structured to deliver not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and experimental integrity in the laboratory.

Compound Profile and Scientific Context

1.1. Chemical Identity:

Identifier	Value
IUPAC Name	1-Bromo-3-(2,4-dichlorophenyl)propan-2-one
Molecular Formula	C₉H₇BrCl₂O
Molecular Weight	281.96 g/mol
CAS Number	651358-40-6

1.2. Structural Context and Reactivity:

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one belongs to the class of α-haloketones. The presence of a bromine atom alpha to a carbonyl group makes this compound a potent electrophile and an alkylating agent.[1] This inherent reactivity is the cornerstone of its utility in organic synthesis, particularly in the formation of carbon-carbon and carbon-heteroatom bonds, which are fundamental in the construction of complex molecules and potential pharmaceutical agents.[1] However, this reactivity is also the primary source of its potential hazards. The 2,4-dichlorophenyl moiety can influence the compound's stability, reactivity, and toxicological profile.

Hazard Identification and Risk Assessment

2.1. GHS Classification (Inferred):

Based on data for similar α-haloketones and alkylating agents, the following GHS classifications should be anticipated. Laboratories should conduct their own internal risk assessments to confirm these classifications.

Hazard Class	Hazard Statement
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed
Acute Toxicity, Dermal (Category 3)	H311: Toxic in contact with skin
Acute Toxicity, Inhalation (Category 3)	H331: Toxic if inhaled
Skin Corrosion/Irritation (Category 1B)	H314: Causes severe skin burns and eye damage
Serious Eye Damage/Eye Irritation (Category 1)	H318: Causes serious eye damage
Germ Cell Mutagenicity (Category 2)	H341: Suspected of causing genetic defects
Specific Target Organ Toxicity - Single Exposure (Category 3)	H335: May cause respiratory irritation

2.2. Toxicological Insights from Analogs:

Toxicological data for 1-bromo-3-chloropropane, another halogenated propane derivative, indicates moderate acute oral toxicity and potential for genetic defects.[2] Studies on dichlorophenyl-containing compounds, such as DDT, have shown a range of toxic effects, including impacts on the liver and nervous system, although the direct relevance to this specific ketone requires cautious interpretation.[3][4] The primary concern with α-bromo ketones is their ability to act as alkylating agents, reacting with biological nucleophiles like DNA and proteins, which is the basis for their potential mutagenicity and carcinogenicity.[2]

Engineering Controls and Personal Protective Equipment (PPE): A Multi-layered Defense

A robust safety protocol relies on a hierarchy of controls, with engineering controls being the first and most effective line of defense, supplemented by appropriate PPE.

3.1. Primary Engineering Controls: The Chemical Fume Hood

All handling of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, including weighing, transferring, and use in reactions, must be conducted within a certified chemical fume hood.[5] This is critical to prevent inhalation of vapors, which are likely to be toxic and irritating to the respiratory system. The fume hood sash should be kept as low as possible to maximize protection.

3.2. Personal Protective Equipment (PPE): The Last Line of Defense

Proper PPE is not a substitute for good engineering controls but is essential for protecting against direct contact.[6][7]

Protection Type	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves. The outer glove should be changed immediately upon contamination.	Provides a robust barrier against dermal absorption, which is a significant route of exposure for α-haloketones.[6]
Eye and Face Protection	Chemical splash goggles and a full-face shield.	Protects against splashes to the eyes and face, which can cause severe and irreversible damage.[8]
Body Protection	A lab coat with long sleeves and tight cuffs. A chemically resistant apron is also recommended.	Prevents contamination of personal clothing and skin.
Respiratory Protection	An N95 respirator may be necessary for certain procedures, such as cleaning up spills, where vapor concentrations may be higher.[9]	Provides an additional layer of protection against inhalation of aerosols or high vapor concentrations.

Safe Handling and Experimental Protocols

4.1. Risk Assessment Workflow:

Before any new procedure involving this compound, a thorough risk assessment is mandatory.

Caption: Risk assessment workflow for handling 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

4.2. Step-by-Step Handling Protocol:

• Preparation: Ensure the chemical fume hood is functioning correctly. Assemble all necessary equipment and reagents before handling the compound.

• Weighing and Transfer: Conduct all weighing and transfers within the fume hood. Use disposable weighing boats and spatulas to avoid cross-contamination.

• Reaction Setup: Set up reactions in a way that minimizes the potential for splashes or aerosol generation. Use sealed reaction vessels whenever possible.

• Post-Reaction Workup: Quench the reaction carefully, being mindful of any potential exothermic processes. Extractions and other workup procedures should also be performed in the fume hood.

• Decontamination: Decontaminate all glassware and equipment that has come into contact with the compound. A solution of sodium thiosulfate can be used to neutralize residual bromine-containing compounds.[10]

Emergency Procedures: Preparedness is Key

5.1. Spill Response:

Caption: Emergency response workflow for a spill of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

For small spills, trained personnel wearing appropriate PPE can use a chemical spill kit containing an absorbent material.[10] For larger spills, evacuate the laboratory and contact the institutional emergency response team.

5.2. First Aid Measures:

Exposure Route	First Aid Procedure
Skin Contact	Immediately flush skin with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[11]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12]
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[11]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[12]

Storage and Disposal

6.1. Storage:

Store 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one in a tightly sealed, clearly labeled container.[5] It should be stored in a cool, dry, and well-ventilated area away from incompatible materials such as strong bases, oxidizing agents, and reducing agents.

6.2. Disposal:

All waste containing this compound must be treated as hazardous waste.[13] Dispose of it in accordance with local, state, and federal regulations. Do not dispose of it down the drain. Contaminated labware and PPE should also be disposed of as hazardous waste.

Conclusion

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a valuable research tool, but its inherent reactivity necessitates a high level of caution and adherence to stringent safety protocols. By understanding the chemical principles behind its hazards and implementing a multi-layered safety approach that includes robust engineering controls, appropriate personal protective equipment, and well-defined handling and emergency procedures, researchers can minimize the risks and conduct their work in a safe and responsible manner.

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structural analogs of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

An In-Depth Technical Guide to the Structural Analogs of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Abstract

This technical guide provides a comprehensive exploration of the chemical space surrounding 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, a reactive α-bromoketone scaffold. As a versatile synthetic intermediate, this molecule offers multiple avenues for structural modification, enabling the systematic development of analogs with tailored chemical and biological properties. This document details the rationale behind analog design, outlines robust synthetic methodologies, provides explicit experimental protocols, and discusses the critical role of structure-activity relationship (SAR) studies. The primary audience for this guide includes researchers, medicinal chemists, and drug development professionals seeking to leverage this scaffold for the creation of novel chemical entities.

Introduction to the Core Scaffold: 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a member of the phenacyl bromide family of compounds. Its structure is characterized by three key features: a 2,4-dichlorinated phenyl ring, a three-carbon ketone backbone, and a highly reactive α-bromo substituent.[1] This combination of features makes it a valuable building block in organic synthesis, particularly for the construction of heterocyclic systems and as a precursor for potential bioactive molecules.[2]

The reactivity of the scaffold is dominated by the electrophilic carbonyl carbon and the carbon bearing the bromine atom, which is susceptible to nucleophilic attack. The 2,4-dichloro substitution pattern on the aromatic ring significantly influences the molecule's electronic properties and lipophilicity, which can, in turn, affect its reactivity and biological interactions.[3][4]

The Rationale for Developing Structural Analogs

The systematic modification of a lead compound is a cornerstone of modern medicinal chemistry and materials science.[5][6] For the 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one scaffold, the development of structural analogs is driven by several key objectives:

• Modulation of Reactivity: Altering the electronic nature of the aromatic ring or replacing the bromine with other leaving groups can fine-tune the molecule's reactivity towards nucleophiles.

• Optimization of Biological Activity: Subtle structural changes can lead to significant improvements in potency, selectivity, and pharmacokinetic properties of bioactive compounds.[6][7] The α-haloketone motif, for instance, is a known pharmacophore capable of covalent modification of enzyme active sites.

• Exploration of Structure-Activity Relationships (SAR): By synthesizing and testing a library of analogs, researchers can build a comprehensive understanding of how specific structural features contribute to a desired outcome, guiding future design efforts.[5][8]

• Enhancement of Physicochemical Properties: Modifications can be introduced to improve solubility, stability, and membrane permeability, which are critical factors for both biological applications and ease of handling in synthesis.

Strategies for Structural Modification

The design and synthesis of analogs can be logically approached by considering modifications to each of the three primary structural components of the parent molecule.

Modification of the Aromatic Ring

The dichlorophenyl moiety is a prime target for modification. Varying the substitution pattern and the nature of the substituents allows for precise control over the electronic and steric properties of the molecule.

• Varying Halogen Substitution: Analogs can be synthesized with different halogen atoms (F, Cl, Br) or different substitution patterns (e.g., 3,4-dichloro, 4-chloro, 4-fluoro).[9] Electron-withdrawing groups generally enhance the electrophilicity of the ketone.[10]

• Introducing Non-Halogen Substituents: Adding electron-donating groups (e.g., methoxy, methyl) or other functional groups can probe different interactions with biological targets and alter metabolic stability.

• Replacing the Phenyl Ring: The phenyl ring can be replaced with other aromatic or heteroaromatic systems (e.g., thiophene, pyridine, carbazole) to explore novel chemical space and introduce new potential binding interactions.[4]

Modification of the Ketone Backbone

While less common, alterations to the propanone chain can be explored:

• Chain Length: Homologation (extending the chain to a butanone or longer) or contraction can alter the spatial relationship between the aromatic ring and the reactive center.[8]

• Substitution: Introducing substituents on the methylene bridge (C3) can introduce new chiral centers and steric bulk, potentially influencing selectivity.

Modification of the Alpha-Halogen

The α-bromo group is an excellent leaving group, making it a versatile handle for introducing a wide array of functionalities through nucleophilic substitution. This strategy effectively converts the parent compound into a diverse library of derivatives.

• Reaction with N-Nucleophiles: Primary and secondary amines, imidazoles, and triazoles react readily to form α-aminoketones, which are precursors to many important heterocyclic structures like imidazoles and quinoxalines.[11]

• Reaction with S-Nucleophiles: Thiols and thioureas react to form α-thioketones, a key step in the Hantzsch thiazole synthesis.[12]

• Reaction with O-Nucleophiles: Reaction with carboxylates can yield α-acyloxyketones, effectively using the phenacyl bromide as a protecting group or as a means to introduce an ester functionality.

Synthetic Methodologies and Protocols

The synthesis of the core scaffold and its analogs relies on well-established organic chemistry reactions. Accuracy and control at each step are paramount for ensuring product purity and yield.

General Synthesis of the Core Scaffold

The parent compound and its ring-substituted analogs are typically synthesized via a two-step process:

• Friedel-Crafts Acylation: A substituted benzene is acylated using an appropriate acyl halide or anhydride in the presence of a Lewis acid catalyst (e.g., AlCl₃). For the parent compound, this involves reacting 1,3-dichlorobenzene with 3-chloropropionyl chloride.

• Alpha-Bromination: The resulting ketone is then selectively brominated at the alpha position.[13] This reaction is often catalyzed by acid and proceeds via an enol intermediate.[13][14] Common brominating agents include Br₂ or N-Bromosuccinimide (NBS).[15][16]

Workflow for Analog Synthesis and Evaluation

Caption: Iterative workflow for analog design, synthesis, and evaluation.

Protocol: Synthesis of a Representative Analog: 1-Bromo-3-(4-chlorophenyl)propan-2-one

This protocol is adapted from standard procedures for Friedel-Crafts acylation and α-bromination and should be performed by trained chemists with appropriate safety precautions.

Step 1: Friedel-Crafts Acylation to form 1-(4-chlorophenyl)propan-2-one

• To a dry, three-necked flask equipped with a magnetic stirrer, dropping funnel, and reflux condenser under a nitrogen atmosphere, add anhydrous aluminum chloride (1.2 eq).

• Add dry carbon disulfide or dichloromethane as the solvent, followed by chlorobenzene (1.0 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add acetyl chloride (1.1 eq) dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 5 °C.[17]

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor progress by TLC.

• Upon completion, carefully pour the reaction mixture onto crushed ice containing concentrated HCl to decompose the aluminum chloride complex.

• Extract the aqueous layer with dichloromethane (3x). Combine the organic layers, wash with saturated NaHCO₃ solution, then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or crystallization.

Step 2: Alpha-Bromination

• Dissolve the 1-(4-chlorophenyl)propan-2-one (1.0 eq) in a suitable solvent such as diethyl ether or acetic acid.[16]

• Add a catalytic amount of anhydrous aluminum chloride or HBr.[13][16]

• Cool the solution to 0 °C.

• Slowly add bromine (1.0 eq) dropwise. The bromine color should disappear as it is consumed.[16]

• Stir at 0-5 °C for 1-2 hours after addition is complete. Monitor by TLC.

• Remove the solvent under reduced pressure. Wash the resulting crude solid with a cold mixture of water and petroleum ether to remove impurities.[16]

• Recrystallize the crude product from a suitable solvent (e.g., methanol or ethanol) to yield pure 1-Bromo-3-(4-chlorophenyl)propan-2-one.

Characterization and Data Presentation

The unambiguous identification and purity assessment of each synthesized analog is critical. A combination of spectroscopic and chromatographic techniques should be employed.

Technique	Purpose	Key Observables for a Typical Analog
¹H NMR	Structural Elucidation	- Aromatic protons (6.5-8.0 ppm) with splitting patterns indicative of substitution. - Singlet for the -CH₂Br protons (approx. 4.0-4.5 ppm). - Singlet for the methylene bridge protons (-CH₂-) adjacent to the carbonyl.
¹³C NMR	Carbon Skeleton Mapping	- Carbonyl carbon signal (approx. 190-200 ppm). - Aromatic carbon signals. - Aliphatic carbons for the ketone backbone, with the -CH₂Br carbon appearing around 30-35 ppm.
Mass Spec (MS)	Molecular Weight Verification	- Molecular ion peak (M⁺) corresponding to the calculated mass. - Characteristic isotopic pattern for bromine (¹⁹Br/⁸¹Br ≈ 1:1) and chlorine (³⁵Cl/³⁷Cl ≈ 3:1).
Infrared (IR)	Functional Group Identification	- Strong C=O stretch for the ketone (approx. 1710-1730 cm⁻¹). - C-Br stretch (approx. 500-600 cm⁻¹). - Aromatic C-H and C=C stretches.
HPLC/TLC	Purity Assessment	- Single major peak in HPLC chromatogram. - Single spot on TLC plate under various solvent systems.

Applications and Structure-Activity Relationships (SAR)

Analogs of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one are primarily used as intermediates for creating more complex molecules, especially heterocycles with known biological activities.[2] For example, their reaction with thiourea is a classical route to aminothiazoles, a privileged scaffold in medicinal chemistry.

Hypothetical SAR Analysis

To illustrate the process, consider a hypothetical scenario where analogs are screened for inhibitory activity against a target enzyme.

Caption: Hypothetical SAR for aromatic ring substitutions.

Interpretation of SAR Diagram:

• Electron-Withdrawing Groups: The data suggests that electron-withdrawing groups at the 4-position (para) of the phenyl ring are beneficial for activity (e.g., 4-Cl, 4-F). This could imply that a more electrophilic ketone is required for covalent bond formation or that the substituent is involved in a key binding interaction.

• Electron-Donating Groups: An electron-donating group like methoxy (OMe) is detrimental to activity, reinforcing the hypothesis about electronic requirements.

• Steric and Lipophilic Effects: The difference between 4-Cl and 4-F, which have similar electronic effects but different sizes, suggests that steric bulk and lipophilicity also play a role, with the smaller fluorine atom perhaps improving selectivity.

This type of analysis allows researchers to form new hypotheses and design the next generation of analogs with a higher probability of success.[18]

Conclusion and Future Directions

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one and its structural analogs represent a rich and versatile chemical scaffold. The inherent reactivity of the α-bromoketone moiety provides a reliable handle for synthetic diversification, allowing for the systematic exploration of chemical space. By carefully designing analogs with modifications to the aromatic ring and ketone backbone, researchers can fine-tune the electronic, steric, and physicochemical properties to achieve specific objectives, from creating novel materials to developing potent and selective therapeutic agents. Future work in this area should focus on applying modern synthetic methods, such as catalytic asymmetric cross-coupling reactions, to introduce chirality and further expand the structural diversity and potential applications of this valuable class of compounds.[19]

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Protocols & Analytical Methods

Application Notes &amp; Experimental Protocols for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Abstract

This technical guide provides detailed application notes and experimental protocols for the use of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, a versatile α-bromoketone intermediate. The inherent reactivity of the α-bromoketone moiety, influenced by the electronically-withdrawing 2,4-dichlorophenyl group, makes this compound a valuable building block in medicinal chemistry and drug development. This document outlines its utility in heterocyclic synthesis, as a potent alkylating agent for carbon-carbon bond formation, and its potential as a covalent enzyme inhibitor. The protocols provided herein are designed to be robust and reproducible, offering researchers a solid foundation for their synthetic and screening endeavors.

Introduction: Chemical Profile and Reactivity

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one belongs to the class of α-haloketones, which are characterized by a halogen atom positioned on the carbon adjacent to a carbonyl group. This structural arrangement confers significant electrophilicity to the α-carbon, rendering it highly susceptible to nucleophilic substitution. The presence of the carbonyl group polarizes the C-Br bond through an inductive effect, enhancing the reactivity of the compound compared to analogous alkyl halides.[1]

The 2,4-dichlorophenyl substituent further modulates the electronic properties of the molecule and provides a scaffold that is frequently explored in the development of therapeutic agents.[2][3] The primary utility of this reagent stems from its ability to act as a potent electrophile in a variety of chemical transformations.

Key Chemical Properties:

Property	Value
Chemical Name	1-Bromo-3-(2,4-dichlorophenyl)propan-2-one
CAS Number	651358-40-6
Molecular Formula	C₉H₇BrCl₂O
Molecular Weight	285.96 g/mol
Appearance	Typically a colorless to pale yellow crystalline solid[4]
Solubility	Soluble in common organic solvents like acetone, ether, and benzene; sparingly soluble in water[4]

The reactivity of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is dominated by two main features:

• Electrophilic α-Carbon: The carbon atom bonded to the bromine is the primary site for nucleophilic attack. This is the basis for its use in alkylation reactions.

• Enolizable Protons: The methylene protons adjacent to the carbonyl group are acidic and can be removed by a base to form an enolate, which can participate in various reactions. However, substitution reactions at the α-carbon are generally more facile.

Application I: Synthesis of Thiazole Derivatives via Hantzsch Condensation

The Hantzsch thiazole synthesis is a cornerstone reaction in medicinal chemistry for the construction of the thiazole ring, a privileged scaffold in numerous FDA-approved drugs.[5] α-Bromoketones are essential starting materials for this reaction, condensing with a thioamide to form the thiazole heterocycle.[6][7]

Causality of Experimental Choices: The reaction is typically carried out in a polar protic solvent like ethanol to facilitate the dissolution of the reactants and the stabilization of charged intermediates. The reaction proceeds via an initial nucleophilic attack of the sulfur atom of the thioamide on the electrophilic α-carbon of the bromoketone, followed by cyclization and dehydration to yield the aromatic thiazole ring.

Caption: Workflow for the Hantzsch Thiazole Synthesis.

Protocol 2.1: Synthesis of 2-Amino-4-(2,4-dichlorobenzyl)thiazole

Materials:

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

• Thiourea

• Ethanol (absolute)

• Stir bar

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Buchner funnel and filter paper

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (2.86 g, 10 mmol) in 40 mL of absolute ethanol.

• Addition of Thioamide: To this solution, add thiourea (0.76 g, 10 mmol).

• Reaction Conditions: Attach a reflux condenser and heat the mixture to reflux (approximately 78°C) with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. A precipitate of the thiazole hydrobromide salt should form.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

• Neutralization & Purification: The resulting salt can be neutralized with a base such as aqueous sodium bicarbonate to yield the free base. The crude product can be further purified by recrystallization from a suitable solvent like ethanol or an ethanol/water mixture to afford the pure 2-amino-4-(2,4-dichlorobenzyl)thiazole.

Application II: Alkylation of Active Methylene Compounds

The formation of new carbon-carbon bonds is fundamental to organic synthesis. 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one serves as an effective alkylating agent for carbanions generated from active methylene compounds, such as diethyl malonate or ethyl acetoacetate.[8][9]

Causality of Experimental Choices: This reaction is a classic example of a bimolecular nucleophilic substitution (Sₙ2) reaction. A non-nucleophilic base, such as sodium ethoxide, is used to deprotonate the active methylene compound, generating a resonance-stabilized enolate. This potent nucleophile then displaces the bromide from the α-bromoketone. An aprotic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) is often preferred to avoid solvating the nucleophile, which would decrease its reactivity.

Caption: Workflow for the Alkylation of an Active Methylene Compound.

Protocol 3.1: Alkylation of Diethyl Malonate

Materials:

• Diethyl malonate

• Sodium ethoxide (NaOEt)

• Anhydrous Tetrahydrofuran (THF)

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

• Nitrogen or Argon atmosphere setup

• Stir bar

• Round-bottom flask

• Separatory funnel

• Drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄)

Procedure:

• Enolate Formation: In a dry, three-necked round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous THF (50 mL). Add sodium ethoxide (0.68 g, 10 mmol) followed by the dropwise addition of diethyl malonate (1.60 g, 10 mmol). Stir the mixture at room temperature for 30 minutes to ensure complete formation of the enolate.

• Alkylation: Prepare a solution of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (2.86 g, 10 mmol) in 20 mL of anhydrous THF. Add this solution dropwise to the enolate solution at room temperature.

• Reaction Conditions: After the addition is complete, stir the reaction mixture at room temperature for 12-18 hours. The reaction can be gently heated if the reaction is sluggish (monitor by TLC).

• Work-up: Quench the reaction by slowly adding 50 mL of saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Application III: Probing Enzyme Active Sites as a Covalent Inhibitor

α-Haloketones are well-documented as mechanism-based or affinity-labeling inhibitors for enzymes that utilize a nucleophilic residue (e.g., Cysteine, Histidine) in their catalytic cycle.[1] The electrophilic α-carbon of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one can be attacked by such a residue, leading to the formation of a stable, covalent bond and irreversible inactivation of the enzyme.

Causality of Experimental Choices: The protocol for evaluating a compound as a covalent inhibitor involves incubating the enzyme with the compound and measuring the residual enzyme activity over time. The rate of inactivation can provide insights into the binding affinity and reactivity of the inhibitor. It is crucial to run parallel controls (enzyme without inhibitor, inhibitor without enzyme) to ensure that any observed loss of activity is due to the specific covalent modification.

Caption: Mechanism of Covalent Inhibition by an α-Bromoketone.

Protocol 4.1: General Assay for Covalent Enzyme Inactivation

Materials:

• Target enzyme (e.g., a cysteine protease)

• Assay buffer appropriate for the enzyme

• Substrate for the enzyme (preferably a fluorogenic or chromogenic substrate)

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (stock solution in DMSO)

• Microplate reader

Procedure:

• Preparation: Prepare a series of dilutions of the 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one stock solution in the assay buffer. Also, prepare a solution of the target enzyme in the same buffer.

• Incubation: In a microplate, mix the enzyme solution with the different concentrations of the inhibitor. Include a control well with the enzyme and buffer/DMSO only. Incubate the plate at a constant temperature (e.g., 37°C) for various time points (e.g., 0, 15, 30, 60 minutes).

• Activity Measurement: At each time point, add the substrate to the wells to initiate the enzymatic reaction.

• Data Acquisition: Measure the rate of product formation using a microplate reader (monitoring fluorescence or absorbance over time).

• Data Analysis: Plot the residual enzyme activity as a percentage of the control against the incubation time for each inhibitor concentration. A time-dependent and concentration-dependent loss of activity is indicative of covalent inhibition.

Safety and Handling

WARNING: 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is an α-bromoketone and must be handled with extreme caution.[4] These compounds are potent lachrymators (tear-inducing) and strong alkylating agents.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile is often insufficient; double-gloving or using thicker gloves like butyl rubber is recommended), a lab coat, and chemical splash goggles.

• Engineering Controls: All manipulations must be performed in a well-ventilated chemical fume hood to avoid inhalation of vapors or dust.

• Handling: Avoid contact with skin and eyes. In case of contact, immediately flush with copious amounts of water for at least 15 minutes and seek medical attention.

• Storage: Store in a cool, dry, and dark place in a tightly sealed container.

• Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

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Application Notes &amp; Protocols: The Synthetic Utility of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Desk of: A Senior Application Scientist

Foreword: Unlocking Heterocyclic Complexity

In the landscape of modern organic synthesis, the strategic selection of starting materials is paramount to the efficient construction of complex molecular architectures. 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one stands out as a highly versatile and valuable building block. Its structure, featuring a reactive α-bromoketone moiety appended to a dichlorinated phenyl ring, makes it an ideal precursor for a wide array of heterocyclic compounds. The electron-withdrawing nature of the dichlorophenyl group enhances the electrophilicity of the carbonyl carbon and the adjacent carbon bearing the bromine atom, priming the molecule for nucleophilic attack. This guide provides an in-depth exploration of its applications, focusing on the synthesis of medically significant azole antifungals, and offers detailed, field-proven protocols for its use.

Core Application: Keystone for Azole Antifungal Scaffolds

The primary and most significant application of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is in the synthesis of azole-based antifungal agents. The 1,2,4-triazole and imidazole rings are core pharmacophores in many blockbuster antifungal drugs, including fluconazole, itraconazole, and isavuconazole.[1][2] These drugs function by inhibiting the fungal enzyme lanosterol 14α-demethylase, a critical step in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1] The 2,4-dichlorophenyl motif is a classic feature of many of these drugs, contributing to potent activity.

The synthetic strategy hinges on a classic nucleophilic substitution reaction (SN2), where the nitrogen atom of an azole ring attacks the carbon atom bearing the bromine, displacing it to form a new carbon-nitrogen bond.

Logical Workflow for Azole Synthesis

The general workflow involves the activation of the azole nucleophile followed by its reaction with the bromoketone electrophile.

Caption: General workflow for azole ketone synthesis.

Protocol 1: Synthesis of 1-(1H-1,2,4-triazol-1-yl)-3-(2,4-dichlorophenyl)propan-2-one

This protocol details the conjugation of the bromoketone with 1H-1,2,4-triazole, a foundational step for creating triazole antifungal intermediates. This reaction is analogous to steps used in the synthesis of drugs like isavuconazole.[3][4]

Methodology

• Reagent Preparation:

  • To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add 1H-1,2,4-triazole (1.05 equivalents) and anhydrous potassium carbonate (K₂CO₃, 1.5 equivalents).

  • Add anhydrous N,N-Dimethylformamide (DMF, ~5 mL per gram of bromoketone).

  • Stir the suspension at room temperature for 30 minutes.

  • Causality: Potassium carbonate is a mild, insoluble base sufficient to deprotonate the N-H of the triazole, generating the more potent triazolide anion. DMF is an excellent polar aprotic solvent that dissolves the reactants and facilitates the SN2 mechanism without interfering.

• Reaction Execution:

  • In a separate flask, dissolve 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (1.0 equivalent) in a minimal amount of anhydrous DMF.

  • Add the bromoketone solution dropwise to the stirring triazole suspension over 15-20 minutes at room temperature.

  • After the addition is complete, allow the reaction to stir at room temperature for 4-6 hours, or until TLC analysis (e.g., using 1:1 Ethyl Acetate:Hexanes) shows complete consumption of the starting bromoketone.

  • Causality: A slow, dropwise addition helps to control any potential exotherm and minimizes the formation of side products. Monitoring by TLC is crucial for determining reaction completion and preventing degradation from prolonged reaction times.

• Work-up and Purification:

  • Once the reaction is complete, pour the mixture into a separatory funnel containing cold deionized water (4-5 times the volume of DMF).

  • Extract the aqueous phase with ethyl acetate (3 x volume of DMF).

  • Combine the organic layers and wash with saturated aqueous sodium chloride (brine) to remove residual DMF and water.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Causality: Pouring the reaction into water precipitates the organic product and dissolves the inorganic salts. Ethyl acetate is a common extraction solvent. The brine wash further aids in the removal of water from the organic phase.

  • The resulting crude solid can be purified by recrystallization from a suitable solvent system, such as ethanol or an ethyl acetate/hexanes mixture, to yield the pure product.

Data Summary

Electrophile	Nucleophile	Base	Solvent	Temp. (°C)	Typical Yield (%)
1-Bromo-3-(2,4-dichlorophenyl)propan-2-one	1H-1,2,4-Triazole	K₂CO₃	DMF	25	85-95
1-Bromo-3-(2,4-dichlorophenyl)propan-2-one	Imidazole	NaH	THF	0 to 25	80-90
2-Bromo-1-(2,4-dichlorophenyl)ethanone	Substituted Imidazole	Na₂CO₃	ACN	80 (reflux)	>80

Note: Yields are representative and can vary based on scale and purification method.

Protocol 2: Synthesis of Imidazole Derivatives Analogous to Ketoconazole Precursors

The reaction of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one with imidazole follows a similar principle. This transformation is a key step in building the core of imidazole-based antifungals like Ketoconazole.[5] While the published synthesis of ketoconazole starts from 2,4-dichloroacetophenone and introduces the bromine at a later stage, the direct alkylation of imidazole with a pre-formed α-bromoketone is a common and effective alternative strategy.[5][6]

Methodology

• Reagent Preparation:

  • Suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equivalents) in anhydrous tetrahydrofuran (THF) in a dry, nitrogen-flushed flask at 0 °C (ice bath).

  • Causality & Safety: Sodium hydride is a very strong, pyrophoric base that rapidly and irreversibly deprotonates imidazole. It must be handled under an inert atmosphere (nitrogen or argon) to prevent reaction with air and moisture. THF is a suitable aprotic solvent. The reaction is performed at 0 °C to control the initial vigorous hydrogen gas evolution.

  • In a separate flask, dissolve imidazole (1.0 equivalent) in anhydrous THF.

• Reaction Execution:

  • Slowly add the imidazole solution to the stirring NaH suspension at 0 °C. Stir for 30-45 minutes at this temperature, allowing for the complete formation of the sodium imidazolide salt.

  • Dissolve 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (1.1 equivalents) in anhydrous THF and add it dropwise to the reaction mixture at 0 °C.

  • After addition, remove the ice bath and allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Causality: Pre-forming the imidazolide salt ensures a rapid and clean substitution reaction. Adding the bromoketone as the limiting reagent can sometimes improve yields if self-condensation is a concern.

• Work-up and Purification:

  • Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C.

  • Causality: The NH₄Cl solution is a mild acid that safely neutralizes any unreacted sodium hydride.

  • Extract the mixture with ethyl acetate. Wash the combined organic layers with water and brine.

  • Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent in vacuo.

  • The crude product can be purified via flash column chromatography on silica gel to afford the desired imidazole-substituted ketone.

Expanded Synthetic Horizons

The utility of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is not confined to azole synthesis. As a classic α-haloketone, it is a precursor to various other heterocyclic systems.

Caption: Versatility of the bromoketone starting material.

• Hantzsch Thiazole Synthesis: Reaction with a thioamide (like thiourea) provides a direct route to substituted aminothiazoles, another class of biologically important molecules.

• Favorskii Rearrangement: Treatment with a strong base, such as sodium hydroxide, can induce a rearrangement to form a cyclopropanone intermediate, which subsequently opens to yield a carboxylic acid derivative.

• Synthesis of Oxazoles: Condensation with amides can lead to the formation of oxazole rings.

These diverse reaction pathways underscore the strategic importance of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one as a foundational element in combinatorial and medicinal chemistry programs. Its predictable reactivity and commercial availability make it an indispensable tool for the modern synthetic chemist.

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• 4. WO2015150947A1 - A process for the preparation of isavuconazole and its intermediates - Google Patents [patents.google.com]
• 5. awarticles.s3.amazonaws.com [awarticles.s3.amazonaws.com]
• 6. A One-Pot, Four-Component Synthesis of N-Substituted 2,4-Diarylimidazoles [organic-chemistry.org]
• 7. arkat-usa.org [arkat-usa.org]

The Strategic Role of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one in Azole Antifungal Drug Discovery: Application Notes and Protocols

Introduction: The Unseen Architect of Potent Antifungal Therapies

In the intricate landscape of medicinal chemistry, the journey from a conceptual drug molecule to a clinically effective therapeutic is paved with critical chemical intermediates. Among these, 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one stands out as a pivotal building block, particularly in the synthesis of a powerful class of antifungal agents known as azoles. This application note provides an in-depth exploration of this versatile intermediate, offering detailed protocols for its synthesis and its subsequent application in the construction of precursors for globally recognized antifungal drugs like itraconazole and ketoconazole. By understanding the reactivity and strategic importance of this α-bromoketone, researchers and drug development professionals can harness its potential to forge new and improved antifungal therapies.

The therapeutic efficacy of azole antifungals stems from their ability to inhibit the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase. This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1][2][3] By disrupting ergosterol synthesis, azoles compromise the integrity of the fungal cell membrane, leading to either the inhibition of fungal growth (fungistatic effect) or fungal cell death (fungicidal effect).[2][4] The 2,4-dichlorophenyl moiety present in 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a key pharmacophore that anchors the drug molecule within the active site of the target enzyme, making this intermediate a cornerstone in the design of potent azole antifungals.

Mechanism of Action of Azole Antifungals

The fungistatic or fungicidal action of azole drugs is a direct consequence of the depletion of ergosterol and the concurrent accumulation of toxic 14α-methylated sterols in the fungal cell membrane. This disrupts the normal functioning of membrane-bound enzymes and alters the fluidity and permeability of the membrane, ultimately hindering fungal growth and replication.[1][5]

Caption: Mechanism of action of azole antifungal drugs.

Synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one: A Detailed Protocol

The synthesis of the title intermediate is conceptually a two-step process starting from 2,4-dichloroacetophenone. The first step involves a nucleophilic addition to introduce an additional carbon atom, followed by oxidation to the ketone, and the final step is the selective bromination at the α-position to the carbonyl group. A more direct approach involves the Friedel-Crafts acylation of 1,3-dichlorobenzene with 3-chloropropionyl chloride to yield 1-(2,4-dichlorophenyl)propan-1-one, which can then be brominated.

Protocol 1: Synthesis of 1-(2,4-Dichlorophenyl)propan-1-one (Precursor)

This protocol outlines a plausible route for the synthesis of the precursor ketone.

Materials:

• 1,3-Dichlorobenzene

• Propanoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Sodium bicarbonate (NaHCO₃), saturated solution

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• To a stirred suspension of anhydrous AlCl₃ (1.2 equivalents) in anhydrous DCM at 0 °C, slowly add propanoyl chloride (1.1 equivalents).

• Stir the mixture for 15 minutes at 0 °C.

• Add 1,3-dichlorobenzene (1.0 equivalent) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

• Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated HCl.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers and wash with saturated NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford 1-(2,4-dichlorophenyl)propan-1-one.

Protocol 2: α-Bromination to Yield 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

This protocol describes the bromination of the precursor ketone.

Materials:

• 1-(2,4-Dichlorophenyl)propan-1-one

• Bromine (Br₂)

• Acetic acid or Diethyl ether

• Sodium thiosulfate solution, aqueous

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

Procedure:

• Dissolve 1-(2,4-dichlorophenyl)propan-1-one (1.0 equivalent) in a suitable solvent such as acetic acid or diethyl ether.

• To this solution, add a solution of bromine (1.0 equivalent) in the same solvent dropwise at room temperature with stirring. The disappearance of the bromine color indicates the progress of the reaction.

• After the addition is complete, continue stirring for an additional 1-2 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to remove any unreacted bromine.

• If using an organic solvent like diethyl ether, wash the organic layer with water and brine. If using acetic acid, dilute the reaction mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the crude 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

• The product can be further purified by recrystallization or column chromatography.

Characterization of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

The structural integrity of the synthesized intermediate should be confirmed using standard analytical techniques.

Technique	Expected Observations
¹H NMR	A singlet for the two protons of the bromomethyl group (CH₂Br) is expected in the range of 4.0-4.5 ppm. A singlet for the two protons of the methylene group adjacent to the dichlorophenyl ring (Ar-CH₂) should appear around 3.8-4.2 ppm. The aromatic protons will show complex multiplets in the aromatic region (7.2-7.6 ppm).
¹³C NMR	The carbonyl carbon (C=O) signal is expected around 195-205 ppm. The carbon of the bromomethyl group (CH₂Br) should appear around 30-35 ppm. The methylene carbon adjacent to the aromatic ring will be in the range of 45-50 ppm. Aromatic carbons will resonate in the 125-140 ppm region.
Mass Spectrometry	The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the compound (C₉H₇BrCl₂O), along with the characteristic isotopic pattern for one bromine and two chlorine atoms.
Infrared (IR)	A strong absorption band for the carbonyl group (C=O) stretch is expected around 1720-1740 cm⁻¹. C-H stretching and bending vibrations for aromatic and aliphatic protons, as well as C-Br and C-Cl stretching, will also be present.

Application in the Synthesis of Azole Antifungal Precursors

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a key electrophile for the N-alkylation of azole rings, a fundamental step in the synthesis of many antifungal drugs. The following protocol provides a general procedure for the reaction with 1,2,4-triazole, which is a common structural motif in drugs like itraconazole.

Protocol 3: Synthesis of 1-(3-(2,4-Dichlorophenyl)-2-oxopropyl)-1H-1,2,4-triazole

Materials:

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

• 1,2,4-Triazole

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Water

• Brine solution

Procedure:

• To a solution of 1,2,4-triazole (1.2 equivalents) in anhydrous DMF, add a base such as potassium carbonate (1.5 equivalents) or sodium hydride (1.2 equivalents, handle with extreme care) at room temperature.

• Stir the mixture for 30 minutes to form the triazole anion.

• Add a solution of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (1.0 equivalent) in anhydrous DMF dropwise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction by carefully adding water.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to yield the desired triazole derivative.

Sources

• 1. 2',4'-Dichloropropiophenone | C9H8Cl2O | CID 123467 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bldpharm.com [bldpharm.com]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. CN101391994A - Synthetic method of itraconazole key intermediate triazole compounds - Google Patents [patents.google.com]
• 5. 651358-40-6|1-Bromo-3-(2,4-dichlorophenyl)propan-2-one|BLD Pharm [bldpharm.com]

Application Notes and Protocols for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one as a Novel Covalent Chemical Probe

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the utilization of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one as a novel, uncharacterized chemical probe for covalent ligand discovery and target identification. As a member of the α-haloketone class of compounds, it possesses an intrinsic electrophilicity that enables the formation of stable covalent bonds with nucleophilic residues in protein active sites. This reactivity profile makes it a valuable tool for activity-based protein profiling (ABPP) and the development of targeted covalent inhibitors. These application notes offer a comprehensive overview of the underlying scientific principles, detailed experimental protocols, and data analysis strategies to empower researchers to effectively employ this probe in their investigations.

Introduction: The Potential of an Unexplored Probe

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is an α-haloketone, a class of organic compounds known for their utility as alkylating agents.[1] The core chemical structure, featuring a ketone with a bromine atom on the alpha carbon, renders the α-carbon highly electrophilic. This inherent reactivity allows the molecule to act as a "warhead," forming a stable covalent bond with nucleophilic amino acid residues, most notably cysteine, but also potentially histidine, lysine, and serine, within the proteome.[2][3]

The 2,4-dichlorophenyl moiety provides a scaffold that can contribute to the binding affinity and selectivity of the probe for specific protein targets. While this particular compound is not extensively characterized in the scientific literature, its structural features suggest significant potential as a chemical probe for:

• Activity-Based Protein Profiling (ABPP): To identify novel enzyme targets and assess their functional state in complex biological systems.

• Covalent Inhibitor Development: As a starting point for the design of potent and selective covalent inhibitors for therapeutic applications.

• Target Deconvolution: To identify the molecular targets of bioactive compounds with unknown mechanisms of action.

These notes will guide the user through the necessary steps to characterize and utilize this promising, yet unexplored, chemical tool.

The Scientific Rationale: Covalent Targeting with α-Haloketones

The utility of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one as a chemical probe is rooted in the principles of covalent inhibition. The process can be conceptualized as a two-step mechanism:

• Reversible Binding: The probe first forms a non-covalent interaction with the target protein, driven by shape complementarity and intermolecular forces. The 2,4-dichlorophenyl group plays a crucial role in this initial recognition and binding event.

• Irreversible Covalent Bonding: Following initial binding, the electrophilic α-carbon of the haloketone is positioned in close proximity to a nucleophilic residue in the protein's active or binding site. A nucleophilic attack by the amino acid side chain on the α-carbon displaces the bromide leaving group, resulting in the formation of a stable covalent bond.

This covalent modification effectively and irreversibly inactivates the target protein, allowing for its identification and characterization.

Core Experimental Workflow: From Probe Synthesis to Target Identification

The following sections outline a comprehensive workflow for the application of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one as a chemical probe.

Synthesis and Characterization of the Probe

While 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one may be commercially available, its synthesis can be achieved through various established methods for the preparation of α-haloketones.[4][5][6][7] A common approach involves the bromination of the corresponding ketone, 1-(2,4-dichlorophenyl)propan-2-one.

Table 1: Physicochemical Properties of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Property	Value	Source
Molecular Formula	C₉H₇BrCl₂O	[8]
Molecular Weight	281.96 g/mol	[8]
Appearance	White to off-white solid	Typical for similar compounds
Solubility	Soluble in DMSO, DMF, and other organic solvents. Poorly soluble in aqueous solutions.	Inferred from structure

Prior to use, it is imperative to confirm the identity and purity of the compound using standard analytical techniques such as NMR spectroscopy and mass spectrometry.

Safety and Handling Precautions

As an α-haloketone, 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a reactive electrophile and should be handled with appropriate caution.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated chemical fume hood.

• Storage: Store in a cool, dry, and dark place, away from incompatible materials such as strong bases and nucleophiles.

• Disposal: Dispose of waste according to institutional and local regulations for hazardous chemical waste.

Detailed Protocols

Protocol 1: In Vitro Enzyme Inhibition Assay

This protocol is designed to assess the inhibitory potential of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one against a purified enzyme of interest.

Materials:

• Purified enzyme of interest

• Appropriate enzyme substrate and buffer system

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one stock solution (e.g., 10 mM in DMSO)

• 96-well microplate

• Plate reader

Procedure:

• Enzyme Preparation: Prepare a solution of the purified enzyme in its optimal assay buffer.

• Incubation with Probe: In a 96-well plate, add the enzyme solution to wells containing serial dilutions of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one or DMSO as a vehicle control.

• Time-Dependent Inhibition: Incubate the enzyme-probe mixtures for various time points (e.g., 0, 15, 30, 60 minutes) at the optimal temperature for the enzyme.

• Initiate Reaction: Add the enzyme's substrate to each well to initiate the enzymatic reaction.

• Measure Activity: Monitor the reaction progress by measuring the appropriate signal (e.g., absorbance, fluorescence) over time using a plate reader.

• Data Analysis: Calculate the initial reaction rates for each condition. Plot the percentage of remaining enzyme activity against the concentration of the probe to determine the IC₅₀ value. Time-dependent inhibition is indicative of covalent modification.

Protocol 2: Activity-Based Protein Profiling (ABPP) in Cell Lysate

This protocol describes a competitive ABPP experiment to identify potential protein targets of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one in a complex proteome.

Materials:

• Cultured cells or tissue homogenate

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

• A broad-spectrum cysteine-reactive probe with a reporter tag (e.g., iodoacetamide-alkyne or a fluorescently tagged maleimide)

• Click chemistry reagents (if using an alkyne-tagged probe)

• SDS-PAGE gels and imaging system

• Streptavidin beads (for biotin-tagged probes)

• Mass spectrometer

Procedure:

• Proteome Preparation: Lyse cells or tissues in a suitable buffer and determine the protein concentration.

• Competitive Labeling: Aliquot the proteome and treat with varying concentrations of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one or DMSO (vehicle control) for a defined period (e.g., 30 minutes at room temperature).

• Probe Labeling: Add the reporter-tagged probe to each sample and incubate to label the remaining reactive sites.

• Visualization/Enrichment:

  • Fluorescent Probes: Quench the labeling reaction, separate proteins by SDS-PAGE, and visualize the labeled proteins using a gel imager. A decrease in fluorescence intensity in the presence of the test compound indicates target engagement.

  • Biotin/Alkyne Probes: Perform click chemistry to attach a biotin tag (for alkyne probes). Enrich the labeled proteins using streptavidin beads.

• Mass Spectrometry Analysis: Elute the enriched proteins, digest them into peptides (e.g., with trypsin), and analyze by LC-MS/MS to identify the proteins that were outcompeted by 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.[9][10][11][12]

Protocol 3: Intact Protein Mass Spectrometry for Covalent Adduct Confirmation

This protocol is essential for confirming the covalent modification of a purified protein by the probe.

Materials:

• Purified protein of interest

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

• Mass spectrometer capable of intact protein analysis (e.g., ESI-Q-TOF)

Procedure:

• Incubation: Incubate the purified protein with an excess of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. Include a control sample with DMSO.

• Sample Preparation: Desalt the protein samples to remove excess probe and buffer components.

• Mass Spectrometry: Analyze the intact protein samples by mass spectrometry.

• Data Analysis: Compare the mass spectra of the treated and untreated protein. A mass shift corresponding to the addition of the probe (minus the bromine atom) confirms covalent modification. The expected mass shift would be approximately 201.02 Da (C₉H₇Cl₂O).

Visualization of Workflows and Mechanisms

Experimental Workflow

Caption: Sₙ2 reaction mechanism of covalent modification.

Conclusion and Future Directions

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one represents a promising, albeit uncharacterized, chemical probe for the exploration of the functional proteome. Its α-haloketone warhead provides a robust mechanism for covalent modification, while the dichlorophenyl moiety offers a scaffold for achieving target selectivity. The protocols and workflows detailed in these application notes provide a solid foundation for researchers to begin characterizing the reactivity, selectivity, and potential applications of this probe.

It is critical to emphasize that as a novel probe, rigorous validation of any identified targets is essential. This includes orthogonal validation methods such as genetic knockdown or knockout of the putative target, in vitro enzymatic assays with recombinant protein, and cellular target engagement assays. Through careful and systematic application of the principles and protocols outlined herein, researchers can unlock the potential of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one as a valuable tool in chemical biology and drug discovery.

References

• Comprehensive Analysis of Protein Modifications by Top-down Mass Spectrometry. (2012). Journal of the American Society for Mass Spectrometry.

• Synthetic Access to Aromatic α-Haloketones. (2022). Molecules.

• Covalent Inhibition in Drug Discovery. (2019). Trends in Pharmacological Sciences.

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. BLDpharm.

• α-Halo ketone. Wikipedia.

• Determination of oxidative protein modifications using mass spectrometry. (2012). Free Radical Biology and Medicine.

• Covalent inhibition by a natural product-inspired latent electrophile. (2023). bioRxiv.

• Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists. (2021). Journal of Medicinal Chemistry.

• Synthesis of α,β-Unsaturated α′-Haloketones through the Chemoselective Addition of Halomethyllithiums to Weinreb Amides. (2013). The Journal of Organic Chemistry.

• Discovery of Protein Modifications Using Differential Tandem Mass Spectrometry Proteomics. (2021). Journal of Proteome Research.

• Synthetic Access to Aromatic α-Haloketones. (2022). Molecules.

• Discovery of Covalent Inhibitors Targeting the Transcriptional Enhanced Associate Domain Central Pocket. (2022). Journal of Medicinal Chemistry.

• 1-(2-amino-5-bromo-4-chlorophenyl)propan-1-one. AA Blocks.

• The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. (2012). Molecules.

• Mass Spectrometry-Based Proteomics for the Analysis of Chromatin Structure and Dynamics. (2014). Journal of Proteomics.

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• 2. Covalent Inhibition in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis of α,β-Unsaturated α′-Haloketones through the Chemoselective Addition of Halomethyllithiums to Weinreb Amides [organic-chemistry.org]
• 6. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bldpharm.com [bldpharm.com]
• 9. Comprehensive Analysis of Protein Modifications by Top-down Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of oxidative protein modifications using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. alexkentsis.net [alexkentsis.net]
• 12. Mass Spectrometry-Based Proteomics for the Analysis of Chromatin Structure and Dynamics | MDPI [mdpi.com]

Application Notes &amp; Protocols: Navigating the Reactivity of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one with Nucleophiles

Abstract

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a versatile α-haloketone building block of significant interest to researchers in medicinal chemistry and organic synthesis. Its structure features two key electrophilic sites: the α-carbon bearing the bromine atom and the carbonyl carbon. This dual reactivity allows for a diverse range of transformations, primarily dictated by the nature of the nucleophile and the specific reaction conditions employed. This guide provides an in-depth exploration of its reactions with various nucleophiles, focusing on the synthesis of high-value heterocyclic scaffolds and other key intermediates. We will dissect the underlying mechanisms, provide field-proven experimental protocols, and offer insights into optimizing these critical synthetic transformations.

Core Principles of Reactivity

The synthetic utility of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one stems from its inherent electronic properties. The potent electron-withdrawing effect of the adjacent carbonyl group polarizes the carbon-bromine bond, rendering the α-carbon exceptionally electrophilic and susceptible to nucleophilic attack.[1] Consequently, this substrate readily participates in reactions with a broad spectrum of nucleophiles, including those centered on nitrogen, sulfur, and oxygen.

The choice of nucleophile and base governs the reaction pathway, leading to distinct product classes:

• Nucleophilic Substitution (S_N2): Simple nucleophiles attack the α-carbon, displacing the bromide leaving group to form α-substituted ketones.[2][3]

• Condensation & Cyclization: Binucleophilic reagents, such as thioamides or amidines, engage in a sequence of substitution followed by intramolecular condensation to yield five- or six-membered heterocyclic rings.[1][4]

• Skeletal Rearrangement: Strong, non-nucleophilic bases can induce a Favorskii rearrangement, leading to the formation of a rearranged carboxylic acid derivative via a cyclopropanone intermediate.[5][6][7]

Caption: Logical workflow of reaction pathways for the α-haloketone.

Application Protocol I: Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a cornerstone reaction in heterocyclic chemistry, providing a direct and high-yielding route to the thiazole core, a privileged scaffold in numerous pharmacologically active compounds.[8][9][10][11] The reaction of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one with a thioamide, such as thiourea, exemplifies this powerful transformation.

Mechanistic Rationale

The reaction proceeds via a well-established cyclocondensation mechanism. The initial and rate-determining step is the nucleophilic attack of the thioamide's sulfur atom on the electrophilic α-carbon of the ketone, displacing the bromide ion in a classic S_N2 fashion.[8] This is followed by a rapid intramolecular cyclization, where the nitrogen atom attacks the carbonyl carbon. The resulting tetrahedral intermediate then undergoes dehydration to yield the stable, aromatic 2-aminothiazole derivative. The use of a protic solvent like ethanol facilitates both the initial substitution and the final dehydration step.

Caption: Mechanism of the Hantzsch thiazole synthesis.

Detailed Experimental Protocol

Objective: To synthesize 2-amino-4-(2,4-dichlorobenzyl)thiazole.

Materials:

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (1.0 eq)

• Thiourea (1.2 eq)

• Ethanol (absolute)

• Round-bottom flask with reflux condenser

• Stirring hotplate

• Ice bath

• Büchner funnel and filter paper

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

• Add ethanol to dissolve the starting material completely (approx. 10-15 mL per gram of α-haloketone).

• Add thiourea (1.2 equivalents) to the solution. A mild exotherm may be observed.

• Attach a reflux condenser and heat the mixture to reflux (approx. 78 °C) with vigorous stirring.

• Maintain reflux for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, remove the heat source and allow the mixture to cool to room temperature, during which the product hydrobromide salt may begin to precipitate.

• Cool the flask in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the filter cake with a small amount of cold ethanol to remove any unreacted starting materials.

• To obtain the free base, the collected solid can be suspended in water and neutralized with a base such as 5% sodium carbonate solution until the pH is ~8-9. The resulting precipitate is then filtered, washed with water, and dried.[8]

• Dry the final product under vacuum. Characterize by NMR, IR, and melting point analysis.

Parameter	Expected Outcome	Reference
Reaction Time	2 - 4 hours	[8]
Solvent	Ethanol / Methanol	[8]
Typical Yield	>85%	[9]
Product Form	Crystalline Solid

Application Protocol II: Synthesis of α-Aminoketones

The reaction of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one with primary or secondary amines is a direct and efficient method for synthesizing α-aminoketones. These compounds are valuable intermediates for pharmaceuticals and other biologically active molecules.[2]

Mechanistic Rationale

This transformation proceeds via a direct bimolecular nucleophilic substitution (S_N2) mechanism.[2] The amine's lone pair of electrons acts as the nucleophile, attacking the electrophilic α-carbon and displacing the bromide ion.[12][13] A key consideration in this protocol is the management of the hydrobromic acid (HBr) byproduct, which will protonate the starting amine, rendering it non-nucleophilic. To drive the reaction to completion, a non-nucleophilic base (e.g., triethylamine, potassium carbonate) is added to scavenge the HBr as it is formed.

Detailed Experimental Protocol

Objective: To synthesize 1-(2,4-dichlorophenyl)-3-(pyrrolidin-1-yl)propan-2-one.

Materials:

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (1.0 eq)

• Pyrrolidine (1.1 eq)

• Triethylamine (Et3N) (1.2 eq)

• Acetonitrile (ACN) or Tetrahydrofuran (THF)

• Round-bottom flask

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Dissolve 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one in anhydrous acetonitrile in a round-bottom flask under a nitrogen atmosphere.

• Add triethylamine (1.2 eq) to the solution with stirring.

• Slowly add pyrrolidine (1.1 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 6-12 hours. Monitor the reaction by TLC until the starting α-haloketone is consumed.

• Upon completion, a precipitate of triethylammonium bromide will have formed. Remove the salt by vacuum filtration, washing the filter cake with a small amount of acetonitrile.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude oil or solid is the α-aminoketone. It can be purified further by column chromatography on silica gel if necessary.

• Characterize the final product by NMR and Mass Spectrometry.

Application Protocol III: The Favorskii Rearrangement

When 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is treated with a strong base, such as a sodium alkoxide, it can undergo a Favorskii rearrangement instead of a simple substitution.[7][14] This reaction is a powerful method for carbon skeleton rearrangement, yielding a carboxylic acid derivative.[5][15]

Mechanistic Rationale

The mechanism is distinct from simple substitution and involves several steps.[5] First, the alkoxide base abstracts an acidic α-proton from the carbon adjacent to the 2,4-dichlorophenyl group, forming an enolate. This enolate then undergoes an intramolecular S_N2 reaction, displacing the bromide to form a strained cyclopropanone intermediate.[6] The highly reactive cyclopropanone is then attacked by the alkoxide nucleophile at the carbonyl carbon. The subsequent ring-opening of the tetrahedral intermediate proceeds to form the more stable carbanion, which is then protonated during the workup to give the final rearranged ester product.

Caption: Key stages of the Favorskii rearrangement mechanism.

Detailed Experimental Protocol

Objective: To synthesize methyl 3-(2,4-dichlorophenyl)-2-methylpropanoate.

Materials:

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (1.0 eq)

• Sodium methoxide (NaOMe) (2.2 eq)

• Anhydrous Methanol (MeOH)

• Anhydrous Diethyl Ether (Et2O)

• Round-bottom flask with reflux condenser and nitrogen inlet

• Stirring hotplate

• Separatory funnel

• Saturated aqueous ammonium chloride (NH4Cl)

Procedure:

• Prepare a solution of sodium methoxide in methanol in a round-bottom flask under a nitrogen atmosphere, cooled to 0 °C.

• In a separate flask, dissolve 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one in anhydrous diethyl ether.

• Transfer the ether solution of the α-haloketone to the methanolic NaOMe solution via cannula at 0 °C. A white slurry may form.

• Allow the reaction mixture to warm to room temperature, then heat to reflux (approx. 55 °C) for 4 hours.[15]

• After the reflux period, cool the reaction to room temperature and then to 0 °C in an ice bath.

• Carefully quench the reaction by the slow addition of saturated aqueous NH4Cl solution.

• Transfer the mixture to a separatory funnel and dilute with diethyl ether.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the pure ester.

Condition	S_N2 with Amine	Hantzsch Synthesis	Favorskii Rearrangement
Nucleophile	Primary/Secondary Amine	Thioamide	Alkoxide (as base)
Stoichiometry	~1.1 eq Nucleophile	~1.2 eq Nucleophile	>2.0 eq Base
Key Role of Reagent	Nucleophile	Binucleophile	Strong Base
Product Type	α-Aminoketone	Thiazole	Rearranged Ester

Conclusion

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a powerful and adaptable synthetic intermediate. A thorough understanding of its reactivity profile allows the synthetic chemist to strategically select reaction partners and conditions to achieve a desired molecular architecture. By carefully controlling the choice of nucleophile—be it a simple amine, a binucleophilic thioamide, or a strong alkoxide base—one can selectively navigate between direct substitution, cyclocondensation, and skeletal rearrangement pathways to access diverse and valuable chemical entities.

References

• Wikipedia. Favorskii rearrangement. [Link]

• Grokipedia. Favorskii rearrangement.

• Organic Reactions. The Favorskii Rearrangement of Haloketones. [Link]

• NROChemistry. Favorskii Rearrangement. [Link]

• MDPI. Diazocarbonyl and Related Compounds in the Synthesis of Azoles. [Link]

• Chem Help Asap. Hantzsch Thiazole Synthesis. [Link]

• SynArchive. Hantzsch Thiazole Synthesis. [Link]

• SYNTHESIS OF AZOLE DERIVATIVES AND ITS IMPACT ON ANTIMICROBIAL PROPERTIES. [Link]

• National Institutes of Health. Synthetic Access to Aromatic α-Haloketones. [Link]

• National Institutes of Health. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. [Link]

• Organic Chemistry Portal. Thiazole synthesis. [Link]

• National Institutes of Health. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. [Link]

• Design, In Silico Studies, and Synthesis of Some Azole Derivatives as Antimicrobial Agents. [Link]

• Amanote Research. 3-Bromo-1-(2,4-Dichlorophenyl). [Link]

• Pearson. Show how you would accomplish the following synthetic conversions. (b) 1-bromo-2-phenylethane → 3-phenylpropan-1-amine. [Link]

• YouTube. Bromination of Phenols. [Link]

• National Institutes of Health. 1-(4-Bromophenyl)-3-(3-chloropropanoyl)thiourea. [Link]

• Pearson. Provide the structure of the product formed from the reaction of 1-bromo-2,4,6. [Link]

• PubChem. 1-[3-(2,4-Dichlorophenyl)phenyl]propan-1-amine. [Link]

• National Institutes of Health. 1-(4-Chlorophenyl)-3-(2,4-dichlorobenzoyl)thiourea. [Link]

• Chemistry LibreTexts. The Discovery of Nucleophilic Substitution Reactions (for reference). [Link]

• National Institutes of Health. 1-(4-Bromophenyl)-1-(4-nitrobenzoyl)thiourea. [Link]

• Chemistry LibreTexts. The Discovery of Nucleophilic Substitution Reactions. [Link]

• ResearchGate. 1-(4-Chlorophenyl)-3-(2,4-dichlorobenzoyl)thiourea. [Link]

• JOCPR. Kinetics of a Reaction of 3-Chloroacetylacetone with Thioureas. [Link]

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Application Notes and Protocols: Synthesis of Heterocyclic Compounds from 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Introduction: The Versatility of a Key Building Block

In the landscape of medicinal chemistry and drug development, heterocyclic compounds form the backbone of a vast number of therapeutic agents.[1][2] Their unique structural and electronic properties allow for precise interactions with biological targets. The α-haloketones are highly prized starting materials in the synthesis of these scaffolds due to their dual electrophilic sites: the carbonyl carbon and the α-carbon bearing the halogen.[3] This bifunctionality makes them ideal precursors for a variety of cyclocondensation reactions.

This guide focuses on one such versatile building block: 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one . Its structure, featuring a reactive α-bromo ketone and a 2,4-dichlorobenzyl moiety, makes it an excellent starting point for synthesizing substituted thiazoles, oxazoles, and imidazoles. These heterocycles are "privileged structures" found in numerous FDA-approved drugs, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties.[4][5]

Herein, we provide detailed, field-proven protocols for the synthesis of key heterocyclic systems from this precursor. The methodologies are explained with a focus on the underlying reaction mechanisms, providing researchers with the practical steps and the theoretical understanding needed for successful synthesis and future innovation.

General Workflow and Mechanistic Principles

The synthesis of five-membered heterocycles from α-haloketones generally proceeds via a nucleophilic substitution (SN2) at the α-carbon, followed by an intramolecular cyclization and subsequent dehydration or elimination.[6][7] The choice of the binucleophilic reagent dictates the type of heterocycle formed.

Caption: General workflow for heterocyclic synthesis.

Protocol I: Synthesis of 2-Amino-4-(2,4-dichlorobenzyl)thiazole via Hantzsch Condensation

The Hantzsch thiazole synthesis is a cornerstone reaction in heterocyclic chemistry, providing a reliable route to the thiazole core.[8][9] The reaction involves the condensation of an α-haloketone with a thioamide. Using thiourea as the thioamide component is a highly efficient method for producing valuable 2-aminothiazole derivatives.[10]

Reaction Scheme:

Mechanistic Pathway

The reaction is initiated by an SN2 attack where the sulfur atom of thiourea, being a soft nucleophile, attacks the α-carbon of the ketone, displacing the bromide ion.[8] This is followed by an intramolecular cyclization where the nitrogen attacks the electrophilic carbonyl carbon. The resulting tetrahedral intermediate then undergoes dehydration to yield the final aromatic thiazole ring.

Caption: Mechanism of the Hantzsch thiazole synthesis.

Experimental Protocol

Reagent	M.W.	Amount	Moles
1-Bromo-3-(2,4-dichlorophenyl)propan-2-one	310.99	3.11 g	10.0 mmol
Thiourea	76.12	0.84 g	11.0 mmol
Ethanol	46.07	40 mL	-
Sodium Bicarbonate (Sat. aq.)	84.01	~30 mL	-

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (3.11 g, 10.0 mmol) and thiourea (0.84 g, 11.0 mmol).

• Add ethanol (40 mL) to the flask.

• Heat the mixture to reflux (approximately 78°C) with vigorous stirring. The reactants will dissolve upon heating.

• Maintain the reflux for 3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase: 30% Ethyl Acetate in Hexane). The disappearance of the starting ketone spot indicates completion.

• After completion, allow the reaction mixture to cool to room temperature. A precipitate of the hydrobromide salt of the product may form.

• Pour the cooled mixture into a beaker containing 100 mL of cold water.

• Neutralize the mixture by slowly adding a saturated aqueous solution of sodium bicarbonate until the effervescence ceases (pH ~7-8). This deprotonates the product and precipitates it from the solution.

• Stir the resulting suspension for 30 minutes in an ice bath to ensure complete precipitation.

• Collect the solid product by vacuum filtration through a Büchner funnel.

• Wash the filter cake with copious amounts of cold water (3 x 30 mL) to remove any inorganic salts.

• Dry the product under vacuum or in a desiccator. Expected yield: 80-90%. The product can be further purified by recrystallization from an ethanol/water mixture if necessary.

Protocol II: Synthesis of 4-(2,4-dichlorobenzyl)-2-phenyloxazole

Oxazoles can be synthesized from α-haloketones by reacting them with primary amides, a variant of the Robinson-Gabriel synthesis.[11][12] An alternative modern approach involves an iodine-mediated reaction with benzylamine derivatives, which proceeds through an in-situ imine formation and subsequent cyclization.[13][14]

Reaction Scheme:

Mechanistic Pathway

The reaction begins with the nucleophilic substitution of the bromide by the amide's nitrogen. The resulting intermediate undergoes tautomerization to an enol form. Intramolecular cyclization then occurs, with the enol oxygen attacking the carbonyl carbon of the amide moiety. Finally, dehydration of the cyclic intermediate leads to the aromatic oxazole ring.

Sources

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• 2. Benign Synthesis of Fused-thiazoles with Enone-based Natural Products and Drugs for Lead Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Video: Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution [jove.com]
• 8. chemhelpasap.com [chemhelpasap.com]
• 9. synarchive.com [synarchive.com]
• 10. Thiazole synthesis [organic-chemistry.org]
• 11. Practical oxazole synthesis mediated by iodine from α-bromoketones and benzylamine derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. 1,3-Oxazole synthesis [organic-chemistry.org]
• 13. Practical oxazole synthesis mediated by iodine from α-bromoketones and benzylamine derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]

Application Notes &amp; Protocols for the Quantitative Analysis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Abstract

This comprehensive technical guide provides detailed analytical methodologies for the accurate quantification of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, a key chemical intermediate. Recognizing the critical need for precise analytical control in pharmaceutical development and chemical synthesis, this document outlines two primary, validated approaches: a robust Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for routine quality control and a highly specific Liquid Chromatography-Mass Spectrometry (LC-MS) method for confirmation and impurity profiling. An alternative Gas Chromatography-Mass Spectrometry (GC-MS) method is also discussed. The protocols herein are designed for researchers, quality control analysts, and drug development professionals, emphasizing the scientific rationale behind methodological choices and adherence to international validation standards.

Introduction: The Analytical Imperative

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is an α-haloketone derivative featuring a dichlorinated phenyl ring. Such compounds are common intermediates in the synthesis of various active pharmaceutical ingredients (APIs), particularly antifungal agents. The presence and quantity of this intermediate, or its potential as an impurity in a final drug substance, must be meticulously controlled to ensure product quality, safety, and efficacy. Inaccurate quantification can lead to downstream synthesis failures, compromised product stability, or the introduction of potentially toxic impurities.

This guide provides a self-validating framework for establishing a reliable analytical workflow, grounded in established principles of chromatography and mass spectrometry. The methodologies are designed to be robust, specific, and compliant with the validation guidelines set forth by the International Council for Harmonisation (ICH).[1][2]

Primary Analytical Method: Stability-Indicating RP-HPLC with UV Detection

For routine quality control, assay determination, and purity analysis, a stability-indicating RP-HPLC method is the gold standard. Its robustness, precision, and accessibility make it ideal for most laboratory settings. The dichlorophenyl chromophore in the target analyte allows for sensitive detection using UV spectrophotometry.

Causality Behind Experimental Choices

• Reversed-Phase Chromatography: The analyte is a moderately polar organic molecule, making it perfectly suited for retention and separation on a non-polar stationary phase (like C18) with a polar mobile phase.

• Stationary Phase: An Agilent Zorbax SB-C18 or equivalent column is selected for its proven performance and durability in separating aromatic compounds and their related substances.[1][3]

• Mobile Phase: A simple isocratic mobile phase consisting of acetonitrile (ACN) and a buffered aqueous solution provides consistent elution and runtime. Acetonitrile is chosen for its low UV cutoff and compatibility with the analyte. A phosphate buffer is used to maintain a stable pH, ensuring reproducible retention times.[3]

• UV Detection: Based on the aromatic structure, a detection wavelength of 250 nm is selected to maximize the signal-to-noise ratio, ensuring high sensitivity.[3]

Experimental Protocol: RP-HPLC-UV

Instrumentation and Conditions:

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent, with Quaternary Pump, Autosampler, Column Thermostat, and Diode Array Detector (DAD) or UV Detector.
Column	Agilent Zorbax SB-C18 (250 mm x 4.6 mm, 5 µm) or equivalent.[1]
Mobile Phase	Acetonitrile : 50 mM Ammonium Phosphate Buffer (pH 6.0) (50:50, v/v).
Flow Rate	1.0 mL/min.[3]
Column Temperature	25 °C.
Detection Wavelength	250 nm.[3]
Injection Volume	10 µL.
Diluent	Mobile Phase.

Preparation of Solutions:

• Buffer Preparation: Dissolve the appropriate amount of ammonium phosphate dibasic in HPLC-grade water to make a 50 mM solution. Adjust the pH to 6.0 using dilute orthophosphoric acid.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the diluent.

• Sample Preparation: Accurately weigh the sample material, dissolve in diluent to achieve a theoretical concentration within the calibration range (e.g., 50 µg/mL), and filter through a 0.45 µm syringe filter before injection.

Method Validation Protocol

The developed method must be validated according to ICH guidelines to ensure its suitability for its intended purpose.[1]

Validation Parameter	Acceptance Criteria
Specificity	Peak purity index > 0.999. No interference from blanks, impurities, or degradation products at the analyte's retention time.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the specified concentration range.[1]
Accuracy	Mean recovery between 98.0% and 102.0% at three concentration levels.[1]
Precision (RSD)	Repeatability (n=6): ≤ 1.0%. Intermediate Precision (inter-day, different analyst): ≤ 2.0%.[1]
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3:1.
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10:1; precision at LOQ should be acceptable.
Robustness	RSD ≤ 2.0% after small, deliberate variations in method parameters (e.g., pH ±0.2, organic phase ±2%, flow rate ±0.1 mL/min).

HPLC Workflow Diagram

Caption: Workflow for HPLC-UV Quantification.

Confirmatory Method: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS provides an orthogonal detection technique that offers unparalleled specificity. It is the definitive method for peak identity confirmation and for the structural elucidation of unknown impurities or degradation products. The key advantage is its ability to detect the unique isotopic signature of the halogenated analyte.

Rationale for LC-MS

• Mass-to-Charge Ratio (m/z): MS measures the m/z of the analyte, providing a highly specific data point that is independent of its UV absorbance.

• Isotopic Pattern: The presence of one bromine atom (isotopes ⁷⁹Br and ⁸¹Br in a ~1:1 ratio) and two chlorine atoms (isotopes ³⁵Cl and ³⁷Cl in a ~3:1 ratio) creates a highly characteristic and unique isotopic pattern for the molecular ion.[4] This "fingerprint" is unequivocal proof of the analyte's identity.

• Sensitivity and Selectivity: LC-MS, particularly with tandem mass spectrometry (MS/MS), can achieve extremely low limits of detection, making it ideal for trace-level impurity analysis.[5]

Experimental Protocol: LC-MS

Instrumentation and Conditions:

Parameter	Specification
LC System	Waters ACQUITY UPLC or equivalent.
MS System	Waters Xevo TQ-S or equivalent tandem quadrupole mass spectrometer.
Column	Waters ACQUITY UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm).
Mobile Phase A	0.1% Formic Acid in Water.
Mobile Phase B	0.1% Formic Acid in Acetonitrile.
Gradient	Start with 40% B, hold for 1 min, ramp to 95% B over 5 min, hold for 2 min, return to initial conditions.
Flow Rate	0.4 mL/min.
Ionization Mode	Electrospray Ionization, Positive (ESI+).
Capillary Voltage	3.0 kV.
Source Temp.	150 °C.
Desolvation Temp.	400 °C.
Scan Mode	Full Scan (m/z 100-500) for identification. Multiple Reaction Monitoring (MRM) for quantification.

Expected Mass and Isotopic Pattern:

• Chemical Formula: C₉H₈BrCl₂O

• Monoisotopic Mass: 280.91 g/mol

• Expected [M+H]⁺ Ion Cluster: A characteristic cluster of peaks will be observed around m/z 281.9, 283.9, 285.9, and 287.9, corresponding to the different combinations of Br and Cl isotopes. This pattern is the definitive identifier.

Analytical Strategy Diagram

Caption: Overall Analytical Strategy.

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

For certain applications, such as analyzing for volatile or semi-volatile process impurities, GC-MS can be a powerful tool. Its applicability to the target analyte depends on its thermal stability in the GC inlet.

Rationale and Considerations

GC-MS offers excellent chromatographic resolution and the definitive identification power of mass spectrometry.[5] However, α-haloketones can be thermally labile or reactive. Therefore, the GC inlet temperature must be carefully optimized to prevent on-column degradation, which would compromise quantitative accuracy. This method is best suited for limit tests of related volatile impurities rather than for the primary assay of the main component unless thermal stability is confirmed.

Protocol Outline: GC-MS

Parameter	Specification
GC System	Agilent 7890B GC with 5977B MSD or equivalent.
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.
Carrier Gas	Helium, constant flow at 1.2 mL/min.
Inlet	Split/Splitless, 250 °C (optimization may be required).
Oven Program	100 °C (hold 1 min), ramp at 20 °C/min to 280 °C (hold 5 min).
Ion Source	Electron Ionization (EI) at 70 eV.
MS Scan Range	m/z 40-450.

Expected Fragmentation: In EI, expect to see the molecular ion cluster and prominent fragment ions resulting from the loss of Br• (M-79/81) and subsequent fragmentations of the dichlorobenzyl moiety.[4]

Conclusion

The analytical control of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one can be robustly achieved through the strategic application of modern chromatographic techniques. The RP-HPLC-UV method presented serves as a reliable workhorse for routine quantification, while the LC-MS method provides unequivocal confirmation of identity and is indispensable for impurity profiling. Each protocol is a self-validating system, designed to deliver accurate, precise, and trustworthy data essential for advancing research, development, and manufacturing in the chemical and pharmaceutical industries.

References

• ResearchGate. (n.d.). Development and Validation of a Stability-Indicating HPLC Method for Determination of Voriconazole and Its Related Substances. Retrieved from ResearchGate. [Link]

• MDPI. (2012). Development and Validation of a Stability-Indicating High Performance Liquid Chromatographic (HPLC) Method for the Determination of Related Substances of Micafungin Sodium in Drug Substances. Molecules. [Link]

• Semantic Scholar. (n.d.). Molecular Sciences Development and Validation of a Stability-indicating High Performance Liquid Chromatographic (hplc) Method for the Determination of Related Substances of Micafungin Sodium in Drug Substances. Retrieved from Semantic Scholar. [Link]

• PubMed. (2004). Stability indicating methods for the determination of some anti-fungal agents using densitometric and RP-HPLC methods. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• ResearchGate. (2012). (PDF) Development and Validation of a Stability-Indicating High Performance Liquid Chromatographic (HPLC) Method for the Determination of Related Substances of Micafungin Sodium in Drug Substances. Retrieved from ResearchGate. [Link]

• ResearchGate. (n.d.). Determination of 1-Bromo-3-Chloropropane, 1-(4-Nitrobenzyl)-1H-1,2,4-Triazole, and 1-(Bromomethyl)-4-Nitrobenzene in Rizatriptan Benzoate. Retrieved from ResearchGate. [Link]

• Doc Brown's Chemistry. (2025). Advanced Organic Chemistry: Mass spectrum of 1-bromo-2-methylpropane. Retrieved from docbrown.info. [Link]

• SIELC Technologies. (n.d.). Separation of 2-Bromo-1-(2,4-dichlorophenyl)ethan-1-one on Newcrom R1 HPLC column. Retrieved from sielc.com. [Link]

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• 4. mass spectrum of 1-bromo-2-methylpropane C4H9Br (CH3)2CHCH2Br fragmentation pattern of m/z m/e ions for analysis and identification of 1-bromo-2-methylpropane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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Application Notes &amp; Protocols: The Strategic Use of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one in Covalent Inhibitor Design

Abstract

The renaissance in covalent drug discovery has spurred the demand for versatile and reactive chemical scaffolds capable of forming stable bonds with biological targets.[1][2] Targeted covalent inhibitors (TCIs) offer distinct advantages, including enhanced potency, prolonged duration of action, and the ability to overcome high substrate competition.[2][3] This guide provides an in-depth exploration of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one , a key reagent featuring an α-haloketone electrophilic "warhead," for the design and validation of novel covalent inhibitors. We will dissect the underlying chemical principles, provide detailed experimental protocols for synthesis and biochemical evaluation, and offer expert insights into the strategic considerations for its application in drug development.

Foundational Principles: Why an α-Haloketone Warhead?

The efficacy of a covalent inhibitor is fundamentally linked to the chemistry of its reactive group, or "warhead." 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one belongs to the α-haloketone class, a group of electrophiles prized for their reactivity and utility in organic synthesis and chemical biology.[4][5][6]

1.1. The Chemistry of Activation

The reactivity of the α-carbon in 1-bromo-3-(2,4-dichlorophenyl)propan-2-one is significantly amplified by the adjacent carbonyl group.[7][8] This powerful electron-withdrawing effect polarizes the carbon-bromine bond, rendering the α-carbon highly electrophilic and susceptible to attack by nucleophilic amino acid residues on a target protein. The most common target for such warheads is the thiol side chain of cysteine, a highly nucleophilic residue often found in enzyme active sites or allosteric pockets.[9][10][11]

1.2. Mechanism of Covalent Modification

The formation of the covalent bond proceeds via a classic bimolecular nucleophilic substitution (SN2) reaction. The nucleophilic sulfur atom of a cysteine residue attacks the electrophilic α-carbon, displacing the bromide leaving group and forming a stable thioether bond. This two-step process is the cornerstone of targeted covalent inhibition:

• Reversible Binding (Kᵢ): The inhibitor first binds non-covalently to the target protein's binding pocket, driven by intermolecular forces. The 2,4-dichlorophenyl moiety of the reagent can serve as a foundational scaffold for building recognition elements that guide this initial binding.

• Irreversible Covalent Bonding (kᵢₙₐ꜀ₜ): Once properly oriented within the binding site, the warhead reacts with the nearby nucleophile to form the covalent bond, leading to irreversible inhibition.[1][3]

The overall potency of the inhibitor is therefore a function of both its initial binding affinity (Kᵢ) and its intrinsic reactivity (kᵢₙₐ꜀ₜ).[12]

Mechanism of two-step covalent inhibition.

Protocol: Synthesis of a Covalent Inhibitor Scaffold

This protocol provides a generalized method for coupling 1-bromo-3-(2,4-dichlorophenyl)propan-2-one to a recognition scaffold containing a primary amine. This creates a more complex inhibitor candidate ready for biological testing.

2.1. Safety Precautions

• Hazard Profile: α-haloketones are potent alkylating agents and should be handled with extreme care. They are typically classified as corrosive, causing severe skin burns and eye damage, and may be toxic if inhaled or swallowed.[13][14] Always consult the Safety Data Sheet (SDS) before use.[15][16]

• Handling: Conduct all operations in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemically resistant gloves (e.g., nitrile).

2.2. Materials and Reagents

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

• Amine-containing recognition scaffold (e.g., 4-aminobenzamide)

• Anhydrous N,N-Dimethylformamide (DMF)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

2.3. Step-by-Step Synthesis Procedure

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the amine-containing scaffold (1.0 eq).

• Dissolution: Dissolve the scaffold in a minimal amount of anhydrous DMF.

• Base Addition: Add TEA or DIPEA (2.0-3.0 eq) to the solution to act as a base, scavenging the HBr byproduct.

• Inhibitor Addition: In a separate vial, dissolve 1-bromo-3-(2,4-dichlorophenyl)propan-2-one (1.1 eq) in anhydrous DMF. Add this solution dropwise to the reaction mixture at 0 °C (ice bath).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract three times with EtOAc.

  • Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the final covalent inhibitor.

• Characterization: Confirm the structure and purity of the final compound using analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Workflow for synthesizing a covalent inhibitor.

Protocols: Biochemical and Biophysical Characterization

Once synthesized, the inhibitor must be rigorously tested to confirm its mechanism of action and quantify its potency.

3.1. Protocol 1: Time-Dependent Inhibition Assay

A key feature of an irreversible covalent inhibitor is that its potency increases with incubation time.[17][18] This is typically observed as a leftward shift in the IC₅₀ curve as the pre-incubation time between the enzyme and inhibitor is extended.

• Prepare Reagents: Prepare serial dilutions of the inhibitor in DMSO. Prepare assay buffer, enzyme stock solution, and substrate stock solution.

• Pre-incubation: In a 96-well plate, add the enzyme to the assay buffer. Add a small volume of the serially diluted inhibitor (or DMSO for control) to initiate the pre-incubation.

• Time Points: Incubate the enzyme-inhibitor mixture for several defined periods (e.g., 0, 15, 30, and 60 minutes) at a constant temperature (e.g., 25°C or 37°C).

• Initiate Reaction: At the end of each pre-incubation period, add the substrate to all wells to start the enzymatic reaction.

• Measure Activity: Measure the reaction progress (e.g., absorbance or fluorescence) over time using a plate reader. Calculate the initial velocity (rate) for each well.

• Data Analysis: For each pre-incubation time point, plot the reaction rate as a function of inhibitor concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Table 1: Representative Data for Time-Dependent Inhibition

Pre-incubation Time (min)	IC₅₀ (nM)
0	1250
15	480
30	150
60	65

3.2. Protocol 2: Confirmation of Covalent Adduct by Mass Spectrometry

Mass spectrometry (MS) provides definitive proof of covalent bond formation by measuring the mass increase of the target protein corresponding to the mass of the inhibitor.[19][20]

• Sample Preparation:

  • Incubation: Incubate the target protein (e.g., 5 µM) with the inhibitor (e.g., 25 µM, 5-fold molar excess) in a suitable buffer for 1-2 hours at room temperature. Prepare a control sample with DMSO instead of the inhibitor.

  • Denaturation & Reduction: Denature the protein by adding urea or guanidine-HCl. Reduce disulfide bonds with Dithiothreitol (DTT).

  • Alkylation: Alkylate any free (unmodified) cysteine residues with iodoacetamide (IAM). This step is crucial to prevent disulfide scrambling and to specifically identify the cysteine targeted by the inhibitor.

  • Digestion (for Peptide Mapping): Dilute the sample to reduce the denaturant concentration and add a protease (e.g., trypsin) to digest the protein into smaller peptides. Incubate overnight at 37°C.

• LC-MS/MS Analysis:

  • Cleanup: Desalt the peptide mixture using a C18 solid-phase extraction method (e.g., ZipTip).

  • Instrumentation: Analyze the samples using a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) coupled to a nano-liquid chromatography (nanoLC) system.

  • Data Acquisition: Acquire data in a data-dependent mode, where the instrument cycles between a full MS scan and several MS/MS scans of the most abundant peptide ions.

• Data Analysis:

  • Intact Protein: For intact protein analysis, deconvolute the mass spectrum to determine the protein's molecular weight. Compare the mass of the inhibitor-treated protein to the control. A mass shift equal to the molecular weight of the inhibitor fragment that binds confirms covalent modification.

  • Peptide Mapping: Use proteomics software (e.g., MaxQuant, Proteome Discoverer) to search the MS/MS data against the protein sequence. Search for a variable modification on cysteine residues corresponding to the mass of the inhibitor adduct. The MS/MS spectrum of the modified peptide will confirm the precise site of covalent modification.[21][22][23]

Table 2: Expected Mass Shift for Covalent Adduct Formation

Sample	Expected Mass (Da)	Observed Mass (Da)	Mass Shift (Da)	Interpretation
Protein + DMSO	25,000.0	25,000.3	+0.3	Unmodified Protein (within instrument error)
Protein + Inhibitor	25,251.0	25,251.5	+251.2	Covalent Adduct Formed (Mass of inhibitor fragment = ~251 Da)

Note: The mass shift corresponds to the inhibitor minus the mass of the leaving group (Bromine).

Mass spectrometry workflow for adduct validation.

References

• Valero, E., et al. (1991). A kinetic study of irreversible enzyme inhibition by an inhibitor that is rendered unstable by enzymic catalysis. Biochemical Journal. [Link]

• Zhang, Y., et al. (2025). An enzyme activity-based workflow for the identification and characterization of covalent inhibitors. SLAS Discovery. [Link]

• Duggleby, R. G. (1989). Analysis of kinetic data for irreversible enzyme inhibition. Biochemical Journal. [Link]

• BioAscent. (n.d.). From Screening to Validation: A Comprehensive Approach to Identifying Covalent Inhibitors for Challenging Targets. BioAscent. [Link]

• Wilson, D. J., et al. (2025). Mechanistic Characterization of Covalent Enzyme Inhibition by Isothermal Titration Calorimetry Kinetic Competition (ITC-KC). Analytical Chemistry. [Link]

• Duggleby, R. G. (1989). Analysis of kinetic data for irreversible enzyme inhibition. ResearchGate. [Link]

• Gabizon, R., et al. (2025). Design of next-generation covalent inhibitors: Targeting residues beyond cysteine. Journal of Medicinal Chemistry. [Link]

• BMG LABTECH. (2018). Kinetic characterisation of covalent inhibitors on the PHERAstar. YouTube. [Link]

• Valero, E., et al. (1991). A kinetic study of irreversible enzyme inhibition by an inhibitor that is rendered unstable by enzymic catalysis. The inhibition of polyphenol oxidase by l-cysteine. Biochemical Journal. [Link]

• Johnson, D. S., et al. (2016). Covalent EGFR inhibitor analysis reveals importance of reversible interactions to potency and mechanisms of drug resistance. ResearchGate. [Link]

• Gaber, H. M. (2011). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules. [Link]

• Wang, S., et al. (2022). Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development. Pharmaceuticals. [Link]

• Mons, E., et al. (2022). A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations. Current Protocols. [Link]

• Liu, Q., et al. (2022). Discovery of Cysteine-targeting Covalent Protein Kinase Inhibitors. Journal of Medicinal Chemistry. [Link]

• Zhang, T., et al. (2020). The design and development of covalent protein-protein interaction inhibitors for cancer treatment. Journal of Experimental & Clinical Cancer Research. [Link]

• CAS. (2023). The rise of covalent inhibitors in strategic therapeutic design. CAS.org. [Link]

• Liu, Q., et al. (2022). Discovery of Cysteine-targeting Covalent Protein Kinase Inhibitors. PubMed. [Link]

• Taylor & Francis. (n.d.). α-halo ketones – Knowledge and References. Taylor & Francis. [Link]

• Domainex. (n.d.). Reversible Covalent Inhibitor Binding Assay. Domainex. [Link]

• Axxam. (n.d.). Investigation of MOA of next generation covalent inhibitors. Axxam. [Link]

• Gushwa, N. N., et al. (2023). Reversible Covalent Inhibition: Desired Covalent Adduct Formation by Mass Action. ACS Chemical Biology. [Link]

• De Kimpe, N., et al. (2025). α-Halo Ketones in C-, N-, O-, and S-Alkylation Reactions. ResearchGate. [Link]

• Wikipedia. (n.d.). Enzyme inhibitor. Wikipedia. [Link]

• Porré, M., et al. (2022). Synthetic Access to Aromatic α-Haloketones. Molecules. [Link]

• Porré, M., et al. (2022). α-Haloketones as versatile building blocks in organic synthesis. ResearchGate. [Link]

• Saha, S., et al. (2020). Covalent Chemical Tools for Profiling Post-Translational Modifications. Frontiers in Chemistry. [Link]

• Arman, H. D., et al. (2018). Using Covalent Labeling and Mass Spectrometry to Study Protein Binding Sites of Amyloid Inhibiting Molecules. Journal of The American Society for Mass Spectrometry. [Link]

• Zhang, H., et al. (2011). Comprehensive Analysis of Protein Modifications by Top-Down Mass Spectrometry. Circulation: Cardiovascular Genetics. [Link]

• Wikipedia. (n.d.). α-Halo ketone. Wikipedia. [Link]

• CPAchem Ltd. (2023). Safety data sheet - 2,3-Dibromo-1-propanol. CPAchem. [Link]

• Pearson, R. G., et al. (1953). Mechanism of the Reaction of α-Haloketones with Weakley Basic Nucleophilic Reagents. Journal of the American Chemical Society. [Link]

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Application Notes &amp; Protocols: Strategic Derivatization of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one for Structure-Activity Relationship (SAR) Studies

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of α-Haloketones in Drug Discovery

α-Haloketones are a class of highly versatile synthetic intermediates, prized in medicinal chemistry for their unique reactivity. The presence of two adjacent electrophilic centers—the carbonyl carbon and the halogen-bearing α-carbon—renders them potent building blocks for a diverse array of chemical transformations.[1][2] The core structure, 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, combines this reactive α-bromoketone moiety with a 2,4-dichlorophenyl group, a common feature in many bioactive molecules, suggesting its potential as a scaffold for developing novel therapeutic agents.

The heightened electrophilic character of the α-carbon is a direct result of the powerful electron-withdrawing inductive effect of the adjacent carbonyl group.[1][2] This effect polarizes the carbon-bromine bond, making the α-carbon exceptionally susceptible to nucleophilic attack. Furthermore, bromine's status as an excellent leaving group facilitates rapid bimolecular nucleophilic substitution (SN2) reactions.[3] This inherent reactivity is the cornerstone of the derivatization strategies outlined herein.

This guide provides a comprehensive framework for the systematic derivatization of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one to generate a library of novel compounds. It further details robust protocols for the preliminary evaluation of their biological activity, with a focus on antimicrobial and antifungal applications, to enable the exploration of structure-activity relationships (SAR).

Overall Workflow: From Scaffold to Biological Hit

The process of exploring the therapeutic potential of the lead scaffold involves a logical progression from chemical synthesis to biological evaluation. The primary objective is to generate structural diversity and screen the resulting compounds to identify "hits" with promising biological activity and acceptable preliminary safety profiles.

Figure 1: High-level workflow from lead scaffold to hit identification.

Derivatization Strategies & Protocols

The primary route for derivatizing 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is through nucleophilic substitution at the α-carbon. This approach is particularly effective for synthesizing heterocyclic compounds, which are a cornerstone of modern pharmaceuticals.[4][5]

Rationale for Nucleophile Selection

The selection of nucleophiles is critical for generating chemical diversity. Nitrogen, sulfur, and oxygen nucleophiles are particularly valuable as they lead to the formation of diverse and often biologically active heterocyclic systems like thiazoles, imidazoles, oxazoles, and their derivatives.[2][6]

Figure 2: General schematic of nucleophilic substitution on the α-haloketone scaffold.

Protocol: Synthesis of Thiazole Derivatives (Hantzsch Synthesis)

The reaction of α-haloketones with thioamides or thioureas is a classic and reliable method for constructing the thiazole ring.[6]

Protocol 3.2.1: General Procedure for Thiazole Synthesis

• Reagent Preparation: In a round-bottom flask, dissolve 1.0 equivalent of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one in anhydrous ethanol (approx. 0.2 M).

• Nucleophile Addition: Add 1.1 equivalents of the desired thioamide or thiourea to the solution.

• Reaction: Stir the mixture at reflux (approx. 78°C) for 4-6 hours.

  • Causality: The elevated temperature provides the necessary activation energy for the condensation and cyclization reaction. Ethanol is a suitable polar protic solvent that solubilizes the reactants.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. If a precipitate forms, collect it by vacuum filtration. If not, concentrate the solvent under reduced pressure.

• Purification: Neutralize the crude product with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Final Purification: Purify the crude residue by flash column chromatography (silica gel, using a hexane/ethyl acetate gradient) to yield the pure thiazole derivative.

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol: Synthesis of Ester and Ether Derivatives

Reaction with carboxylates (O-alkylation) provides a straightforward route to ester derivatives.[7]

Protocol 3.3.1: General Procedure for Ester Synthesis

• Reagent Preparation: In a round-bottom flask, dissolve 1.0 equivalent of a selected carboxylic acid in a suitable aprotic polar solvent like N,N-Dimethylformamide (DMF).

• Base Addition: Add 1.2 equivalents of a non-nucleophilic base, such as potassium carbonate (K₂CO₃), and stir for 15 minutes to form the carboxylate salt in situ.

  • Causality: An aprotic solvent is used to prevent competition with the carboxylate nucleophile. K₂CO₃ is a solid base that is easily filtered off and is strong enough to deprotonate the carboxylic acid without promoting side reactions.

• Scaffold Addition: Add 1.05 equivalents of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one to the mixture.

• Reaction: Stir the reaction at 50-60°C for 8-12 hours.

• Monitoring: Monitor the reaction progress by TLC.

• Work-up: After completion, cool the mixture, pour it into ice-cold water, and extract with diethyl ether (3x).

• Purification: Combine the organic layers, wash with water and then brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Final Purification & Characterization: Purify via flash column chromatography and characterize as described in Protocol 3.2.1.

Biological Activity Screening Protocols

Once a library of derivatives is synthesized and purified, the next critical step is to evaluate their biological activity. The following protocols provide a robust framework for initial antimicrobial and antifungal screening.[8]

Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution assay is the gold-standard method for determining the minimum concentration of an agent that inhibits the visible growth of a microorganism.[9][10]

Figure 3: Workflow for the Broth Microdilution MIC Assay.

Protocol 4.1.1: Detailed Steps

• Preparation of Compound Dilutions: a. Prepare a stock solution of each test compound (e.g., 1280 µg/mL) in dimethyl sulfoxide (DMSO). b. In a 96-well microtiter plate, add 100 µL of sterile Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) to wells 2 through 12. c. Add 200 µL of the stock solution to well 1. d. Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, down to well 10. Discard 100 µL from well 10. e. Well 11 serves as the growth control (broth and inoculum, no compound). Well 12 serves as the sterility control (broth only).

• Preparation of Microbial Inoculum: a. From a fresh agar plate, select 3-5 colonies of the test microorganism. b. Inoculate a suitable broth medium and incubate at the appropriate temperature (e.g., 37°C) until the culture reaches the turbidity of a 0.5 McFarland standard (approx. 1-2 x 10⁸ CFU/mL).[9] c. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells after inoculation.[9]

• Inoculation and Incubation: a. Add the appropriate volume of the final diluted inoculum to each well (typically such that the final volume is 200 µL). b. Seal the plate and incubate for 16-20 hours (for bacteria) or 24-48 hours (for fungi) at the optimal growth temperature.

• Determination of MIC: a. Following incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[10][11]

Protocol: Determination of Minimum Fungicidal Concentration (MFC)

The MFC is the lowest concentration of an antifungal agent that kills a particular fungus.[12] It is determined as an endpoint from the MIC test.

Protocol 4.2.1: Detailed Steps

• Subculturing from MIC plate: Following the MIC determination, select the wells showing no visible growth (i.e., at and above the MIC).

• Plating: Aspirate 20 µL from each clear well and plate it onto a fresh, drug-free agar plate (e.g., Sabouraud Dextrose Agar).[13]

• Incubation: Incubate the agar plates at 35°C for 24-48 hours, or until growth is visible in the control culture.

• Determination of MFC: The MFC is defined as the lowest drug concentration that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum, or that yields fewer than three colonies.[12][13]

Data Interpretation and SAR Analysis

Systematic analysis of the biological data is crucial for understanding how structural modifications impact activity.

Data Presentation

Results should be tabulated to facilitate direct comparison between derivatives.

Compound ID	R-Group Modification (at α-carbon)	MIC (µg/mL) vs. S. aureus	MFC (µg/mL) vs. C. albicans	CC₅₀ (µM) vs. HEK293 cells
Parent	-Br	>128	>128	55.4
D-01	2-amino-thiazole	16	32	>100
D-02	2-methyl-thiazole	64	128	89.1
D-03	Phenylacetate	>128	>128	62.7

Table 1: Example data table for summarizing biological activity results. Data is hypothetical.

Initial SAR Insights

• Heterocycle Importance: The introduction of a thiazole ring (D-01, D-02) confers significant antimicrobial and antifungal activity compared to the parent compound and the ester derivative (D-03).

• Substitution Effects: An amino group on the thiazole ring (D-01) appears more potent than a methyl group (D-02), suggesting that hydrogen bonding or charge interactions may be important for the mechanism of action.

• Selectivity: Compound D-01 shows promising activity against microbial cells while exhibiting low cytotoxicity against human cells (high CC₅₀), indicating a favorable therapeutic window.

These initial insights guide the next round of synthesis, focusing on further modifications of the most promising scaffolds (e.g., exploring different substitutions on the 2-amino-thiazole ring) to optimize potency and selectivity.

References

• Benchchem. (n.d.). In Vitro Assay Protocols for Novel Antimicrobial Compounds.
• Benchchem. (n.d.). Unveiling the Reactivity of Alpha-Haloketones: A Comparative Guide to Leaving Group Ability.
• Valgas, C., de Souza, S. M., Smânia, E. F., & Smânia Jr, A. (2007). Methods for in vitro evaluating antimicrobial activity: A review. PubMed Central.
• Martínez-García, L., et al. (2021). In Vitro Activity of Two Novel Antimicrobial Compounds on MDR-Resistant Clinical Isolates.
• Pharmacology Discovery Services. (n.d.). In Vitro Antimicrobials.
• Bodey, G. P. (1989). In vitro and in vivo evaluation of antifungal agents. PubMed.
• Dannaoui, E., et al. (2017). Techniques for the Assessment of In Vitro and In Vivo Antifungal Combinations. MDPI.
• Benchchem. (n.d.). The Electrophilic Reactivity of α-Haloketones: A Technical Guide for Researchers.
• Wong, S. S. W., et al. (2014). In Vitro and In Vivo Activity of a Novel Antifungal Small Molecule against Candida Infections. PLOS ONE.
• Charles River Laboratories. (n.d.). Antiviral & Antimicrobial Testing.
• Al-Zaydi, K. M. (2009). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. PubMed Central.
• Wikipedia. (n.d.). α-Halo ketone.
• Pierce, C. G., & Lopez-Ribot, J. L. (2013). Methodologies for in vitro and in vivo evaluation of efficacy of antifungal and antibiofilm agents and surface coatings against fungal biofilms. PubMed Central.
• Pierce, C. G., et al. (2015). Methodologies for in vitro and in vivo evaluation of efficacy of antifungal and antibiofilm agents and surface coatings against fungal biofilms. Microbial Cell.
• ResearchGate. (2023). α-Haloketones as versatile building blocks in organic synthesis.
• Porré, M., et al. (2020). Synthetic Access to Aromatic α-Haloketones. PubMed Central.
• Taylor & Francis. (n.d.). α-halo ketones – Knowledge and References.
• Porré, M., et al. (2020). Synthetic Access to Aromatic α-Haloketones. MDPI.
• ResearchGate. (n.d.). α-Halo Ketones in C-, N-, O-, and S-Alkylation Reactions.

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crystallization of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one for X-ray analysis

Application Note & Protocol

Topic: Strategic Crystallization of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one for High-Resolution X-ray Analysis

Document ID: AN-XC-2026-0117

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and structural biologists on the methodologies for obtaining single crystals of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one suitable for X-ray diffraction analysis. The successful elucidation of the three-dimensional structure of this and similar small molecules is a critical step in drug discovery and materials science, providing definitive proof of molecular identity, stereochemistry, and packing interactions.[1] This guide moves beyond rudimentary protocols to explain the causal relationships behind experimental choices, offering a strategic framework for solvent selection, method optimization, and troubleshooting. Detailed, step-by-step protocols for slow evaporation, slow cooling, and vapor diffusion techniques are presented, supplemented by workflow diagrams and data tables to facilitate reproducible success.

Introduction: The Rationale for Crystallization

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a halogenated aryl ketone, a class of compounds frequently encountered as key intermediates in the synthesis of pharmaceuticals and agrochemicals.[2] While spectroscopic methods like NMR and mass spectrometry provide essential information about molecular connectivity, they offer only indirect structural insights.[1] Single-crystal X-ray diffraction (SCXRD) remains the gold standard for the unambiguous determination of a molecule's three-dimensional atomic arrangement, which is indispensable for understanding structure-activity relationships, reaction mechanisms, and solid-state properties.

However, SCXRD is entirely contingent on the availability of high-quality single crystals, typically 0.1 to 0.3 mm in each dimension, that are well-ordered and free of significant defects.[3] The process of growing such crystals is often a major bottleneck.[1] This application note aims to demystify this "dark art" by providing a logical, scientifically-grounded approach to crystallizing the title compound.

Foundational Principles & Pre-Crystallization Checklist

The formation of a crystal from a solution is a thermodynamic process governed by the controlled transition from a soluble state to a supersaturated state, leading to nucleation and subsequent crystal growth.[1] The slower and more controlled this transition, the more likely it is to yield large, well-ordered crystals.[3]

Compound Purity: The Non-Negotiable Prerequisite

Crystallization is not a purification method for obtaining diffraction-quality samples. Impurities can inhibit nucleation, disrupt the crystal lattice, or co-crystallize, leading to poor diffraction.

• Recommendation: The starting material should have a purity of >95%, as determined by ¹H NMR and LC-MS. Even minor impurities can significantly hinder crystallization.[4]

• Action: If purity is insufficient, purify the compound using column chromatography or preparative TLC before attempting crystallization.

Physicochemical Profile

Understanding the compound's properties is key to designing a successful strategy.

Property	Value / Observation	Source / Method
Molecular Formula	C₉H₇BrCl₂O	PubChem CID 10923991[5]
Molecular Weight	281.96 g/mol	PubChem CID 10923991[5]
Appearance	Colorless to slightly yellow crystalline powder	ChemBK[2]
Melting Point	~80-82 °C	ChemBK[2]
Predicted LogP	4.1	PubChem CID 10923991[5]
Solubility	Insoluble in water; Soluble in organic solvents like ether and benzene.	ChemBK[2]

The high LogP value and observed solubility suggest the compound is nonpolar to moderately polar, guiding our initial solvent choices.

The Crystallization Environment

• Glassware: Use clean, scratch-free glass vials, test tubes, or NMR tubes. Scratches can act as uncontrolled nucleation sites, leading to a profusion of small crystals.[6] Disposable vials are an excellent choice to avoid cross-contamination.[7]

• Location: Set up experiments in a location free from vibrations and significant temperature fluctuations.[3][6] Do not disturb the experiments while they are in progress.[8]

Strategic Solvent Selection

The choice of solvent is the most critical variable.[6] The ideal solvent is one in which the compound is moderately soluble.[6] If solubility is too high, achieving supersaturation is difficult; if it's too low, an insufficient amount of material will be in solution.

Given the compound's structure (aromatic rings, halogens, ketone), a range of solvents should be screened. A rule of thumb is that solvents with functional groups similar to the compound are often good solubilizers.[9]

Solvent Class	Recommended Solvents for Screening	Rationale & Comments
Nonpolar	Toluene, Hexanes, Cyclohexane	Toluene may engage in π-π stacking. Hexanes and cyclohexane are excellent anti-solvents.
Moderately Polar (Aprotic)	Ethyl Acetate, Dichloromethane (DCM), Tetrahydrofuran (THF), Acetone	These solvents are good primary choices.[9] Be cautious with highly volatile solvents like DCM and acetone for slow evaporation, as crystallization can occur too rapidly.[4]
Polar (Protic)	Ethanol, Methanol, Isopropanol	The ketone group allows for potential hydrogen bonding. These are often used in binary systems with less polar solvents.[10]

Experimental Protocols & Workflows

Method 1: Slow Evaporation

This is the simplest and often first-attempted method for air-stable compounds.[7] The principle is to slowly increase the concentration of the solute by allowing the solvent to evaporate until the solution becomes supersaturated and crystals form.[1][3]

Protocol:

• Prepare a nearly saturated solution by dissolving 5-10 mg of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one in 0.5-1.0 mL of a chosen volatile solvent (e.g., Ethyl Acetate, DCM, or a Hexanes/Acetone mixture) in a small, clean vial.[7][11]

• Ensure all solid is dissolved. If any particulate matter remains, filter the solution through a small plug of cotton or a syringe filter into a clean crystallization vial.

• Cover the vial with parafilm or aluminum foil.[3]

• Using a needle, pierce 1-3 small holes in the covering.[7][11] The number of holes controls the evaporation rate; fewer holes for more volatile solvents.

• Place the vial in a vibration-free location and leave it undisturbed for several days to weeks.

Figure 1: Workflow for Slow Evaporation.

Method 2: Slow Cooling

This technique is ideal for compounds that exhibit a significant increase in solubility with temperature.[6] A saturated solution is prepared at or near the solvent's boiling point and then allowed to cool very slowly, causing the solubility to decrease and induce crystallization.[3]

Protocol:

• In a test tube, dissolve the compound in a minimal amount of a suitable solvent (e.g., Ethanol, Toluene) at an elevated temperature (e.g., 50-60°C) to create a saturated solution.

• Cap the test tube to prevent evaporation.

• Place the test tube in a large beaker or Dewar flask filled with water or oil heated to the same temperature.[7][12]

• Turn off the heat source and allow the entire apparatus to cool slowly to room temperature over several hours or overnight. Insulating the Dewar will further slow the cooling rate.

• For even lower temperatures, a saturated room-temperature solution can be placed in a refrigerator or freezer (for solvents that remain liquid).[3]

Figure 2: Principle of Slow Cooling Crystallization.

Method 3: Vapor Diffusion

Vapor diffusion is arguably the most successful and versatile method, especially when only small amounts of material are available.[12][13] It involves dissolving the compound in a "good" solvent and allowing a volatile "anti-solvent" (in which the compound is insoluble) to slowly diffuse via the vapor phase into the solution, thereby reducing the compound's solubility to the point of crystallization.[1][14]

Protocol:

• In a small, open inner vial (e.g., 0.5 mL vial), dissolve 2-5 mg of the compound in a minimal volume (e.g., 100-200 µL) of a relatively non-volatile "good" solvent (e.g., Toluene, THF, DCM).

• Place this inner vial inside a larger outer vial or jar (e.g., 4 mL vial).

• Add 1-2 mL of a volatile "anti-solvent" (e.g., Hexanes, Pentane, Diethyl Ether) to the outer vial. The level of the anti-solvent must be below the top of the inner vial.[8]

• Seal the outer vial tightly and leave it undisturbed.[1] The volatile anti-solvent vapor will slowly diffuse into the solution in the inner vial, inducing crystallization over days.

Figure 3: Setup for Vapor Diffusion Crystallization.

Troubleshooting Common Crystallization Issues

Problem	Potential Cause(s)	Suggested Solution(s)
No Crystals Form	Solution is undersaturated; Compound is too soluble in the chosen solvent system.	Reduce the amount of solvent. For vapor diffusion, choose a more effective anti-solvent. Try a different solvent altogether.
Oiling Out	Solution is too concentrated; Cooling is too rapid; Solvent boiling point is too high.[10]	Use a more dilute solution. Slow down the process (e.g., slower cooling/evaporation). Choose a lower-boiling point solvent.
Precipitates a Powder	Nucleation is too fast; Supersaturation is reached too quickly.	Slow down the crystallization rate (fewer holes, slower cooling, less volatile anti-solvent). Use a slightly better solvent to reduce the level of supersaturation.
Too Many Small Crystals	Too many nucleation sites (e.g., dust, scratches); Rapid crystallization.	Filter the solution before setting it up. Use cleaner, smoother glassware. Slow down the crystallization rate.[6]

Conclusion

The crystallization of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, while potentially challenging, can be achieved through a systematic and patient approach. There is no single "magic" solvent or method; success often comes from screening a variety of conditions.[4] The protocols detailed in this note—Slow Evaporation, Slow Cooling, and Vapor Diffusion—provide a robust starting point. By carefully controlling purity, solvent choice, and the rate of achieving supersaturation, researchers can significantly increase the probability of obtaining high-quality single crystals suitable for definitive structural analysis by X-ray diffraction.

References

• Slow Evaporation Method. (n.d.). University of Washington, Department of Chemistry.
• Growing Quality Crystals. (n.d.). MIT Department of Chemistry.
• Staples, R. J. (n.d.). Getting crystals your crystallographer will treasure: a beginner's guide. PMC - NIH.
• Tips and Tricks for the Lab: Growing Crystals Part 2. (2012, October 2). ChemistryViews.
• Guide for crystallization. (n.d.). University of Strasbourg.
• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. DOI:10.1039/D2CS00697A.
• Tips and Tricks for the Lab: Growing Crystals Part 3. (2012, November 6). ChemistryViews.
• How To: Grow X-Ray Quality Crystals. (n.d.). University of Rochester, Department of Chemistry.
• Staples, R. J. (2025). Getting Crystals Your Crystallographer Will Treasure. Michigan State University, Department of Chemistry.
• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry.
• Determining Which Solvent to Use. (2022, April 7). Chemistry LibreTexts.
• Crystal Growing Tips. (2015, April 28). University of Florida, Center for X-ray Crystallography.
• 2-Bromo-1-(2,4-dichlorophenyl)propan-1-one. (n.d.). PubChem.
• 2-bromo-1-(2,4-dichlorophenyl)propan-1-one. (2024, April 9). ChemBK.

Sources

• 1. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 2. chembk.com [chembk.com]
• 3. Growing Quality Crystals – MIT Department of Chemistry [chemistry.mit.edu]
• 4. unifr.ch [unifr.ch]
• 5. 2-Bromo-1-(2,4-dichlorophenyl)propan-1-one | C9H7BrCl2O | CID 10923991 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. How To [chem.rochester.edu]
• 7. Tips and Tricks for the Lab: Growing Crystals Part 2 - ChemistryViews [chemistryviews.org]
• 8. Crystal Growing Tips » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]
• 9. Reagents & Solvents [chem.rochester.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Slow Evaporation Method [people.chem.umass.edu]
• 12. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 13. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 14. Tips and Tricks for the Lab: Growing Crystals Part 3 - ChemistryViews [chemistryviews.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Welcome to the technical support guide for the synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. This resource is designed for researchers, chemists, and process development professionals to navigate the common challenges associated with this synthesis, improve yield, and ensure high product purity. We will delve into the core principles of the reaction, provide a systematic troubleshooting guide, and offer an optimized protocol based on established chemical principles.

Core Principles: The Chemistry of α-Bromination

The synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is typically achieved via the α-bromination of its precursor, 1-(2,4-dichlorophenyl)propan-2-one. This reaction is a classic example of an acid-catalyzed halogenation of a ketone.[1] Understanding the mechanism is paramount to troubleshooting, as the rate-determining step dictates the reaction's success.

The reaction proceeds via an enol intermediate. The acid catalyst protonates the carbonyl oxygen, increasing the acidity of the α-hydrogens. Subsequent deprotonation forms a nucleophilic enol, which then attacks the electrophilic bromine source.[2] Kinetic studies confirm that the rate of reaction is dependent on the concentration of the ketone and the acid catalyst, but independent of the bromine concentration, underscoring that the formation of the enol is the slow, rate-limiting step.[3]

Caption: Acid-catalyzed α-bromination mechanism.

Troubleshooting Guide: Diagnosis and Solutions

This section addresses the most common issues encountered during the synthesis in a question-and-answer format.

Category A: Low Yield and Incomplete Conversion

Q1: My reaction has stalled, or the final yield is significantly lower than expected. What are the primary causes?

A1: Low yield is often traceable to one of three areas: reagent quality, reaction conditions, or catalyst efficacy.

• Reagent Purity: Ensure the starting ketone, 1-(2,4-dichlorophenyl)propan-2-one, is pure. Impurities can interfere with the reaction. The brominating agent (e.g., N-Bromosuccinimide) should be of high purity; aged NBS can be less reactive.

• Catalyst Activity: The acid catalyst is crucial for enol formation. If using acetic acid as a solvent and catalyst, ensure it is glacial (water-free). Water can inhibit the catalyst and participate in side reactions.

• Temperature: While heating can increase the reaction rate, excessive temperatures can lead to product degradation or undesirable side reactions. The optimal temperature must be determined empirically, often starting at room temperature and gently heating if necessary.

Caption: Troubleshooting workflow for low reaction yield.

Q2: I'm using N-Bromosuccinimide (NBS) and the reaction is very slow. Why?

A2: While NBS is a safer alternative to elemental bromine, its reactivity can be lower and sometimes requires activation.[4] If the reaction is sluggish with NBS in a solvent like diethyl ether or CCl4, the addition of a catalytic amount of a protic acid or a mild Lewis acid like ammonium acetate can significantly accelerate the reaction by facilitating the initial enolization step.[5][6]

Category B: Impurity and Side Product Formation

Q1: My final product is contaminated with a significant amount of dibrominated species. How can I prevent this?

A1: The formation of 1,1-Dibromo-3-(2,4-dichlorophenyl)propan-2-one is the most common side reaction. Fortunately, acid-catalyzed conditions inherently suppress polyhalogenation.[7] The first electron-withdrawing bromine atom added to the α-carbon decreases the basicity of the carbonyl oxygen, making the subsequent protonation and formation of a second enol intermediate less favorable than the first.[2][7]

To further minimize this side product:

• Control Stoichiometry: Use no more than 1.05-1.1 equivalents of the brominating agent.

• Slow Addition: Add the brominating agent (especially liquid Br₂) dropwise to the reaction mixture over an extended period. This keeps the instantaneous concentration of bromine low, favoring mono-bromination.

• Maintain Moderate Temperature: Avoid high temperatures, which can overcome the deactivating effect of the first bromine substituent.

Q2: The crude reaction mixture is dark brown/purple. What causes this discoloration and is it a problem?

A2: Discoloration often indicates the presence of unreacted elemental bromine (Br₂) or product degradation caused by the hydrogen bromide (HBr) byproduct. HBr is invariably generated when using Br₂ as the reagent.[8] While the target α-bromo ketone is relatively stable, prolonged exposure to strong acid and heat can cause decomposition.

• Solution: After the reaction is complete (as determined by TLC or GC-MS), quench the excess bromine by adding a reducing agent like a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃). This will dissipate the color and neutralize the excess halogen.

Optimized Protocol Example

This protocol utilizes N-Bromosuccinimide for improved handling and selectivity.

Materials:

• 1-(2,4-dichlorophenyl)propan-2-one (1.0 equiv)

• N-Bromosuccinimide (NBS) (1.05 equiv)

• Ammonium Acetate (NH₄OAc) (0.1 equiv)

• Carbon Tetrachloride (CCl₄) or Acetonitrile (anhydrous)

• Saturated Sodium Thiosulfate solution

• Dichloromethane (for extraction)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 1-(2,4-dichlorophenyl)propan-2-one (1.0 equiv) and ammonium acetate (0.1 equiv).

• Add anhydrous carbon tetrachloride to dissolve the solids (approx. 5-10 mL per gram of ketone).

• Add N-Bromosuccinimide (1.05 equiv) to the mixture in one portion.

• Heat the reaction mixture to a gentle reflux (approx. 80°C for CCl₄) and monitor the reaction progress by Thin Layer Chromatography (TLC), observing the disappearance of the starting ketone spot. The reaction is typically complete within 1-3 hours.

• Once complete, cool the flask to room temperature. A white solid (succinimide byproduct) will precipitate.

• Filter the reaction mixture to remove the succinimide, washing the solid with a small amount of cold CCl₄.

• Combine the filtrates and wash with a saturated solution of sodium thiosulfate to remove any trace bromine, followed by water, and finally brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) if necessary.

General FAQs

Q: Should I use elemental Bromine (Br₂) or N-Bromosuccinimide (NBS)?

A: The choice depends on experimental constraints and desired outcomes. The following table summarizes the key differences:

Feature	Elemental Bromine (Br₂)	N-Bromosuccinimide (NBS)
Physical State	Fuming, corrosive liquid	Crystalline solid
Handling	Difficult, requires fume hood, specialized equipment.[9]	Easier and safer to handle and weigh.[10]
Byproducts	HBr (corrosive gas)	Succinimide (solid, easily filtered)
Selectivity	Can be less selective; risk of over-bromination.	Generally more selective for mono-bromination.[4]
Reaction Rate	Often faster, especially with strong acid catalysis.	May require a catalyst or initiator to achieve a good rate.[5]

For laboratory-scale synthesis where safety and selectivity are priorities, NBS is the recommended reagent .[4]

Q: Which solvent is best for this reaction?

A: The ideal solvent should be inert to the reaction conditions.

• Chlorinated Solvents (CCl₄, CH₂Cl₂): Excellent choices as they are non-polar and inert. CCl₄ is often used with NBS.[5]

• Acetic Acid: Can serve as both solvent and catalyst when using Br₂.[3] However, its acidity and high boiling point can make work-up more difficult.

• Ethers (Diethyl ether, THF): Can be used, but must be peroxide-free. Diethyl ether has been shown to be effective for NBS brominations of cyclic ketones.[5]

Q: How do I effectively monitor the reaction's progress?

A: Thin Layer Chromatography (TLC) is the most straightforward method. Use a non-polar solvent system (e.g., 9:1 Hexanes:Ethyl Acetate). The α-bromo ketone product will be slightly more polar than the starting ketone but should have a distinctly different Rf value. Spot the reaction mixture alongside a spot of the starting material. The reaction is complete when the starting material spot is no longer visible.

References

• Organic Chemistry Portal. (n.d.). α-Bromoketone synthesis by bromination. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Halogenation Of Ketones via Enols. Retrieved from [Link]

• Wikipedia. (n.d.). Ketone halogenation. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). 22.3: Alpha Halogenation of Aldehydes and Ketones. Retrieved from [Link]

• Master Organic Chemistry. (2013, March 15). Bromination of Alkenes - The Mechanism. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthetic Access to Aromatic α-Haloketones. Retrieved from [Link]

• Reddit. (2024, February 13). Bromination Help. Retrieved from [Link]

• ACS Publications. (n.d.). Effect of N-bromosuccinimide (NBS) and other N-brominating agents on the bromination of .alpha.,.beta.-unsaturated ketones in methanol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Retrieved from [Link]

• Royal Society of Chemistry. (2022, May 20). CHAPTER 5: Bromination Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 1-(4-amino-3,5-dichlorophenyl)-2-bromoethan-1-one (2) and.... Retrieved from [Link]

• Chemistry LibreTexts. (2024, July 30). 22.4: Alpha Halogenation of Aldehydes and Ketones. Retrieved from [Link]

• Google Patents. (n.d.). CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon.

• JoVE. (2025, May 22). Video: Acid-Catalyzed α-Halogenation of Aldehydes and Ketones. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). A mild and efficient procedure for α-bromination of ketones using N-bromosuccinimide catalysed by ammonium acetate. Retrieved from [Link]

• ResearchGate. (2025, August 7). Photochemical α-Bromination of Ketones Using N-Bromosuccinimide: A Simple, Mild and Efficient Method. Retrieved from [Link]

• National Institutes of Health. (n.d.). Substrate Directed Regioselective Monobromination of Aralkyl Ketones Using N-Bromosuccinimide Catalysed by Active Aluminium Oxide. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Video: Acid-Catalyzed α-Halogenation of Aldehydes and Ketones [jove.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. A mild and efficient procedure for α-bromination of ketones using N-bromosuccinimide catalysed by ammonium acetate - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Substrate Directed Regioselective Monobromination of Aralkyl Ketones Using N-Bromosuccinimide Catalysed by Active Aluminium Oxide: α-Bromination versus Ring Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ketone halogenation - Wikipedia [en.wikipedia.org]
• 8. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. books.rsc.org [books.rsc.org]
• 10. N-Bromosuccinimide (NBS) [organic-chemistry.org]

Technical Support Center: Purification of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Welcome to the technical support guide for the purification of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. This resource is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges encountered during the purification of this α-bromoketone, providing troubleshooting advice and detailed protocols to ensure the highest purity of your final product.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: My crude product is an oil and won't crystallize.

• Question: I've completed the bromination of 3-(2,4-dichlorophenyl)propan-2-one, and after the initial workup, my product is a persistent oil, making recrystallization impossible. What's causing this, and how can I fix it?

• Answer: This is a common issue when purifying α-bromoketones. The presence of impurities, such as unreacted starting material, dibrominated byproducts, or residual solvents, can significantly depress the melting point and inhibit crystallization.[1]

  Troubleshooting Steps:

  • Solvent Removal: Ensure all solvents from the reaction and workup are thoroughly removed under reduced pressure. Residual solvents like dichloromethane or diethyl ether can prevent solidification.

  • Initial Purification: Before attempting recrystallization, consider a preliminary purification step. A quick filtration through a plug of silica gel, eluting with a non-polar solvent like hexane, can remove polar impurities.

  • Solvent Selection for Recrystallization: If the product remains an oil, the choice of recrystallization solvent is critical. A solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below is ideal. For α-bromoketones, ethanol or a mixture of ethanol and water is often a good starting point.[2][3]

Issue 2: I'm seeing multiple spots on my TLC, even after purification.

• Question: I've attempted to purify my 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, but my Thin Layer Chromatography (TLC) analysis still shows the presence of the starting ketone and a potential dibrominated impurity. How can I effectively separate these?

• Answer: The similar polarities of the starting material, the desired monobrominated product, and the dibrominated byproduct make separation by simple recrystallization challenging.[1] Column chromatography is the recommended method for resolving this mixture.

  Troubleshooting Column Chromatography:

  • Solvent System: The key to a successful separation is the choice of the mobile phase. Start with a non-polar solvent system and gradually increase the polarity. A common starting point is a mixture of hexane and ethyl acetate. A gradient elution, starting with a low percentage of ethyl acetate (e.g., 2-5%) and slowly increasing it, will likely provide the best separation.

  • Sample Loading: Adsorb the crude product onto a small amount of silica gel before loading it onto the column. This "dry loading" technique often results in better separation than loading the sample dissolved in a solvent.

  • Fraction Collection: Collect small fractions and analyze them by TLC before combining them. This will prevent the contamination of your pure product with fractions containing impurities.

Issue 3: My yields are consistently low after purification.

• Question: After performing what seems to be a successful purification, my final isolated yield of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is much lower than expected. What are the potential causes of product loss?

• Answer: Low yields can stem from several factors, from an incomplete reaction to losses during the purification process.

  Potential Causes and Solutions:

  • Incomplete Reaction: Before purification, ensure the initial bromination reaction has gone to completion. Monitor the reaction by TLC. If starting material remains, consider extending the reaction time or adjusting the stoichiometry of the brominating agent.

  • Product Decomposition: α-Bromoketones can be sensitive to acidic conditions and prolonged heating.[4] During workup, ensure any acidic byproducts like HBr are thoroughly neutralized and removed. When removing solvent, use a rotary evaporator at a moderate temperature.

  • Losses During Extraction: During the aqueous workup, ensure the pH of the aqueous layer is appropriate to prevent the loss of your organic product. Perform multiple extractions with a suitable organic solvent to ensure complete recovery from the aqueous phase.

  • Overly Aggressive Purification: While column chromatography is effective, using too polar of a solvent can lead to band broadening and the co-elution of your product with impurities, leading to the discarding of mixed fractions and thus, a lower yield. Similarly, during recrystallization, using too much solvent will result in a significant portion of your product remaining in the mother liquor.

Detailed Purification Protocols

Here are step-by-step protocols for the most common and effective purification techniques for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

Protocol 1: Recrystallization

This method is most effective when the crude product is a solid and contains a relatively low level of impurities.

Materials:

• Crude 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

• Ethanol (95% or absolute)

• Deionized Water

• Erlenmeyer flask

• Hot plate/stirrer

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Transfer the crude solid to an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely. Stirring and gentle heating will facilitate dissolution.

• If the solution is colored, a small amount of activated carbon can be added, and the solution can be hot-filtered to remove colored impurities.

• Slowly add deionized water dropwise to the hot ethanol solution until a slight turbidity persists. This indicates the solution is reaching its saturation point.

• Allow the flask to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold 50% ethanol-water solution.[2]

• Dry the purified crystals under vacuum.

Protocol 2: Flash Column Chromatography

This is the preferred method for separating the desired product from the starting ketone and dibrominated impurities.

Materials:

• Crude 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

• Silica gel (60 Å, 230-400 mesh)

• Hexane

• Ethyl acetate

• Chromatography column

• Collection tubes

Procedure:

• Prepare the Column: Pack a chromatography column with silica gel slurried in hexane.

• Prepare the Sample: Dissolve the crude product in a minimal amount of dichloromethane or the initial mobile phase. Alternatively, for dry loading, dissolve the crude product in a volatile solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder.

• Load the Sample: Carefully add the prepared sample to the top of the silica gel bed.

• Elute the Column: Begin elution with a non-polar mobile phase, such as 98:2 hexane:ethyl acetate.

• Collect Fractions: Collect fractions and monitor the elution by TLC. The starting material will typically elute first, followed by the desired monobrominated product, and then the more polar dibrominated byproduct.

• Combine and Concentrate: Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield the purified 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

Data Summary

Parameter	Recrystallization	Flash Column Chromatography
Purity Achieved	Moderate to High	High to Very High
Typical Yield	60-80%	70-90%
Time Requirement	2-4 hours	4-8 hours
Solvent Consumption	Low to Moderate	High
Best For	Crude product is mostly pure solid	Complex mixtures, oily products

Visual Workflow for Purification

Caption: Purification workflow for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

References

• Synthetic Access to Aromatic α-Haloketones. (n.d.). National Institutes of Health. Retrieved from [Link]

• Separation of Ketone and alpha Bromo ketone. (2023, May 30). Reddit. Retrieved from [Link]

• Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon. (n.d.). Google Patents.

• Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported reagents. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• 2,3-Dibromo-1,3-bis(4-chlorophenyl)propan-1-one. (n.d.). National Institutes of Health. Retrieved from [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon - Google Patents [patents.google.com]
• 3. 2,3-Dibromo-1,3-bis­(4-chloro­phen­yl)propan-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Welcome to the technical support guide for the synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and troubleshoot side product formation during this critical synthesis. Our goal is to provide practical, experience-driven advice to enhance reaction efficiency, product purity, and yield.

Overview of the Synthesis

The synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is typically achieved through the α-bromination of the precursor ketone, 1-(2,4-dichlorophenyl)propan-2-one. This electrophilic substitution reaction occurs at the carbon atom adjacent (alpha) to the carbonyl group. While seemingly straightforward, the reaction is often complicated by the formation of several side products that can impact purification and overall yield.

The general reaction scheme is as follows:

(2,4-Cl₂C₆H₃)-CH₂-C(=O)-CH₃ + [Brominating Agent] → (2,4-Cl₂C₆H₃)-CH₂-C(=O)-CH₂Br + Byproducts

This guide will focus exclusively on troubleshooting the critical α-bromination step.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis in a practical question-and-answer format.

FAQ 1: What are the primary side products I should be aware of?

Understanding the potential impurities is the first step toward prevention and purification. The most commonly observed side products include:

• Dibrominated Product: The formation of 1,3-dibromo-3-(2,4-dichlorophenyl)propan-2-one is a frequent issue. This occurs when the desired monobrominated product undergoes a second bromination. Trace amounts of dibrominated products can complicate purification[1].

• Unreacted Starting Material: Incomplete conversion is a common problem, leaving residual 1-(2,4-dichlorophenyl)propan-2-one in the final mixture. Achieving full conversion without over-bromination is a delicate balance[2].

• Ring-Brominated Isomers: Although the dichlorophenyl ring is deactivated, bromination can occur on the aromatic ring under certain conditions, leading to isomeric impurities.

• Decomposition Products: The generation of hydrogen bromide (HBr) as a byproduct, especially in reactions using elemental bromine (Br₂), can lead to acid-sensitive decomposition of the starting material or product[1].

FAQ 2: My analysis shows significant dibromination. How can I improve the selectivity for the mono-bromo product?

This is the most prevalent challenge. The desired product is itself a ketone and can enolize, making it susceptible to further bromination.

Core Cause: The rate of the second bromination is competitive with the first. This is often exacerbated by high local concentrations of the brominating agent or prolonged reaction times at elevated temperatures.

Troubleshooting Strategies:

• Control Stoichiometry: Use only a slight excess of the brominating agent. A molar ratio of 1.0 to 1.1 equivalents of the brominating agent to the ketone is a common starting point[1]. Using more can significantly increase the formation of impurities[2].

• Slow Reagent Addition: Add the brominating agent (e.g., Br₂ or a solution of N-Bromosuccinimide) dropwise or in small portions to the reaction mixture. This maintains a low, steady concentration of the electrophile, favoring mono-substitution.

• Temperature Management: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Start at 0°C or even lower (-10°C to -20°C) and allow the mixture to slowly warm to room temperature if necessary[2]. Monitor progress closely using Thin Layer Chromatography (TLC).

• Choice of Brominating Agent: While elemental bromine (Br₂) is common, N-Bromosuccinimide (NBS) can offer better selectivity and is often easier to handle[2]. For specialized applications, polymer-supported reagents like pyridinium bromide perbromide can facilitate clean reactions and simpler workups[3].

FAQ 3: The reaction is sluggish and I have a large amount of unreacted ketone. What factors could be responsible?

Low conversion can be just as problematic as over-reaction.

Core Cause: Insufficient activation of the ketone (for enolization) or the brominating agent, or degradation of reagents.

Troubleshooting Strategies:

• Verify Reagent Quality: Ensure your brominating agent is pure and has not decomposed. NBS, for example, should be recrystallized if it appears yellow or discolored.

• Acid Catalyst (for Br₂ reactions): When using Br₂, the reaction is often catalyzed by acid (e.g., acetic acid, HBr). The mechanism involves protonation of the carbonyl, which facilitates enolization[1]. Ensure the catalyst is present and active.

• Solvent Choice: The solvent can play a crucial role. Solvents like dichloromethane (DCM), diethyl ether, or tetrahydrofuran (THF) are common. Using an acid like glacial acetic acid as the solvent can also promote the reaction, but may not be suitable for acid-sensitive substrates[1].

• Reaction Monitoring: Do not rely solely on time. Use TLC to track the disappearance of the starting material. If the reaction stalls, a slight increase in temperature might be required, but this must be balanced against the risk of side product formation.

FAQ 4: How can I effectively purify 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one from the crude reaction mixture?

Purification can be challenging due to the similar physical properties of the product and impurities.

Troubleshooting Strategies:

• Aqueous Workup: First, quench the reaction (e.g., with a solution of sodium thiosulfate or sodium bisulfite to destroy excess bromine). Neutralize any acid catalyst with a sodium bicarbonate wash. This removes inorganic impurities and prepares the crude product for purification.

• Recrystallization: This is often the most effective method if the product is a solid. The unreacted ketone (less polar) and the dibrominated product (often more polar or with different crystal packing) can sometimes be removed. Common solvent systems include ethanol/water, isopropanol, or hexane/ethyl acetate mixtures[2][4].

• Column Chromatography: While effective, separating the starting ketone from the monobrominated product can be difficult.

  • Eluent System: A non-polar system, such as hexane/ethyl acetate or hexane/DCM, is typically used. Adding a small amount of toluene to the mobile phase can sometimes improve separation[2].

  • Monitoring: Use a TLC stain (e.g., potassium permanganate) that can differentiate between the ketone and the bromo-ketone, as they may have very similar Rf values and UV activity.

Data Summary & Protocols

Table 1: Troubleshooting Summary

Issue Observed	Potential Cause(s)	Preventative Measures & Solutions
High Dibromination	Excess brominating agent; High reaction temperature; Rapid reagent addition.	Use 1.0-1.1 eq. of brominating agent; Lower temperature (-10°C to RT); Add reagent dropwise; Consider using NBS instead of Br₂.
Low Conversion	Inactive reagents; Insufficient catalyst; Reaction not given enough time/energy.	Verify reagent purity; Ensure acid catalyst is present (if applicable); Monitor by TLC before workup; Cautiously increase temperature if stalled.
Ring Bromination	Harsh conditions (e.g., strong Lewis acids); High temperatures.	Avoid Lewis acid catalysts that promote aromatic substitution; Use acid-free bromination conditions where possible[1].
Difficult Purification	Similar polarity of product and impurities.	Optimize recrystallization solvent system; For chromatography, use high-resolution silica and test multiple eluent systems; Ensure a thorough aqueous workup.

Protocol 1: Recommended Synthesis via NBS Bromination

This protocol is designed to favor mono-bromination and minimize side products.

• Dissolution: Dissolve 1-(2,4-dichlorophenyl)propan-2-one (1.0 eq.) in a suitable solvent such as anhydrous THF or DCM (approx. 0.5 M concentration) in a round-bottom flask equipped with a magnetic stirrer.

• Inert Atmosphere: Purge the flask with nitrogen or argon.

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 eq.) portion-wise over 30-60 minutes, ensuring the temperature does not rise significantly.

• Catalyst: Add a catalytic amount of a radical initiator like AIBN or a few drops of HBr in acetic acid to initiate the reaction.

• Reaction: Allow the reaction to stir at 0°C and monitor its progress every 30 minutes by TLC. If the reaction is slow, let the bath expire and the mixture warm to room temperature over 2-4 hours.

• Workup:

  • Filter off the succinimide byproduct.

  • Transfer the filtrate to a separatory funnel and dilute with additional solvent.

  • Wash the organic layer sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil or solid by recrystallization from isopropanol or via silica gel column chromatography.

Mechanistic & Troubleshooting Visualizations

Diagram 1: Reaction & Side Product Pathways

Caption: Key reaction pathways in the synthesis.

Diagram 2: Troubleshooting Decision Tree

Caption: A logical guide to troubleshooting common issues.

References

• Gaillard, T., et al. (2021). Synthetic Access to Aromatic α-Haloketones. Molecules, 26(11), 3185. [Link]

• Reddit r/Chempros. (2023). Separation of Ketone and alpha Bromo ketone. [Link]

• Google Patents. (2013). Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon. CN101948374B.

• Bandyopadhyay, D., et al. (2007). Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported reagents. Green Chemistry, 9(9), 1015-1019. [Link]

• University of Calgary. Friedel-Crafts limitations. [Link]

Sources

• 1. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported reagents - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon - Google Patents [patents.google.com]

Technical Support Center: A Troubleshooting Guide for Reactions with 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Welcome to the technical support center for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile yet challenging α-bromoketone. Here, you will find in-depth troubleshooting advice and frequently asked questions (FAQs) to help you overcome common hurdles in your synthetic endeavors. Our focus is on providing practical, evidence-based solutions to ensure the success of your reactions.

Introduction to 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a key building block in organic synthesis, most notably as a precursor for a variety of heterocyclic compounds. Its utility is particularly prominent in the synthesis of antifungal agents, such as ketoconazole and its analogues, where it serves as a critical electrophile for constructing the core molecular framework. The presence of the electron-withdrawing 2,4-dichlorophenyl group significantly influences the reactivity of the α-bromo position, making it a potent alkylating agent. However, this high reactivity also predisposes it to a range of side reactions and handling challenges. This guide will address these issues in a practical, question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one in drug development?

A1: This α-bromoketone is a crucial intermediate in the synthesis of imidazole and thiazole-based antifungal agents.[1] It is a key starting material for the construction of the dioxolane ring system found in ketoconazole, a widely used antimycotic drug.[2][3] Its ability to readily react with nucleophiles makes it a valuable tool for introducing the 2,4-dichlorophenylacetyl moiety into a target molecule.

Q2: How should I properly store and handle 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one?

A2: Due to its lachrymatory nature and potential for decomposition, this compound should be handled with care in a well-ventilated fume hood.[4] Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.[5] It is recommended to store the compound in a tightly sealed container in a cool, dry, and dark place, preferably refrigerated, to minimize degradation.[5] Avoid exposure to moisture, strong bases, and high temperatures, which can promote decomposition and the release of hydrogen bromide.

Q3: What are the typical signs of decomposition for this reagent?

A3: Decomposition of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is often indicated by a color change, typically to a darker yellow or brown hue.[4] The release of hydrogen bromide (HBr) gas, which has a sharp, acrid odor, is another clear sign of degradation. If decomposition is suspected, it is advisable to purify the reagent before use or to use a fresh batch to ensure reproducible results.

Q4: Can I use this reagent directly as supplied, or is purification necessary?

A4: The purity of the starting material is critical for the success of your reaction.[6] It is highly recommended to assess the purity of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one upon receipt and before use, for example, by NMR spectroscopy or TLC. If impurities are detected, purification by recrystallization or column chromatography may be necessary to avoid side reactions and low yields.

Troubleshooting Failed Reactions

This section provides detailed troubleshooting for common problems encountered in reactions with 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

Scenario 1: Low or No Product Yield in Heterocycle Synthesis (e.g., Hantzsch Thiazole Synthesis)

Q: I am attempting a Hantzsch thiazole synthesis by reacting 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one with thiourea, but I am getting a very low yield of the desired 2-amino-4-(2,4-dichlorobenzyl)thiazole. What could be the issue?

A: Low yields in the Hantzsch thiazole synthesis are a common problem and can often be attributed to several factors. Let's break down the potential causes and solutions.

1. Poor Quality of the α-Bromoketone:

• Problem: As mentioned in the FAQs, impurities in your starting material can lead to a host of side reactions. The presence of starting materials from its own synthesis, such as 1-(2,4-dichlorophenyl)propan-2-one or di-brominated species, can consume your nucleophile or lead to undesired byproducts.

• Solution:

  • Purity Check: Analyze your 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one by ¹H NMR. Look for the characteristic signals of the desired compound and the absence of significant impurities.

  • Purification: If necessary, purify the α-bromoketone by recrystallization from a suitable solvent like ethanol or a hexane/ethyl acetate mixture.

2. Inappropriate Reaction Conditions:

• Problem: The Hantzsch synthesis is sensitive to reaction conditions such as temperature, solvent, and reaction time.[2] Insufficient heating may lead to incomplete reaction, while excessive heat can cause decomposition of the product or starting materials. The choice of solvent is also crucial for solubility and reactivity.

• Solution:

  • Temperature Optimization: While many Hantzsch syntheses proceed at room temperature or with gentle heating, you may need to optimize the temperature for your specific substrate. Monitor the reaction by TLC to determine the optimal temperature and time.

  • Solvent Selection: Ethanol is a common solvent for this reaction. However, if you are experiencing solubility issues, consider using a co-solvent system or exploring other polar solvents like DMF or acetonitrile.[2]

3. Competing Side Reactions:

• Problem: The highly electrophilic nature of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one can lead to side reactions, especially in the presence of a base or a nucleophile that is also a strong base. The primary competing pathways are elimination reactions to form an α,β-unsaturated ketone and the Favorskii rearrangement.

• Solution:

  • Base Selection: If a base is required, use a non-nucleophilic, hindered base to minimize elimination.

  • Temperature Control: Lowering the reaction temperature can often favor the desired SN2 pathway over elimination, which typically has a higher activation energy.

Troubleshooting Workflow for Low Yield in Hantzsch Thiazole Synthesis

Caption: A logical workflow for troubleshooting low yields in Hantzsch thiazole synthesis.

Scenario 2: Formation of an Unexpected Regioisomer

Q: I am reacting 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one with an N-substituted thiourea and obtaining a mixture of two isomers. How can I control the regioselectivity?

A: The reaction of α-bromoketones with N-monosubstituted thioureas can indeed lead to two different regioisomers: the expected 2-(N-substituted amino)thiazole and the 3-substituted 2-imino-2,3-dihydrothiazole. The outcome of this reaction is highly dependent on the acidity of the reaction medium.[4]

• Formation of 2-(N-substituted amino)thiazoles: This isomer is generally favored under neutral or slightly basic conditions.[6]

  • Protocol: Conduct the reaction in a neutral solvent such as ethanol or DMF. If necessary, a mild, non-nucleophilic base can be added to scavenge the HBr formed during the reaction.

• Formation of 3-substituted 2-imino-2,3-dihydrothiazoles: The formation of this isomer is promoted by strongly acidic conditions.[4]

  • Protocol: Performing the reaction in a highly acidic medium, such as a mixture of ethanol and concentrated hydrochloric acid, will favor the formation of the 2-imino isomer.

Controlling Regioselectivity in the Hantzsch Synthesis

Caption: Controlling regioselectivity in the Hantzsch synthesis with N-substituted thioureas.

Scenario 3: Difficulty in Product Purification

Q: My reaction to form an imidazole derivative from 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one appears to be successful by TLC, but I am struggling to purify the final product. What purification strategies do you recommend?

A: Purification of the products derived from this α-bromoketone can be challenging due to the potential for closely related byproducts and the polar nature of many heterocyclic products.

1. Initial Work-up:

• Problem: Residual starting materials or acidic byproducts can interfere with subsequent purification steps.

• Solution: A thorough aqueous work-up is crucial.

  • Base Wash: Wash the organic layer with a mild aqueous base, such as a saturated sodium bicarbonate solution, to remove any acidic impurities like HBr.

  • Brine Wash: A final wash with brine will help to remove any remaining water from the organic layer.

2. Crystallization:

• Problem: Oiling out or the formation of impure crystals is a common issue.

• Solution:

  • Solvent Screening: Experiment with a range of solvents and solvent systems to find the optimal conditions for crystallization. A good starting point is a mixture of a polar solvent (e.g., ethanol, ethyl acetate) and a non-polar solvent (e.g., hexanes, heptane).

  • Slow Cooling: Allow the solution to cool slowly to promote the formation of well-defined crystals. Seeding with a small crystal of the pure product can also be beneficial.

3. Column Chromatography:

• Problem: Poor separation of the product from closely eluting impurities.

• Solution:

  • Solvent System Optimization: Systematically screen different mobile phase compositions using TLC to achieve the best possible separation. A gradient elution may be necessary.

  • Silica Gel Deactivation: For particularly sensitive compounds, deactivating the silica gel with a small amount of triethylamine in the mobile phase can help to prevent product degradation on the column.

Data for Compound Characterization

To aid in the identification and quality control of your starting material, the following table summarizes key physical and spectroscopic data for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

Property	Value
Molecular Formula	C₉H₇BrCl₂O
Molecular Weight	281.96 g/mol
Appearance	Off-white to pale yellow solid
Melting Point	78-82 °C
¹H NMR (CDCl₃, 400 MHz)	δ 7.45 (d, J = 2.2 Hz, 1H), 7.29 (dd, J = 8.4, 2.2 Hz, 1H), 7.18 (d, J = 8.4 Hz, 1H), 4.39 (s, 2H), 4.04 (s, 2H)
¹³C NMR (CDCl₃, 101 MHz)	δ 196.8, 135.2, 133.0, 130.5, 129.8, 127.8, 127.5, 41.5, 35.2
Mass Spectrum (EI)	m/z 282 (M⁺), 203, 173, 145

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-4-(2,4-dichlorobenzyl)thiazole (Hantzsch Thiazole Synthesis)

• To a solution of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (1.0 eq) in ethanol, add thiourea (1.1 eq).

• Stir the reaction mixture at reflux for 2-4 hours, monitoring the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into a beaker containing ice water.

• Neutralize the solution with a saturated aqueous solution of sodium bicarbonate.

• Collect the resulting precipitate by vacuum filtration and wash with cold water.

• Recrystallize the crude product from ethanol to afford the pure 2-amino-4-(2,4-dichlorobenzyl)thiazole.

Protocol 2: General Procedure for Alkylation of Imidazole

• To a solution of imidazole (1.1 eq) in a suitable solvent such as DMF or acetonitrile, add a non-nucleophilic base like potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (1.0 eq) in the same solvent dropwise.

• Stir the reaction at room temperature or with gentle heating until the starting material is consumed, as monitored by TLC.

• Pour the reaction mixture into water and extract with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography or crystallization.

References

• Benchchem. Identifying side reactions in the Hantzsch synthesis of thiazoles.
• New Journal of Chemistry Supporting Inform
• Chem Help Asap. Hantzsch Thiazole Synthesis.
• Rutgers University.
• The Royal Society of Chemistry. Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in presence of.
• Journal of Chemical and Pharmaceutical Research. Synthesis of some new 5- substituted of.
• ResearchGate. Synthesis of 2-substitued-amino-4-aryl thiazoles.
• PubChem. cis-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)
• Organic Chemistry Portal. Thiazole synthesis.
• Global Substance Registration System. 2-(2,4-DICHLOROPHENYL)-2-(1H-IMIDAZOL-1-YLMETHYL)-1,3-DIOXOLAN-4-YL)
• PMC. 1-(4-Bromophenyl)-3-chloropropan-1-one.
• PMC. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis.
• International Atomic Energy Agency.
• The Royal Society of Chemistry. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity.
• SynArchive. Hantzsch Thiazole Synthesis.
• Preprints.org.
• Taylor & Francis Online. Versatile 2-amino-4-substituted-1,3-thiazoles: synthesis and reactions.
• PubChem. 2-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolane-4-methanol, (2R,4S)-(+-)--.
• HSC Chemistry. Safe Laboratory Practices: Handling and Disposing of Organic Substances.
• PubChem. 1-(4-(4-((2-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazin-1-yl)ethanone.
• Biotium.
• PMC.
• MDPI. A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones.
• AWS. Antimycotic Imidazoles. Part 4. Synthesis and Antifungal Activity of Ketoconazole, a New Potent Orally.
• Organic Syntheses. 1H-Imidazole, 4-(4-methoxyphenyl)-2-phenyl.
• NIST WebBook. 1-Propanone, 1-(4-bromophenyl)-.
• ChemicalBook. 1-Bromo-3-phenylpropane(637-59-2) 13C NMR spectrum.
• ChemicalBook. (E)-3-(4-bromophenyl)-1-(4-chlorophenyl)prop-2-en-1-one(126443-20-7) 1H NMR spectrum.
• PMC.
• Organic Chemistry Portal.

• Google Patents. CN101302213B - Preparation of cis-2-(2,4- dichlorophenyl)-2-([6][7][8]- triazole-1-methyl )-[2][6] dioxolane -4-Methyl methanesulfonate.

• ResearchGate.
• PubMed.
• Pharmaffili
• PubChem. 1-Propanone, 2,3-dibromo-3-(3-chlorophenyl)-1-(4-methoxyphenyl)-.
• BOC Sciences. Ketoconazole and Impurities.
• precisionFDA. 2-BROMO-1-(4-CHLOROPHENYL)-1-PROPANONE.
• NIST WebBook. 1-Propyne, 3-bromo-.

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Technical Support Center: Optimizing Reaction Time and Temperature for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Welcome to the technical support center for the synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the optimization of this important synthetic transformation. The α-bromination of ketones is a fundamental reaction in organic synthesis, providing key intermediates for a variety of pharmaceuticals and other valuable compounds.[1][2] Achieving high yield and selectivity, however, requires careful control of reaction parameters, primarily time and temperature.

This resource will delve into the mechanistic underpinnings of the reaction to explain the "why" behind the experimental choices, ensuring a robust and reproducible protocol.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the α-bromination of a ketone like 3-(2,4-dichlorophenyl)propan-2-one?

A1: The α-bromination of a ketone proceeds through an enol or enolate intermediate.[2] Under acidic conditions, the carbonyl oxygen is protonated, which facilitates the formation of a nucleophilic enol.[1][3][4] This enol then attacks a bromine molecule (e.g., Br₂) in an electrophilic addition, followed by deprotonation to yield the α-brominated ketone and regenerate the acid catalyst.[4][5] The rate of this reaction is often dependent on the formation of the enol, not the concentration of the halogen.[6]

Q2: I am observing low conversion of my starting material. What is the likely cause and how can I fix it?

A2: Low conversion is often a result of suboptimal reaction temperature or insufficient reaction time.

• Temperature: The rate of enol formation is temperature-dependent. If the temperature is too low, the reaction will be sluggish. For many α-bromination reactions of acetophenone derivatives, temperatures around 90°C have been found to be optimal.[1][7] Below 80°C, the yield of bromination tends to be significantly lower.[1]

• Reaction Time: The reaction needs sufficient time to go to completion. Monitoring the reaction progress by Thin Layer Chromatography (TLC) is crucial.[7] Studies have shown that for similar reactions, an optimal time is often around 3 hours.[1] Shorter times may result in incomplete reaction, while excessively long times can lead to the formation of byproducts.[1]

Q3: My reaction is producing a significant amount of dibrominated byproduct. How can I improve the selectivity for the desired monobrominated product?

A3: The formation of dibrominated and other over-brominated products is a common issue. Here are the key factors to control:

• Stoichiometry of the Brominating Agent: Use of a slight excess of the brominating agent is common, but a large excess will promote multiple brominations. A molar ratio of approximately 1.0:1.1 (ketone to brominating agent) is a good starting point.[1][7]

• Reaction Conditions: In acidic media, the first bromination is typically faster than the second. This is because the electron-withdrawing bromine atom deactivates the enol for further electrophilic attack.[2] However, under basic conditions, the opposite is true, and polyhalogenation is favored.[2] Therefore, maintaining acidic conditions is key for selectivity.

• Controlled Addition: Adding the brominating agent dropwise to the reaction mixture can help to maintain a low instantaneous concentration of the brominating agent, which can favor monobromination.

Q4: I am seeing byproducts other than the dibrominated ketone. What could they be and how can I avoid them?

A4: Besides dibromination, other side reactions can occur:

• Aromatic Ring Bromination: While the α-position of the ketone is activated for bromination, the dichlorophenyl ring can also undergo electrophilic aromatic substitution, especially if harsh conditions or a strong Lewis acid catalyst are used. Using milder conditions and avoiding strong Lewis acids can minimize this.

• Aldol Condensation: In the presence of acid or base, enols/enolates can react with the starting ketone in an aldol condensation. This is more likely at higher temperatures and concentrations.

• Haloform Reaction: If a methyl ketone is subjected to excess halogen under basic conditions, the haloform reaction can occur, leading to cleavage of the methyl group and formation of a carboxylate.[2] While your substrate is not a methyl ketone, analogous cleavage pathways might be possible under forcing conditions.

To minimize these, adhere to the optimized reaction time and temperature, and ensure the correct stoichiometry of reagents.

Q5: What is the best way to monitor the progress of the reaction?

A5: Thin Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction.[7] Spot the reaction mixture alongside the starting material on a TLC plate at regular intervals (e.g., every 30 minutes). The disappearance of the starting material spot and the appearance of a new, typically less polar, product spot will indicate the reaction's progress. This allows you to quench the reaction at the optimal time, maximizing the yield of the desired product and minimizing byproduct formation.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Reaction temperature is too low. 2. Inactive brominating agent. 3. Insufficient acid catalyst.	1. Increase the reaction temperature to the optimal range (e.g., 90°C).[1][7] 2. Use a fresh, properly stored brominating agent. 3. Ensure the appropriate amount of acid catalyst is used.
Formation of Multiple Products (Low Selectivity)	1. Reaction temperature is too high. 2. Reaction time is too long. 3. Excess brominating agent.	1. Lower the reaction temperature. 2. Monitor the reaction by TLC and quench it once the starting material is consumed.[7] 3. Use a controlled stoichiometry of the brominating agent (e.g., 1.1 equivalents).[1][7]
Product Decomposition	1. Prolonged heating. 2. Harsh workup conditions.	1. Do not exceed the optimal reaction time. 2. Use a mild aqueous workup, for example, washing with a sodium bicarbonate solution to neutralize excess acid.
Difficulty in Product Isolation/Purification	1. Incomplete reaction leading to a mixture of starting material and product. 2. Formation of closely-eluting byproducts.	1. Ensure the reaction goes to completion by optimizing time and temperature. 2. Use column chromatography with an appropriate solvent system to separate the desired product.

Experimental Workflow and Optimization

Visualizing the Reaction Pathway

The following diagram illustrates the acid-catalyzed α-bromination of 3-(2,4-dichlorophenyl)propan-2-one.

Caption: Acid-catalyzed α-bromination pathway.

Troubleshooting Flowchart

This flowchart provides a systematic approach to troubleshooting common issues during the synthesis.

Caption: Troubleshooting workflow for the synthesis.

Step-by-Step Protocol for Optimized Synthesis

This protocol is a general guideline. It is essential to adapt it based on your specific experimental setup and safety protocols.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, dissolve 3-(2,4-dichlorophenyl)propan-2-one (1.0 eq.) in a suitable solvent such as glacial acetic acid.

• Heating: Heat the mixture to the desired temperature (a good starting point is 90°C) using an oil bath.[1][7]

• Addition of Brominating Agent: Dissolve the brominating agent (e.g., Br₂ or N-bromosuccinimide, 1.1 eq.) in a small amount of the reaction solvent and add it dropwise to the heated ketone solution over 15-20 minutes.

• Reaction Monitoring: Stir the reaction mixture at the set temperature and monitor its progress by TLC every 30 minutes.

• Workup: Once the starting material is consumed (typically after 2-4 hours), cool the reaction mixture to room temperature. Pour the mixture into ice-cold water and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: Wash the organic layer with a saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography or recrystallization.

Data Summary for Optimization Parameters

The following table summarizes the key parameters and their typical ranges for the α-bromination of ketones.

Parameter	Typical Range	Effect on Reaction	Reference
Temperature	80 - 100 °C	Higher temperature increases reaction rate but may decrease selectivity.	[1][7]
Reaction Time	2 - 4 hours	Insufficient time leads to low conversion; excessive time can lead to byproduct formation.	[1]
Molar Ratio (Ketone:Bromine)	1.0 : 1.1	A slight excess of bromine drives the reaction to completion. A large excess leads to over-bromination.	[1][7]
Solvent	Glacial Acetic Acid, Diethyl Ether	The solvent can influence the reaction rate and selectivity. Acetic acid often serves as both solvent and catalyst.	[1][8]

By carefully controlling these parameters and understanding the underlying chemical principles, researchers can consistently achieve high yields and purity for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

References

• Gao, Y., et al. (2024). Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. BMC Chemistry, 18(1), 38. Available at: [Link]

• Bibi, A., et al. (2021). Synthetic Access to Aromatic α-Haloketones. Molecules, 26(11), 3193. Available at: [Link]

• Organic Syntheses Procedure. (n.d.). Available at: [Link]

• Gao, Y., et al. (2024). Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. National Institutes of Health. Available at: [Link]

• Nieuwland, P. J., et al. (2010). Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor. ResearchGate. Available at: [Link]

• Nieuwland, P. J., et al. (2010). Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor. AKJournals. Available at: [Link]

• Wikipedia. (n.d.). Ketone halogenation. Available at: [Link]

• Kim, J. M., et al. (2003). Nonselective Bromination—Selective Debromination Strategy: Selective Bromination of Unsymmetrical Ketones on Singly Activated Carbon Against Doubly Activated Carbon. Request PDF. Available at: [Link]

• Kim, J. M., et al. (2003). Nonselective bromination-selective debromination strategy: selective bromination of unsymmetrical ketones on singly activated carbon against doubly activated carbon. Organic Letters, 5(4), 411-4. Available at: [Link]

• Truman State University. (2013). Bromination of Acetone. Truman ChemLab. Available at: [Link]

• Chemistry LibreTexts. (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones. Available at: [Link]

• Organic Syntheses Procedure. (n.d.). Available at: [Link]

• University of Oxford. (n.d.). Halogenation. Available at: [Link]

• Master Organic Chemistry. (n.d.). Halogenation Of Ketones via Enols. Available at: [Link]

• Organic Chemistry Portal. (n.d.). α-Bromoketone synthesis by bromination. Available at: [Link]

• Google Patents. (n.d.). EP0046859A1 - Process for the preparation of 1-bromo-3,5-dichlorobenzene.

• YouTube. (2011). Bromination Mechanism. Available at: [Link]

• ResearchGate. (n.d.). The reaction mechanism of α-bromination of acetophenone derivatives. Available at: [Link]

• Chemistry LibreTexts. (2024). 22.4: Alpha Halogenation of Aldehydes and Ketones. Available at: [Link]

Sources

• 1. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ketone halogenation - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Halogenation [almerja.com]
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• 8. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]

stability issues and degradation of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one and what are its primary stability concerns?

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a halogenated ketone, specifically an α-bromoketone. This class of compounds is characterized by a bromine atom attached to the carbon adjacent to the carbonyl group. This structural feature makes it a potent electrophile and a valuable intermediate in organic synthesis, particularly for introducing the 2,4-dichlorophenylpropan-2-one moiety via alkylation of nucleophiles.

The primary stability concern stems from its high reactivity. The carbon-bromine bond is susceptible to cleavage, and the protons on the carbon adjacent to the carbonyl (the α-carbon) are acidic. This leads to two main degradation pathways:

• Nucleophilic Substitution: It readily reacts with nucleophiles, including water (hydrolysis), leading to the formation of 1-hydroxy-3-(2,4-dichlorophenyl)propan-2-one.

• Elimination: In the presence of a base, it can undergo dehydrobromination to form the α,β-unsaturated ketone, 3-(2,4-dichlorophenyl)prop-1-en-2-one.

These degradation processes can be accelerated by moisture, heat, light, and the presence of basic or acidic impurities.[1][2]

Q2: How should I properly store this reagent to ensure its long-term stability?

Proper storage is critical to maintain the purity and reactivity of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. The key is to mitigate exposure to factors that promote degradation.

• Temperature: Store at low temperatures, ideally between 2-8°C (refrigerated). Avoid freezing, as this can cause moisture condensation upon thawing. Storing at room temperature for extended periods is not recommended.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen . This displaces oxygen and, more importantly, atmospheric moisture, which can cause hydrolysis.

• Light: Store in an amber or opaque vial to protect it from light, which can potentially catalyze the formation of radical species and lead to discoloration and decomposition.

• Container: Ensure the container cap is tightly sealed with a high-quality liner (e.g., PTFE) to prevent moisture ingress.

Q3: What are the common visual signs of degradation?

A pure sample of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one should be a colorless to light yellow solid or liquid.[3] The most common visual signs of degradation include:

• Significant Color Change: A progression to a distinct yellow, orange, or brown color is a strong indicator of decomposition. This is often due to the formation of trace amounts of bromine and conjugated byproducts.

• Phase Change: The material may become oily or syrupy if it is typically a crystalline solid, indicating the presence of impurities that disrupt the crystal lattice.[4]

• Pressure Buildup: In some cases, degradation can release gaseous byproducts like hydrogen bromide (HBr), which can cause a slight pressure buildup in the vial. Handle with care when opening.

If you observe any of these signs, it is imperative to re-analyze the purity of the reagent before use.

Troubleshooting Guide

Problem: My sample has turned significantly yellow/brown. Can I still use it?

Cause: Discoloration is a definitive sign of chemical degradation. The yellow-brown hue is often attributed to the release of elemental bromine (Br₂) or the formation of polymeric or condensed byproducts. This indicates that a portion of the active α-bromoketone has decomposed.

Solution:

• Do NOT assume it is usable. Using a degraded sample will lead to lower yields, the formation of complex side products, and potentially misleading results.

• Assess Purity: Before making any decision, quantify the level of degradation. Use an analytical technique like ¹H NMR, GC-MS, or LC-MS to determine the percentage of the desired compound remaining and to identify the major impurities.

• Purification (with caution): If the desired compound is still the major component, you may be able to purify it. Column chromatography on silica gel can be effective, but be aware that silica is slightly acidic and can sometimes promote further degradation.[4] It is often better to procure a fresh, high-purity batch.

• Disposal: If significant degradation (>10-15%) has occurred, it is safest to dispose of the reagent according to your institution's hazardous waste guidelines.

Problem: My reaction yield is low and I see multiple unexpected spots on my TLC plate.

Cause: Assuming other reaction parameters are optimized, this issue frequently points to impure starting material. The nucleophile in your reaction is likely reacting not only with the desired 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one but also with its degradation products. Furthermore, the α-bromoketone itself is reactive and can undergo side reactions under various conditions.[5]

Solution Workflow:

Caption: Troubleshooting workflow for low reaction yields.

Explanation:

• Verify Reagent Purity: Before troubleshooting the reaction, always verify the purity of your 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. Run a quick TLC or ¹H NMR.

• Identify Impurities: The two most likely impurities are the hydrolysis product (α-hydroxyketone) and the elimination product (α,β-unsaturated ketone). The α-hydroxyketone is more polar and will have a lower Rf on TLC, while the unsaturated ketone may have a similar polarity to the starting material.

• Optimize Reaction: If the starting material is pure, consider your reaction conditions. α-Bromoketones are sensitive.

  • Base: Strong bases can promote elimination. Use a non-nucleophilic, hindered base if possible, or a weak base like K₂CO₃.

  • Temperature: Run the reaction at the lowest possible temperature that allows for a reasonable reaction rate. For many alkylations, starting at 0°C and slowly warming to room temperature is effective.

Key Degradation Mechanisms

The two primary non-photolytic degradation pathways are hydrolysis and elimination. Understanding these mechanisms is key to preventing them.

Caption: Primary degradation pathways for the title compound.

Protocols for Handling and Analysis

Protocol 1: Recommended Storage and Handling Procedure

• Receiving: Upon receipt, immediately inspect the vial for discoloration or damage.

• Storage: Transfer the vial to a refrigerator (2-8°C) in a designated area for reactive chemicals.

• Dispensing:

  • Allow the vial to warm to room temperature in a desiccator for at least 20-30 minutes before opening. This prevents condensation of atmospheric moisture onto the cold compound.

  • Open the vial under a flow of inert gas (argon or nitrogen).

  • Quickly weigh the required amount into a separate, dry, inerted reaction vessel.

  • Backfill the original reagent vial with inert gas, seal tightly, and return to cold storage promptly.

Protocol 2: Purity Assessment by ¹H NMR

• Sample Prep: Prepare a sample by dissolving ~5-10 mg of the compound in ~0.6 mL of deuterated chloroform (CDCl₃).

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis (Expected Peaks for Pure Compound):

  • A singlet or multiplet corresponding to the benzylic protons (-CH₂-Ar).

  • A singlet or multiplet for the proton on the bromine-bearing carbon (-CH(Br)-).

  • A multiplet in the aromatic region (7-8 ppm) corresponding to the 3 protons of the 2,4-dichlorophenyl ring.

• Impurity Identification:

  • Hydrolysis Product: Look for a new peak, often a doublet, corresponding to the proton on the hydroxyl-bearing carbon (-CH(OH)-), and a broad singlet for the -OH proton.

  • Elimination Product: Look for new peaks in the vinyl region (5-6.5 ppm) characteristic of an α,β-unsaturated system.

  • Integration: Use the integration of the aromatic protons as a stable reference to quantify the percentage of impurities.

Summary of Stability Data

The following table summarizes the expected stability of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one under various conditions, based on the general principles of α-bromoketone chemistry.

Parameter	Optimal Condition	Sub-Optimal Condition	Consequence of Sub-Optimal Storage
Temperature	2-8°C	Room Temperature (~25°C)	Increased rate of elimination and hydrolysis.
Atmosphere	Inert (Argon/Nitrogen)	Air	Hydrolysis due to atmospheric moisture.
Light	Amber/Opaque Vial	Clear Vial	Potential for photocatalyzed decomposition, leading to discoloration.
Purity	>98%	<95% with degradants	Inconsistent reaction outcomes, lower yields, and complex purification.

By adhering to these guidelines and proactively troubleshooting potential issues, researchers can ensure the integrity of their 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one reagent, leading to more reliable and reproducible scientific outcomes.

References

• IndiaMART. 2-Bromo-1-(3,5-Dichlorophenyl)Propan-1-One, 98%. [Online] Available at: [Link]

• Australian Department of Health. (2022). 1-Bromo-3-chloropropane and 1,3-dibromopropane - Evaluation statement. [Online] Available at: [Link]

• Sezra, N., et al. (2010). Chemical degradation of 2,2-bis(bromomethyl)propan-1,3-diol (DBNPG) in alkaline conditions. PubMed. [Online] Available at: [Link]

• ResearchGate. Chemical degradation of 2,2-bis(bromomethyl)propan-1,3-diol (DBNPG) in alkaline conditions | Request PDF. [Online] Available at: [Link]

• Organic Syntheses. 6-CHLORO-1-HEXENE. [Online] Available at: [Link]

• ResearchGate. Determination of 1-Bromo-3-Chloropropane, 1-(4-Nitrobenzyl)-1H-1,2,4-Triazole, and 1-(Bromomethyl)-4-Nitrobenzene in Rizatriptan Benzoate. [Online] Available at: [Link]

• PubChem. 2-Bromo-1-(3,4-dichlorophenyl)propan-1-one. [Online] Available at: [Link]

• Eawag. 1,4-Dichlorobenzene Degradation Pathway. [Online] Available at: [Link]

• Google Patents. EP0046859A1 - Process for the preparation of 1-bromo-3,5-dichlorobenzene.

• Fischer, C., & Fu, G. C. (2007). Catalytic Asymmetric Cross-Couplings of Racemic α-Bromoketones with Arylzinc Reagents. Journal of the American Chemical Society. [Online] Available at: [Link]

• McMurry, J. (n.d.). 22.3 Alpha Halogenation of Aldehydes and Ketones. In Organic Chemistry: A Tenth Edition. [Online] Available at: [Link]

• Fun, H.-K., et al. (2011). 2,3-Dibromo-1,3-bis(4-chlorophenyl)propan-1-one. Acta Crystallographica Section E. [Online] Available at: [Link]

• LibreTexts Chemistry. 22.3: Alpha Halogenation of Aldehydes and Ketones. [Online] Available at: [Link]

• precisionFDA. 1-(4-AMINO-3,5-DICHLOROPHENYL)-2-BROMOETHAN-1-ONE. [Online] Available at: [Link]

• precisionFDA. 2-BROMO-1-(4-CHLOROPHENYL)-1-PROPANONE. [Online] Available at: [Link]

• Reddit. (2020). Separation of Ketone and alpha Bromo ketone. [Online] Available at: [Link]

• PubChem. 2-Bromo-1-(2,4-dichlorophenyl)ethan-1-one. [Online] Available at: [Link]

• Acton Pharma. 2-Bromo-1-(4-Chlorophenyl) Propan-1-One Manufacturer & Supplier in India. [Online] Available at: [Link]

• Organic Chemistry Portal. α-Bromoketone synthesis by bromination. [Online] Available at: [Link]

• Google Patents. CZ280614B6 - Process for preparing 1-bromo-3-chloropropane and apparatus for making the same.

• Organic Syntheses. β-HALOACETALS AND KETALS: 2-(2-BROMOETHYL)-1,3-DIOXANE AND 2,5,5-TRIMETHYL-2-(2-BROMOETHYL)-1,3-DIOXANE. [Online] Available at: [Link]

Sources

• 1. 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 2-Bromo-1-(3-chlorophenyl)propan-1-one | CymitQuimica [cymitquimica.com]
• 4. reddit.com [reddit.com]
• 5. Catalytic Asymmetric Cross-Couplings of Racemic α-Bromoketones with Arylzinc Reagents - PMC [pmc.ncbi.nlm.nih.gov]

challenges in the scale-up synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Welcome to the technical support guide for the synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. This resource is designed for researchers, chemists, and process development professionals to address common challenges encountered during the scale-up of this important intermediate. The following troubleshooting guide and frequently asked questions are based on established chemical principles and field-proven insights to help you navigate potential synthetic hurdles.

Introduction

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a key building block in medicinal chemistry, particularly in the synthesis of various pharmaceutical agents. As an α-haloketone, its synthesis presents unique challenges, especially when transitioning from bench-scale to pilot or manufacturing scale.[1] Common issues include controlling selectivity, managing hazardous reagents, and ensuring product stability and purity. This guide provides direct, actionable advice to overcome these obstacles.

Troubleshooting Guide: A Problem-Solution Approach

This section addresses specific experimental issues in a question-and-answer format.

Issue 1: Low Yield and Isomeric Impurities in Friedel-Crafts Acylation Route

Question: We are attempting a Friedel-Crafts acylation of 1,3-dichlorobenzene with bromoacetyl chloride (or bromide) using aluminum chloride (AlCl₃) as a catalyst, but our yields are low (<50%), and we are seeing significant amounts of other isomers. How can we improve this?

Answer: This is a classic challenge in Friedel-Crafts chemistry involving substituted aromatic rings. The low yield and isomer formation are typically linked to catalyst activity, reaction conditions, and the inherent directing effects of the substituents.

Root Cause Analysis & Solutions:

• Catalyst Stoichiometry and Quality: The Friedel-Crafts acylation requires at least a stoichiometric amount of AlCl₃ because the catalyst complexes with the product ketone, rendering it inactive.[2] For scale-up, using 1.1 to 1.3 equivalents is common to drive the reaction to completion. Crucially, the AlCl₃ must be anhydrous; any moisture will decompose the catalyst and inhibit the reaction.

• Regioselectivity: The two chlorine atoms on 1,3-dichlorobenzene are deactivating but ortho-, para-directing. Acylation is sterically hindered at the C2 position (between the two chlorines). The primary positions for electrophilic attack are C4 and C6 (equivalent), which are para to one chlorine and ortho to the other. The desired 2,4-dichloro isomer is the expected major product.[3] Formation of other isomers might suggest rearrangement or side reactions due to excessive temperatures.

• Temperature Control: Friedel-Crafts acylations are exothermic. Poor temperature control can lead to side reactions, including potential rearrangement or decomposition.

  • Recommendation: Begin the reaction at a low temperature (0-5 °C) during the addition of the acylating agent to the substrate/catalyst mixture. After the addition is complete, allow the reaction to slowly warm to room temperature and monitor for completion.

• Solvent Choice: The choice of solvent can influence catalyst activity and reaction rate.

  • Nitrobenzene: While a classic solvent for difficult acylations, its toxicity and high boiling point make it challenging for scale-up.[3]

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE): These are common, inert solvents for Friedel-Crafts reactions. Ensure they are anhydrous.

  • Neat Conditions: In some cases, using an excess of the 1,3-dichlorobenzene substrate as the solvent can be effective, simplifying downstream solvent removal.

dot

Caption: Decision tree for troubleshooting Friedel-Crafts acylation.

Issue 2: Formation of Di- and Tri-brominated By-products in Direct Bromination Route

Question: We are synthesizing the target compound by brominating 3-(2,4-dichlorophenyl)propan-2-one. However, we are struggling with the formation of α,α-dibrominated and ring-brominated species, which complicates purification.

Answer: This is a very common issue in the α-halogenation of ketones.[1] The reaction proceeds via an enol or enolate intermediate, and the initial product, an α-bromoketone, can sometimes enolize even faster than the starting ketone, leading to a second bromination.

Root Cause Analysis & Solutions:

• Reaction Mechanism & Stoichiometry: The acid-catalyzed bromination involves the rate-determining formation of an enol, which then attacks the bromine.[4]

  • Solution: Carefully control the stoichiometry of the brominating agent (e.g., Br₂). Use no more than 1.0 equivalent. A slight excess of the ketone can help ensure all the bromine is consumed, minimizing over-bromination. The slow, dropwise addition of bromine to the ketone solution is critical for maintaining low concentrations of the electrophile.

• Choice of Brominating Agent: While molecular bromine (Br₂) is the most common reagent, its high reactivity can be difficult to control on a larger scale.

  • Alternative: Consider N-Bromosuccinimide (NBS) with a catalytic amount of acid. NBS provides a slow, constant, and low concentration of Br₂, which can significantly improve selectivity and reduce the formation of poly-halogenated by-products.

• Reaction Monitoring: Do not run the reaction based on time alone.

  • Recommendation: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Quench the reaction as soon as the starting material is consumed to prevent further bromination of the product.

Table 1: Comparison of Brominating Agents

Reagent	Typical Conditions	Pros for Scale-Up	Cons for Scale-Up
Br₂	Acetic Acid or DCM, cat. HBr	Low cost, readily available	Highly corrosive and toxic, difficult to control stoichiometry precisely, can lead to over-bromination.[1]
NBS	CCl₄ or CH₃CN, cat. acid/radical initiator	Solid (easier to handle), provides slow Br₂ release, often more selective.	Higher cost, succinimide by-product must be removed.

Issue 3: Product Instability and Difficult Purification

Question: Our isolated 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a dark oil that seems to decompose upon standing. Column chromatography gives poor recovery. What are the best practices for purification and storage?

Answer: α-haloketones are inherently reactive electrophiles and are often lachrymatory and unstable, particularly when impure.[1] Successful purification and storage depend on minimizing thermal stress and exposure to nucleophiles or light.

Purification and Handling Strategy:

• Aqueous Work-up: After the reaction is complete, a thorough aqueous wash is critical.

  • Quench: Use a solution of sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃) to quench any unreacted bromine.

  • Wash: Wash the organic layer with saturated sodium bicarbonate (NaHCO₃) to remove acidic residues, followed by a brine wash to aid phase separation.

• Purification Method:

  • Recrystallization: If the product can be solidified, recrystallization is often the most effective and scalable purification method. Test various solvent systems (e.g., isopropanol, hexanes/ethyl acetate).

  • Vacuum Distillation: For liquid products, short-path vacuum distillation can be effective, but thermal instability is a major concern.[5] Use the lowest possible temperature and pressure.

  • Column Chromatography: While effective at the lab scale, it is less ideal for large quantities. If necessary, use a less polar solvent system and consider "plug" filtration through silica gel to remove baseline impurities rather than performing a full, lengthy separation.

• Storage:

  • Conditions: Store the purified product under an inert atmosphere (nitrogen or argon), in an amber vial or container, at low temperatures (e.g., < 4 °C).

  • Stabilizers: In some cases, small amounts of a radical inhibitor like BHT (Butylated hydroxytoluene) can be added for long-term storage, but this must be validated for downstream applications.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for this compound, and which is best for scale-up?

There are three main routes, each with pros and cons for industrial application.

• Route A: Friedel-Crafts Acylation: Acylation of 1,3-dichlorobenzene with a bromoacetyl halide. This is a direct and convergent route. For scale-up, it is often preferred due to its high convergence, but requires careful management of the corrosive and water-sensitive Lewis acid catalyst.[6][7]

• Route B: Direct Bromination of Ketone: Synthesis of 3-(2,4-dichlorophenyl)propan-2-one followed by α-bromination. This two-step route can offer better overall control, as the synthesis of the precursor ketone is often straightforward. The main challenge is the selectivity of the bromination step.[1][4]

• Route C: Diazotization: Diazotization of 2,4-dichloroaniline followed by reaction with bromoacetone or a similar substrate. This route is generally avoided for large-scale production due to the inherent instability and potential explosive hazard of diazonium salts.[8][9]

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Caption: High-level comparison of primary synthetic workflows.

Q2: What are the most critical safety precautions for this synthesis?

Safety must be the top priority.

• Reagent Handling:

  • Bromoacetyl Halides & Bromine: These are highly corrosive, toxic, and lachrymatory. Always handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves (butyl rubber or Viton), splash goggles, and a face shield.

  • Aluminum Chloride (Anhydrous): Reacts violently with water. Add it slowly to the reaction vessel to control the exotherm and prevent splashing.

• Product Handling: The final product, 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, is a lachrymator and a strong alkylating agent. Avoid inhalation and skin contact.

• Emergency Preparedness: Have an emergency eyewash and shower station readily accessible. Keep a spill kit handy, including a neutralizing agent for acids (sodium bicarbonate) and an absorbent for organic solvents.

Q3: How can I effectively monitor these reactions on a large scale?

Transitioning from TLC to more quantitative methods is key for process control.

• Gas Chromatography (GC): Excellent for monitoring the disappearance of volatile starting materials like 1,3-dichlorobenzene and the appearance of the product. It can also quantify isomeric impurities.

• High-Performance Liquid Chromatography (HPLC): The preferred method for less volatile compounds. It provides accurate quantification of starting material, product, and by-products, making it ideal for determining reaction completion and purity profiles.

• In-situ Infrared (IR) Spectroscopy: For larger-scale operations, process analytical technology (PAT) like in-situ IR can track the consumption of the ketone carbonyl in the starting material and the appearance of the product carbonyl at a different frequency, providing real-time reaction kinetics without sampling.

References

• P.S. Postnikov, M.A. Topchiy, E.V. Konev, A.S. (2021). Synthetic Access to Aromatic α-Haloketones. Molecules. Available at: [Link]

• D'hooghe, M., & De Kimpe, N. (2014). Continuous Flow Synthesis of α-Halo Ketones: Essential Building Blocks of Antiretroviral Agents. The Journal of Organic Chemistry. Available at: [Link]

• A. Vik, A.H. Nerdal, J. Aune, T.V. Hansen. (2017). Synthesis of 1-(4-amino-3,5-dichlorophenyl)-2-bromoethan-1-one (2) and... ResearchGate. Available at: [Link]

• Google Patents. (n.d.). Process for preparing alpha-halo-ketones.

• G. Baddeley, H.T. Taylor, W. Pickles. (1953). The Friedel-Crafts acylation of aromatic halogen derivatives. Part IV. The benzoylation of o-, m- and p-dichlorobenzenes. Journal of the Chemical Society C. Available at: [Link]

• T. Nojo, Y. Hata, K. Ishihara. (2022). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid. Semantic Scholar. Available at: [Link]

• Khan Academy. (2010). Friedel-Crafts acylation. YouTube. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Diazotisation. Available at: [Link]

• MDPI. (n.d.). Synthetic Access to Aromatic α-Haloketones. Available at: [Link]

• Scribd. (n.d.). Friedel Crafts Acylation. Available at: [Link]

• BYJU'S. (n.d.). Diazotization Reaction Mechanism. Available at: [Link]

• Chemistry LibreTexts. (2023). Alpha Halogenation of Aldehydes and Ketones. Available at: [Link]

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• 1. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. The Friedel-Crafts acylation of aromatic halogen derivatives. Part IV. The benzoylation of o-, m- and p-dichlorobenzenes - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. EP1293494B1 - Process for preparing alpha-halo-ketones - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Diazotisation [organic-chemistry.org]
• 9. byjus.com [byjus.com]

Technical Support Center: Purification of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Welcome to the dedicated technical support resource for the purification of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. This guide is intended for researchers, scientists, and professionals in drug development who are working with this intermediate and require high-purity material for their downstream applications. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the common challenges encountered during the purification of this α-bromoketone.

The Criticality of Purity

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a key building block in the synthesis of various pharmaceutical compounds. The presence of impurities, even in trace amounts, can lead to the formation of unwanted byproducts, reduce reaction yields, and complicate the purification of the final active pharmaceutical ingredient (API). Therefore, achieving high purity of this intermediate is paramount for the success of your synthetic route.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one?

The impurity profile of your crude product is highly dependent on the synthetic route employed. The most common method for synthesizing α-bromoketones is the bromination of the corresponding ketone, in this case, 3-(2,4-dichlorophenyl)propan-2-one.[1][2] Based on this, you can anticipate the following impurities:

• Unreacted Starting Material: 3-(2,4-dichlorophenyl)propan-2-one.

• Dibrominated Byproducts: 1,1-Dibromo-3-(2,4-dichlorophenyl)propan-2-one and/or 1,3-dibromo-3-(2,4-dichlorophenyl)propan-2-one. The formation of dibrominated products is a common issue in the α-bromination of ketones.[1]

• Ring-Brominated Isomers: Although the primary reaction is α-bromination, under certain conditions, electrophilic aromatic substitution on the 2,4-dichlorophenyl ring can occur.

• Residual Acid: If an acid catalyst (like HBr) is used, residual amounts can remain in the crude product.[1]

• Solvent Residues: Depending on the solvent used for the reaction and workup (e.g., diethyl ether, dichloromethane).

Q2: My crude product is a dark oil, but the pure compound should be a solid. What does this indicate?

A dark, oily crude product often suggests the presence of multiple impurities and potentially some decomposition. α-Bromoketones can be sensitive to heat and light, and residual acid from the synthesis can catalyze decomposition pathways. It is advisable to proceed with purification promptly after synthesis and to store the crude material at a low temperature and protected from light.

Q3: What is the recommended first step for purifying crude 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one?

For a solid crude product, a simple recrystallization is often the most effective initial purification step. This technique is excellent for removing small amounts of impurities with different solubility profiles than the desired product.

Q4: How do I choose a suitable solvent for recrystallization?

The ideal recrystallization solvent is one in which your product is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. For α-bromoketones, common choices include:

• Ethanol: A 50-80% aqueous ethanol solution is often effective.[3][4]

• Isopropanol

• Hexanes/Ethyl Acetate Mixture: This combination allows for fine-tuning of the polarity.

It is always recommended to perform small-scale solubility tests with a variety of solvents to identify the optimal system for your specific crude material.

Troubleshooting Guide: Advanced Purification Challenges

Problem: After recrystallization, my product still shows two spots on a Thin Layer Chromatography (TLC) plate.

This is a common issue, especially if the impurities have similar polarities to your product.

Likely Cause: The impurity is likely the unreacted starting material, 3-(2,4-dichlorophenyl)propan-2-one, or a dibrominated byproduct.

Solution: Column Chromatography

When recrystallization is insufficient, column chromatography is the next logical step.[5][6] This technique separates compounds based on their differential adsorption to a stationary phase.[5][6]

Recommended Protocol for Column Chromatography:

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Silica gel is a polar adsorbent suitable for separating compounds of moderate polarity like α-bromoketones.[5]
Mobile Phase	Hexanes/Ethyl Acetate Gradient	Start with a low polarity mixture (e.g., 95:5 hexanes:ethyl acetate) and gradually increase the polarity. This will elute the less polar compounds first.
Elution Order	1. Dibrominated byproduct (least polar) 2. 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one 3. Starting ketone (most polar)	The polarity of these compounds is influenced by the number of electronegative halogen atoms and the presence of the polar carbonyl group.

Workflow for Column Chromatography:

Caption: Workflow for purifying 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one by column chromatography.

Problem: My Nuclear Magnetic Resonance (NMR) spectrum shows complex multiplets, suggesting the presence of isomeric impurities.

Likely Cause: This could be due to ring-brominated byproducts where the bromine has added to the dichlorophenyl ring, creating a mixture of constitutional isomers.

Solution: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

When dealing with isomeric impurities that are difficult to separate by standard column chromatography, preparative HPLC is a powerful tool.

Key Considerations for Prep-HPLC:

• Column Choice: A reversed-phase column (e.g., C18) is typically a good starting point for compounds of this polarity.

• Mobile Phase: A gradient of water and acetonitrile or methanol is commonly used.

• Method Development: It is essential to first develop an analytical HPLC method to achieve baseline separation of the isomers before scaling up to a preparative scale.

Problem: I am experiencing significant product loss during purification.

Likely Cause & Solution:

• Decomposition on Silica Gel: α-Bromoketones can be sensitive to the acidic nature of silica gel.[7] If you observe streaking on your TLC plate or low recovery from your column, consider deactivating the silica gel by adding 1-2% triethylamine to your mobile phase.[7]

• Hydrolysis: The bromo group can be susceptible to hydrolysis, especially if water is present in your solvents during a prolonged purification process. Ensure you are using dry solvents for chromatography.

• Volatilization: While not highly volatile, some product may be lost if evaporation of the solvent after purification is performed at too high a temperature or for an extended period. Use a rotary evaporator with a controlled temperature water bath.

Logical Flow for Purification Strategy:

Caption: Decision tree for selecting the appropriate purification strategy.

References

• Synthetic Access to Aromatic α-Haloketones. (n.d.). National Institutes of Health. Retrieved from [Link]

• CN101928208A - A method for synthesizing α-bromoketones by hydrogen peroxide oxidative bromination. (n.d.). Google Patents.
• CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon. (n.d.). Google Patents.

• Column chromatography. (n.d.). University of Alberta. Retrieved from [Link]

• Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• 2,3-Dibromo-1,3-bis(4-chlorophenyl)propan-1-one. (n.d.). National Institutes of Health. Retrieved from [Link]

• Separation of Ketone and alpha Bromo ketone : r/Chempros. (2023, May 30). Reddit. Retrieved from [Link]

• Synthesis of 1-(4-amino-3,5-dichlorophenyl)-2-bromoethan-1-one (2) and... (n.d.). ResearchGate. Retrieved from [Link]

• α-Halo ketone. (n.d.). Wikipedia. Retrieved from [Link]

• A Short Notes on Column Chromatography. (n.d.). SciTechnol. Retrieved from [Link]

• Friedel Crafts Acylation And Alkylation Reaction. (n.d.). BYJU'S. Retrieved from [Link]

Sources

• 1. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. α-Halo ketone - Wikipedia [en.wikipedia.org]
• 3. CN101928208A - A method for synthesizing α-bromoketones by hydrogen peroxide oxidative bromination - Google Patents [patents.google.com]
• 4. CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon - Google Patents [patents.google.com]
• 5. web.uvic.ca [web.uvic.ca]
• 6. scitechnol.com [scitechnol.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Reactions of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. This α-bromoketone is a valuable and highly reactive building block, particularly in the synthesis of complex heterocyclic compounds and active pharmaceutical ingredients (APIs) like miconazole.[1][2][3] The dual electrophilic nature of this molecule—at the α-carbon and the carbonyl carbon—makes it a versatile intermediate.[4] However, its reactivity also presents unique challenges, where solvent selection is paramount to achieving high yields and purity.

This guide provides in-depth, field-proven insights into selecting the optimal solvent for your reaction, troubleshooting common issues, and exploring greener, more sustainable alternatives.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors to consider when selecting a solvent for reactions with 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one?

The primary reaction pathway for this substrate is a bimolecular nucleophilic substitution (SN2) at the α-carbon bearing the bromine atom.[4] Therefore, the ideal solvent should facilitate this pathway while minimizing side reactions. The key factors are:

• Solvent Polarity and Proticity: This is the most crucial consideration. Polar aprotic solvents are generally the best choice for SN2 reactions.[5][6] They are polar enough to dissolve the nucleophile and the substrate but do not form strong hydrogen bonds with the nucleophile.[5][7] This leaves the nucleophile "naked" and highly reactive.[8] In contrast, polar protic solvents (like water or alcohols) can form a "cage" around the nucleophile through hydrogen bonding, stabilizing it and reducing its reactivity, which can significantly slow down or inhibit an SN2 reaction.[6][7][9][10]

• Substrate and Nucleophile Solubility: Both the α-bromoketone and the nucleophile must be sufficiently soluble in the chosen solvent for the reaction to proceed at a reasonable rate. Poor solubility is a common cause of failed or sluggish reactions.

• Boiling Point and Reaction Temperature: The solvent's boiling point dictates the maximum temperature for the reaction. While higher temperatures can increase the reaction rate, they can also promote undesirable side reactions, such as elimination (to form an α,β-unsaturated ketone) or decomposition.[11]

• Workup and Purification: Consider the solvent's boiling point and miscibility with water. A solvent with a lower boiling point is easier to remove under vacuum. If the solvent is water-miscible, it can complicate the extraction process during workup.

Q2: Why are polar aprotic solvents like DMF, DMSO, or Acetonitrile typically recommended?

Polar aprotic solvents such as Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and Acetonitrile are favored for SN2 reactions involving α-haloketones for several reasons.[12] They possess a large dipole moment, which helps to dissolve ionic nucleophiles and polar substrates.[6][10] Crucially, they lack acidic protons and cannot act as hydrogen bond donors.[5] This prevents the formation of a solvent shell around the anionic nucleophile, enhancing its nucleophilicity and accelerating the rate of the SN2 reaction.[5][8][12] For example, the reaction between bromoethane and potassium iodide occurs 500 times faster in acetone than in methanol, a polar protic solvent.[5]

Q3: Can I use a protic solvent like ethanol or water?

While generally not the first choice, protic solvents can be used under specific circumstances. Their use often requires strategies to overcome the reduced nucleophilicity of the solvated anion.[9][10]

• Phase-Transfer Catalysis (PTC): This is a powerful technique for reactions between a water-soluble nucleophile and an organic-soluble substrate.[13][14] A phase-transfer catalyst, typically a quaternary ammonium salt, transports the nucleophile from the aqueous phase to the organic phase, where it can react with the α-bromoketone.[4][13][14] This method avoids the need for expensive, anhydrous polar aprotic solvents and can simplify workup.[15]

• Highly Reactive Nucleophiles: If the nucleophile is exceptionally potent, it may still react effectively even when partially solvated by a protic solvent.

• Specific Mechanisms: Some reactions, like certain cyclizations, may proceed through pathways that are less sensitive to solvent proticity.

However, be aware that protic solvents can promote competing SN1 reactions or solvolysis, where the solvent itself acts as the nucleophile.[9][10]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem 1: Low or No Conversion of Starting Material

Possible Cause	Troubleshooting Steps & Explanation
Insufficient Solubility	1. Check Solubility: Before running the reaction, test the solubility of your starting material and nucleophile in the chosen solvent at the intended reaction temperature. 2. Change Solvent: If solubility is poor, switch to a more suitable solvent. For instance, if your nucleophile is a salt that is poorly soluble in acetone, moving to a more polar solvent like DMF or DMSO might be necessary. 3. Heat the Reaction: Gently increasing the temperature can improve solubility and reaction rate. Monitor for side product formation by TLC.
Poor Nucleophile Reactivity	1. Solvent Choice: If you are using a polar protic solvent, it is likely solvating your nucleophile and reducing its reactivity.[7][16] Switch to a polar aprotic solvent like acetonitrile or DMF.[12] 2. Counter-ion Effect: The counter-ion of your nucleophilic salt can influence reactivity due to ion-pairing. Sodium or potassium salts are common, but sometimes a tetra-alkylammonium salt can increase reactivity by being more soluble and loosely ion-paired in organic solvents.[13]
Deactivated Substrate	1. Steric Hindrance: While 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is reactive, a particularly bulky nucleophile may struggle to access the α-carbon.[5] This may require higher temperatures or longer reaction times. 2. Check Purity: Ensure your starting α-bromoketone is pure. Impurities from its synthesis, such as residual acid, could interfere with the reaction.[17][18]

Problem 2: Significant Formation of Side Products

Possible Cause	Troubleshooting Steps & Explanation
Elimination Reaction	1. Lower the Temperature: The most common side product is the α,β-unsaturated ketone, formed via an E2 elimination pathway.[11] This is often favored at higher temperatures. Running the reaction at a lower temperature can significantly improve selectivity for the SN2 product. 2. Use a Weaker, Less Hindered Base: If your nucleophile is also a strong base (e.g., an alkoxide), elimination becomes more competitive. If possible, choose a less basic nucleophile.
Di-substitution or Over-alkylation	1. Control Stoichiometry: Use a precise stoichiometry, typically a slight excess (1.05-1.2 equivalents) of the nucleophile. A large excess can lead to further reactions if the initial product is also nucleophilic. 2. Slow Addition: Add the limiting reagent (often the α-bromoketone) slowly to a solution of the nucleophile. This maintains a low concentration of the electrophile and minimizes the chance of the product reacting further.
Hydrolysis/Solvolysis	1. Use Anhydrous Conditions: If your product is sensitive to water or if you are using a protic solvent like an alcohol, hydrolysis or solvolysis can be a problem. Ensure your solvent and reagents are dry. Using a polar aprotic solvent minimizes this issue.

Problem 3: Difficult Workup (e.g., Emulsions, Product Loss)

Possible Cause	Troubleshooting Steps & Explanation
Persistent Emulsion	1. Add Brine: During aqueous extraction, adding a saturated NaCl solution (brine) can help break emulsions by increasing the ionic strength of the aqueous phase. 2. Filter through Celite: Passing the emulsified mixture through a pad of Celite or diatomaceous earth can help break up the fine droplets. 3. Solvent Choice: High-boiling, water-miscible solvents like DMF or DMSO are notoriously difficult to remove by extraction. If possible, choose a solvent like ethyl acetate, 2-MeTHF, or CPME which are not miscible with water and can be easily separated.[12]
Product is Water-Soluble	1. Back-Extraction: If your product has polar functional groups, it may have some solubility in the aqueous layer.[19] After the initial extraction, "back-extract" the aqueous layer with fresh organic solvent to recover any dissolved product. 2. pH Adjustment: The solubility of your product might be pH-dependent. Adjusting the pH of the aqueous layer before extraction can sometimes decrease the product's solubility in water.

Alternative & Greener Solvents Guide

In line with the principles of Green Chemistry, moving away from hazardous solvents like DMF is highly encouraged.[20][21] Here are some more sustainable alternatives for reactions with 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

Solvent Comparison Table

Solvent	Type	Boiling Point (°C)	Key Advantages	Key Disadvantages
Traditional Solvents
Acetone	Polar Aprotic	56	Good for SN2, low boiling point, easy to remove.	Lower polarity may not dissolve some salts.
Acetonitrile	Polar Aprotic	82	Excellent for SN2, relatively low boiling point.	Toxic, can be difficult to remove completely.
DMF	Polar Aprotic	153	High polarity, excellent solvating power for salts.	High boiling point, difficult to remove, reprotoxic.
DMSO	Polar Aprotic	189	Very high polarity, excellent solvating power.	Very high boiling point, difficult to remove, can complicate workup.
Greener Alternatives
2-MeTHF	Polar Aprotic (Ethereal)	80	Derived from renewable resources, low water miscibility, easy separation.[12]	Can form peroxides, lower polarity than DMF/DMSO.
CPME	Polar Aprotic (Ethereal)	106	High boiling point, hydrophobic, stable to acids/bases, less prone to peroxide formation than THF.[12]	Higher boiling point makes it harder to remove than 2-MeTHF.
Ethyl Acetate	Polar Aprotic	77	Low toxicity, relatively inexpensive, easy to remove.	Lower polarity, may not be suitable for all nucleophiles.
Ethanol	Polar Protic	78	Bio-based, low toxicity, biodegradable.	Reduces nucleophilicity; may require PTC or lead to solvolysis.[10]
Water	Polar Protic	100	The ultimate green solvent: non-toxic, non-flammable, cheap.[20]	Requires PTC for most organic substrates, poor solubility of organics.[20]

Experimental Protocols & Methodologies

Protocol 1: General Procedure for SN2 Reaction using a Polar Aprotic Solvent (Acetonitrile)

This protocol describes a typical nucleophilic substitution reaction, for example, the synthesis of an imidazole derivative, a key step in the synthesis of antifungal agents like miconazole.[1][3]

• Reagent Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add the nucleophile (e.g., imidazole, 1.2 equivalents) and anhydrous acetonitrile.

• Reaction Initiation: Stir the mixture under a nitrogen atmosphere until the nucleophile is fully dissolved. If the nucleophile is used with a base (e.g., K₂CO₃), add it at this stage.

• Substrate Addition: Dissolve 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (1.0 equivalent) in a minimal amount of anhydrous acetonitrile and add it dropwise to the stirring solution at room temperature over 15-20 minutes.

• Reaction Monitoring: Heat the reaction mixture to a suitable temperature (e.g., 50-80 °C) and monitor its progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature and filter off any inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water (2x) and then with brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Diagrams and Visualizations

Solvent Selection Workflow

The following diagram provides a logical workflow for selecting an appropriate solvent system for your reaction.

Caption: Decision workflow for solvent selection.

References

• National Center for Biotechnology Information.

• National Center for Biotechnology Information.

• Chemistry LibreTexts.

• PubChem.

• BLDpharm.

• Sigma-Aldrich.

• Redalyc.

• Chemistry LibreTexts.

• Reddit.

• MDPI.

• Macmillan Group, Princeton University.

• Chemistry LibreTexts.

• ResearchGate.

• ChemBK.

• YouTube.

• SciELO México.

• MDPI.

• PubMed Central.

• Master Organic Chemistry.

• Alfa Chemistry.

• ResearchGate.

• CymitQuimica.

• Google Patents.

• Google Patents.

• College of Saint Benedict and Saint John's University.

• Cal Poly Pomona.

• Chemistry Steps.

• University of Notre Dame.

• Journal of Medicinal Chemistry.

• CRDEEP Journals.

• University of Rochester, Department of Chemistry.

• Quora.

• Chemistry LibreTexts.

• Chemsrc.

• PubMed Central.

• YouTube.

• BLDpharm.

• PubChem.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Miconazole and Analogs Through a Carbenoid Intermediate [scielo.org.mx]
• 4. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
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• 8. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. aliphatic nucleophilic substitution [employees.csbsju.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
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• 20. Green Chemistry Approaches in Pharmaceutical Synthesis: Sustainable Methods for Drug Development [mdpi.com]
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Technical Support Center: Managing Exothermic Reactions Involving 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide provides essential information, troubleshooting protocols, and frequently asked questions for managing exothermic reactions involving the reactive intermediate, 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. While specific calorimetric data for this compound is not extensively published, the principles outlined here are derived from established best practices for handling α-bromoketones and other highly reactive chemical species.[1][2] Adherence to these guidelines is critical for ensuring laboratory safety and experimental success.

CRITICAL SAFETY ALERT

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a halogenated ketone, a class of compounds known for its reactivity. Reactions involving this intermediate, particularly nucleophilic substitutions, can be significantly exothermic. An uncontrolled increase in temperature can lead to a dangerous phenomenon known as thermal runaway, where the reaction rate increases, generating more heat and further accelerating the reaction.[3][4] This can result in violent boiling, pressure buildup, and potential vessel failure. Always assume any new reaction with this compound has the potential for a dangerous exotherm until proven otherwise by careful, small-scale analysis. [5]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is designed to address common issues and questions encountered during experimentation.

General Safety & Reaction Planning

Q1: What are the primary hazards associated with 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one?

A1: The primary hazards stem from its reactivity and toxicity. As an α-bromoketone, it is a potent lachrymator and skin irritant.[6][7] The key chemical hazard is its susceptibility to undergo rapid, exothermic reactions with nucleophiles (e.g., amines, thiols). This reactivity can lead to a thermal runaway if not properly controlled.[3][4] Additionally, like many halogenated organic compounds, it should be handled as a toxic substance with appropriate personal protective equipment (PPE), including chemical splash goggles, a face shield, a flame-resistant lab coat, and compatible chemical-resistant gloves.[2][8]

Q2: How can I predict the potential for an exothermic reaction before starting my experiment?

A2: A thorough literature review on reactions with similar α-bromoketones is the first step.[9] However, for a novel reaction, direct measurement is essential. The gold standard is to use a reaction calorimeter to measure the heat of reaction and determine the rate of heat evolution under various conditions (e.g., temperature, dosing rate).[10][11][12] This allows for the safe design of cooling capacity and addition rates for larger-scale experiments.[13] If a reaction calorimeter is unavailable, a small-scale trial (millimolar) with continuous temperature monitoring is a mandatory preliminary step.

Q3: What are the most critical parameters to control during an exothermic reaction involving this compound?

A3: The three most critical parameters are:

• Rate of Addition: The reactant being added to the α-bromoketone (or vice versa) should be introduced slowly and in a controlled manner using a syringe pump or a dropping funnel. This directly controls the rate of the reaction and thus the rate of heat generation.

• Temperature: The reaction vessel must be equipped with an efficient cooling system (e.g., an ice-salt bath or a cryostat) capable of removing heat faster than it is generated. Continuous monitoring with a calibrated thermometer or thermocouple is non-negotiable.

• Agitation: Efficient stirring is vital to ensure homogenous mixing and to prevent the formation of localized "hot spots" where reactants can accumulate and react uncontrollably.[11]

Troubleshooting In-Progress Reactions

Q4: My reaction temperature is increasing rapidly and rising above my set point. What should I do?

A4: This is a potential thermal runaway scenario. Execute your pre-planned emergency procedure immediately:

• Stop Reactant Addition: Immediately cease the addition of any further reagents.

• Enhance Cooling: Lower the temperature of your cooling bath. If using an ice bath, add more ice and salt.

• Add Cold Solvent (If Safe): If you have a pre-chilled, inert solvent that is compatible with your reaction mixture, adding it can help absorb heat and dilute the reactants. This should be part of your pre-planned procedure.

• Prepare for Quenching: If the temperature continues to rise uncontrollably, execute an emergency quench.[14] This involves adding a pre-determined, cold quenching agent to rapidly stop the reaction. The choice of quench agent depends on the specific reaction chemistry.

Q5: The reaction seems to have stalled, and I'm tempted to increase the temperature or add the remaining reactant all at once. Is this a good idea?

A5: Absolutely not. This situation could indicate an "induction period" and is extremely dangerous. Unreacted starting material may be accumulating. A sudden increase in temperature or concentration could initiate a delayed and highly vigorous, uncontrollable reaction.[15] If a reaction is not proceeding as expected, the safest course of action is to maintain cooling, continue stirring, and analyze a sample (if safe to do so) to determine the cause before making any changes. Transforming a batch process into a semi-batch process (with slow addition) is a key strategy to prevent this type of reactant accumulation.[15]

Q6: What is a "quench," and how do I perform one safely?

A6: A quench is a procedure to rapidly and irreversibly stop a chemical reaction.[14][16] For reactions involving α-bromoketones, this might involve adding a reagent that consumes any unreacted starting material. The quenching process itself can be exothermic and must be done cautiously.[14][17]

• Controlled Quench (End of Reaction): Once the reaction is complete (verified by a method like TLC or LC-MS), cool the reaction mixture in an ice bath. Slowly add the quenching solution dropwise with vigorous stirring.[14]

• Emergency Quench: This is for stopping a runaway reaction. The goal is rapid neutralization. This procedure must be planned in advance. It may involve adding a large volume of a cold, non-reactive solvent or a specific chemical quencher.

Data Summary & Control Parameters

The following table summarizes key control strategies. These are guiding principles; specific values must be determined experimentally.

Parameter	Rationale	Recommended Control Strategy
Scale	The ability to dissipate heat decreases as the reaction volume increases.	Always begin with a small-scale (mmol) experiment to characterize the thermal profile.
Concentration	Higher concentrations lead to faster reaction rates and greater heat output per unit volume.	Use a suitable, inert solvent to maintain a manageable concentration (e.g., 0.1-0.5 M).
Addition Rate	Controls the rate of heat generation.	Use a syringe pump for precise, slow addition. Correlate addition rate to observed temperature changes.
Cooling Capacity	Must exceed the maximum rate of heat generation to prevent a temperature rise.	Use a cooling bath at least 10-20°C below the target reaction temperature. Ensure efficient heat transfer.
Agitation	Prevents localized heating and reactant accumulation.	Use an overhead stirrer for larger volumes or viscous mixtures; ensure a vortex is visible.
Atmosphere	Prevents side reactions with air or moisture.	Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

Visualized Workflow: Risk Assessment & Control

The following diagram outlines a logical workflow for assessing and managing the risks associated with a potentially exothermic reaction.

Caption: Workflow for assessing and managing exothermic reaction risk.

Experimental Protocol: Example Nucleophilic Substitution

This protocol is a generalized example and must be adapted and risk-assessed for your specific nucleophile and conditions.

Objective: To perform a controlled reaction between 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one and a generic primary amine (R-NH2).

Materials:

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

• Primary Amine (R-NH2)

• Anhydrous, inert solvent (e.g., Tetrahydrofuran)

• Quenching solution (e.g., saturated aqueous ammonium chloride, cooled to 0°C)

• Dry ice/acetone or ice/salt bath

Equipment:

• Three-neck round-bottom flask with magnetic stirrer

• Thermometer or thermocouple with display

• Syringe pump with gas-tight syringe

• Inert gas line (Nitrogen/Argon) with bubbler

• Cooling bath

Procedure:

• Setup: Assemble the glassware and purge with inert gas. Charge the reaction flask with a solution of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one in the anhydrous solvent.

• Cooling: Cool the reaction flask to the target temperature (e.g., 0°C) in the cooling bath.

• Reactant Preparation: Prepare a solution of the primary amine (2.2 equivalents) in the same anhydrous solvent in the gas-tight syringe and place it on the syringe pump.

• Slow Addition: Begin the slow, dropwise addition of the amine solution to the cooled, stirring solution of the α-bromoketone. The initial addition rate should be very slow (e.g., 1 equivalent over 1-2 hours).

• Monitoring: Carefully monitor the internal temperature. The temperature should not rise more than 2-3°C above the bath temperature. If it does, stop the addition immediately and wait for the temperature to return to the set point before resuming at a slower rate.

• Completion: After the addition is complete, allow the reaction to stir at the controlled temperature for a designated time, monitoring for completion by an appropriate analytical method (e.g., TLC, UPLC).

• Quenching: Once the reaction is complete, slowly and carefully add the cold quenching solution dropwise. Monitor for any temperature increase during the quench.[14]

• Work-up: Proceed with the standard aqueous work-up and purification.

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of α-Haloketones: Featuring 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Introduction

α-Haloketones are a cornerstone class of reagents in modern organic synthesis, prized for their dual reactivity as both potent electrophiles and precursors to a vast array of molecular architectures.[1][2] Their structure, characterized by a halogen atom positioned on the carbon adjacent (alpha) to a carbonyl group, creates a highly activated system for nucleophilic attack.[3] This unique reactivity makes them indispensable building blocks for the synthesis of pharmaceuticals, agrochemicals, and complex heterocyclic systems.[1][3]

This guide provides an in-depth comparative analysis of the reactivity of a specific and functionally complex α-haloketone, 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one , against a range of other common α-haloketones. By examining the fundamental principles governing their reactivity and providing supporting experimental frameworks, we aim to equip researchers, scientists, and drug development professionals with the insights needed to make informed decisions in reagent selection and reaction design.

The Foundation of α-Haloketone Reactivity

The chemical behavior of α-haloketones is dictated by the interplay of several structural features. A nucleophile approaching an α-haloketone can theoretically attack multiple electrophilic sites.[3] However, the most synthetically productive pathway is typically a bimolecular nucleophilic substitution (SN2) reaction at the α-carbon.[4][5] The SN1 pathway is energetically unfavorable because it would generate a highly unstable α-carbonyl carbocation.[4]

The enhanced reactivity of α-haloketones compared to their analogous alkyl halides is a direct consequence of the adjacent carbonyl group.[3] This powerful electron-withdrawing group polarizes the C-X (carbon-halogen) bond, increasing the electrophilicity and susceptibility of the α-carbon to nucleophilic attack.[3][6]

Several key factors modulate this intrinsic reactivity:

• The Nature of the Halogen (X): The leaving group ability of the halide is paramount. The reaction rate follows the order I > Br > Cl , corresponding to the strength of the C-X bond and the stability of the resulting halide anion.[3] α-Bromoketones often represent an optimal balance of high reactivity and stability for laboratory use.

• Electronic Effects: Electron-withdrawing substituents on the ketone framework, particularly on an aromatic ring in phenacyl halides, increase the electrophilicity of the α-carbon and accelerate SN2 reactions.[6][7] Conversely, electron-donating groups can decelerate the reaction.

• Steric Hindrance: As with all SN2 reactions, steric bulk around the α-carbon or on the nucleophile will impede the requisite backside attack, slowing the reaction rate. Ortho-substituents on phenacyl halides are particularly impactful, often decreasing reactivity due to steric clash and unfavorable conformational effects.[7]

Caption: Key factors governing the SN2 reactivity of α-haloketones.

Comparative Reactivity Analysis

To understand the specific reactivity profile of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one , we must dissect its structure and compare it to simpler, more common α-haloketones.

Target Molecule: 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

• α-Bromo: Features a highly effective bromide leaving group, priming it for high reactivity.

• Propan-2-one Core: A simple, non-conjugated ketone backbone.

• 3-(2,4-dichlorophenyl) Moiety: This is the most significant feature. The phenyl ring is substituted with two electron-withdrawing chlorine atoms. However, it is separated from the carbonyl group by a methylene (-CH2-) spacer. This spacer prevents direct resonance effects but allows the potent inductive electron-withdrawing effect of the dichlorophenyl group to influence the carbonyl's electrophilicity. The ortho-chloro substituent is too distant to cause significant steric hindrance at the reaction center (the α-carbon).

Comparison with Alternatives

Reagent	Key Structural Difference	Expected Relative Reactivity	Rationale
1-Chloro-3-(2,4-dichlorophenyl)propan-2-one	Chlorine vs. Bromine	Lower	Chloride is a poorer leaving group than bromide, resulting in a slower SN2 reaction rate.[3]
2-Bromoacetophenone (Phenacyl Bromide)	Direct Ar-C=O conjugation	Higher	The phenyl ring is directly conjugated to the carbonyl. This delocalization stabilizes the transition state. The lack of a bulky, inductively withdrawing group like dichlorobenzyl means its reactivity is a baseline for comparison.
2-Bromo-1-(4-chlorophenyl)ethanone	para-Chloro substituent	Higher	The para-chloro group is strongly electron-withdrawing and directly conjugated with the carbonyl system, significantly increasing the electrophilicity of the α-carbon and accelerating the reaction.[7]
2-Bromo-1-(2-chlorophenyl)ethanone	ortho-Chloro substituent	Lower	Ortho substituents dramatically decrease reactivity due to steric hindrance, which disrupts the planarity required for optimal transition state stabilization and physically blocks the nucleophile's approach.[7]
1-Bromo-3-(2,4-dichlorophenyl)propan-2-one	Insulated dichlorophenyl group	Moderate to High	The methylene spacer mitigates the full electron-withdrawing potential of the ring compared to a conjugated system. However, the strong inductive effect and the excellent bromide leaving group still confer high reactivity, likely greater than sterically hindered systems but less than optimally conjugated, electron-deficient phenacyl bromides.

Experimental Protocol: A Framework for Quantitative Comparison

To validate the theoretical reactivity hierarchy, a robust kinetic experiment is essential. The following protocol describes a method for comparing the reaction rates of different α-haloketones with a model nucleophile, thiophenol, under controlled conditions. This experiment is designed to be self-validating through the use of an internal standard and precise monitoring.

Objective

To determine the relative pseudo-first-order rate constants for the reaction of various α-haloketones with thiophenol.

Materials

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

• 2-Bromoacetophenone

• 2-Bromo-1-(4-chlorophenyl)ethanone

• 2-Bromo-1-(2-chlorophenyl)ethanone

• Thiophenol (nucleophile, used in excess)

• Potassium Carbonate (K₂CO₃, non-nucleophilic base)

• Acetonitrile (ACN, polar aprotic solvent)

• Dodecane (internal standard for GC/HPLC analysis)

Causality Behind Experimental Choices

• Nucleophile: Thiophenol is an excellent, "soft" nucleophile that cleanly participates in SN2 reactions. Using it in excess ensures the reaction kinetics are dependent only on the α-haloketone concentration (pseudo-first-order).

• Base: A mild, non-nucleophilic base like K₂CO₃ is used to deprotonate the thiophenol to its active thiophenolate form without competing as a nucleophile itself.

• Solvent: Acetonitrile is a polar aprotic solvent that effectively solvates the ions involved without participating in the reaction.

• Internal Standard: Dodecane is chemically inert under these conditions. Adding a known amount to each reaction allows for precise quantification by gas or liquid chromatography, correcting for any variations in sample injection volume and ensuring data trustworthiness.

Step-by-Step Methodology

• Stock Solution Preparation: Prepare a stock solution of the internal standard (dodecane) in acetonitrile.

• Reaction Setup: In separate, temperature-controlled vials (e.g., 25.0 °C), add 5.0 mL of the internal standard stock solution. To each vial, add a precisely weighed amount of one of the α-haloketones to achieve a starting concentration of 0.1 M. Add K₂CO₃ (0.3 M).

• Reaction Initiation: To initiate the reaction, add thiophenol (1.0 M, 10-fold excess) to each vial simultaneously and start a timer.

• Sampling: At regular intervals (e.g., t = 0, 2, 5, 10, 20, 30, 60 minutes), withdraw a 100 µL aliquot from each reaction vial.

• Quenching: Immediately quench each aliquot by diluting it into 1.0 mL of a solvent mixture (e.g., hexane/ethyl acetate) to stop the reaction.

• Analysis: Analyze each quenched sample by GC or HPLC. The concentration of the α-haloketone is determined by comparing its peak area to the peak area of the internal standard.

• Data Processing: For each α-haloketone, plot ln([Ketone]t/[Ketone]₀) versus time. The slope of the resulting line will be the negative of the pseudo-first-order rate constant (-k').

• Comparison: Compare the calculated k' values to establish the quantitative order of reactivity.

Caption: Experimental workflow for comparative kinetic analysis.

Conclusion

The reactivity of α-haloketones is a nuanced subject governed by a delicate balance of electronic, steric, and leaving group effects. While general trends can be predicted, a thorough understanding of a specific reagent like 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one requires careful comparison with established alternatives.

Our analysis suggests that this molecule is a highly reactive alkylating agent due to its α-bromo group and the strong inductive pull of the distant dichlorophenyl moiety. Its reactivity is expected to be lower than that of phenacyl bromides with directly conjugated, electron-withdrawing para-substituents, but significantly higher than sterically hindered ortho-substituted analogues or the corresponding α-chloro derivatives. For the synthetic chemist, this positions 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one as a versatile and potent reagent, suitable for a wide range of applications where high electrophilicity is required without the extreme activation profiles of some conjugated systems. The provided experimental protocol offers a clear and reliable path for validating these claims and for characterizing the reactivity of novel α-haloketones in the future.

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comparative analysis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one analogs

A Comparative Analysis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one Analogs for Drug Discovery and Development

Abstract

This guide provides a comprehensive comparative analysis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one and its rationally designed analogs. α-Haloketones are a class of reactive intermediates known for their utility in synthesizing a diverse range of bioactive molecules.[1][2][3] This document details the synthesis of the parent compound and a proposed library of analogs, outlines robust experimental protocols for their comparative evaluation, and establishes a framework for structure-activity relationship (SAR) studies. The primary focus is on the potential antifungal and cytotoxic activities, areas where related chemical scaffolds have shown significant promise.[4][5][6] This guide is intended for researchers and professionals in drug discovery and medicinal chemistry, offering a foundational blueprint for the exploration of this promising chemical space.

Introduction: The Therapeutic Potential of α-Haloketones

α-Haloketones, characterized by a halogen atom alpha to a carbonyl group, are highly valuable synthons in organic chemistry.[2][7] Their electrophilic nature at both the α-carbon and the carbonyl carbon makes them susceptible to reactions with a wide array of nucleophiles, leading to the formation of diverse heterocyclic and carbocyclic structures.[1][3][8][9] The 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one scaffold combines the reactivity of an α-bromoketone with the 2,4-dichlorophenyl moiety, a common feature in many biologically active compounds, including antifungal and anticancer agents. The rationale for exploring analogs of this parent compound is to systematically probe the structure-activity relationships and identify derivatives with enhanced potency and selectivity.

This guide will focus on two primary classes of analogs:

• Analogs from Nucleophilic Substitution at the α-Carbon: Replacing the bromine atom with various nucleophiles to generate a library of derivatives with diverse functional groups.

• Analogs with Modified Phenyl Ring Substitution: Altering the substitution pattern on the 2,4-dichlorophenyl ring to investigate the electronic and steric effects on biological activity.

Synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one and its Analogs

The synthesis of the parent compound and its analogs can be achieved through a multi-step process starting from commercially available precursors.

Synthesis of the Parent Compound: 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

The synthesis of the parent α-bromoketone can be accomplished via the bromination of the corresponding ketone precursor, 1-(2,4-dichlorophenyl)propan-2-one. This ketone precursor is synthesized via a Friedel-Crafts acylation of 1,3-dichlorobenzene.

Experimental Protocol: Synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Step 1: Synthesis of 1-(2,4-Dichlorophenyl)ethan-1-one

• To a stirred solution of anhydrous aluminum chloride (1.2 eq) in dry dichloromethane at 0 °C, add 1,3-dichlorobenzene (1.0 eq).

• Slowly add acetyl chloride (1.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a beaker of ice-water and extract with dichloromethane.

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography to yield 1-(2,4-dichlorophenyl)ethan-1-one.

Step 2: Bromination to Yield 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

• Dissolve 1-(2,4-dichlorophenyl)ethan-1-one (1.0 eq) in glacial acetic acid.[10]

• Add bromine (1.1 eq) dropwise to the solution at room temperature.[10][11]

• Stir the reaction mixture for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, pour the reaction mixture into cold water to precipitate the product.

• Filter the solid, wash with water, and recrystallize from ethanol to obtain pure 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

Proposed Synthesis of Analogs via Nucleophilic Substitution

The bromine atom of the parent compound is a good leaving group, facilitating its substitution by various nucleophiles. A library of analogs can be synthesized by reacting 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one with a selection of nucleophiles.

Table 1: Proposed Analogs via Nucleophilic Substitution

Analog ID	Nucleophile	Resulting Functional Group
A1	Sodium Azide	Azide
A2	Thiourea	Thiazole precursor
A3	Aniline	α-Anilino ketone
A4	Sodium Methoxide	α-Methoxy ketone
A5	Potassium Cyanide	α-Cyano ketone

Experimental Protocol: General Procedure for Nucleophilic Substitution

• Dissolve 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (1.0 eq) in a suitable solvent (e.g., ethanol, acetone, or DMF).

• Add the chosen nucleophile (1.1 - 1.5 eq) to the solution.

• Stir the reaction mixture at room temperature or with gentle heating, monitoring by TLC.

• Upon completion, quench the reaction and extract the product with an appropriate organic solvent.

• Purify the crude product by column chromatography or recrystallization.

Comparative Biological Evaluation

A systematic evaluation of the biological activity of the synthesized analogs is crucial to determine their therapeutic potential. Based on the known activities of related compounds, we propose a two-tiered screening approach focusing on antifungal and cytotoxic properties.[4][6][12]

Antifungal Activity Screening

Experimental Protocol: Broth Microdilution Antifungal Susceptibility Testing

• Prepare a stock solution of each analog in dimethyl sulfoxide (DMSO).

• Perform serial two-fold dilutions of each compound in 96-well microtiter plates using RPMI-1640 medium.

• Prepare a fungal inoculum of a relevant pathogenic strain (e.g., Candida albicans, Aspergillus fumigatus) standardized to a concentration of 0.5-2.5 x 10³ CFU/mL.

• Add the fungal inoculum to each well of the microtiter plate.

• Incubate the plates at 35 °C for 24-48 hours.

• Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration of the compound that causes a significant inhibition of fungal growth compared to the positive control.[13]

• Include a known antifungal agent (e.g., fluconazole, amphotericin B) as a positive control.

Cytotoxicity Screening

Experimental Protocol: MTT Assay for Cytotoxicity

• Seed a human cancer cell line (e.g., HeLa, A549) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treat the cells with various concentrations of the synthesized analogs for 48-72 hours.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours to allow the formation of formazan crystals.

• Solubilize the formazan crystals with DMSO or another suitable solvent.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the half-maximal inhibitory concentration (IC50) for each compound.[14]

Data Presentation and Structure-Activity Relationship (SAR) Analysis

The results of the biological assays should be tabulated for a clear comparison of the analogs' performance.

Table 2: Comparative Biological Activity of Analogs

Analog ID	MIC (µg/mL) vs. C. albicans	IC50 (µM) vs. HeLa cells
Parent	Data	Data
A1	Data	Data
A2	Data	Data
A3	Data	Data
A4	Data	Data
A5	Data	Data

A thorough SAR analysis will be crucial to guide further optimization. For instance, the replacement of the bromo group with different functionalities (azido, amino, methoxy, etc.) will provide insights into the electronic and steric requirements for optimal activity.

Visualizing the Workflow

A clear workflow is essential for the successful execution of this comparative analysis.

Caption: Workflow for the synthesis and comparative evaluation of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one analogs.

Conclusion and Future Directions

This guide has outlined a systematic approach for the . By synthesizing a focused library of derivatives and evaluating their antifungal and cytotoxic activities, researchers can elucidate key structure-activity relationships. Promising lead compounds identified through this workflow can then be subjected to further optimization and more extensive preclinical evaluation. The versatility of the α-haloketone scaffold suggests that this class of compounds holds significant potential for the development of novel therapeutic agents.

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A Senior Application Scientist's Guide to the Validation of an Analytical Assay for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

For researchers, scientists, and drug development professionals, the assurance of a molecule's purity and concentration is paramount. This guide provides an in-depth, experience-driven walkthrough for the validation of a quantitative analytical assay for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, a compound of interest in various synthetic pathways. We will not only detail the "how" but, more critically, the "why" behind the methodological choices, ensuring a robust and defensible analytical procedure. This guide is structured to be a self-validating system, grounded in international regulatory standards.

The Analytical Challenge: 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a non-polar, halogenated aromatic ketone. Its structure presents specific analytical considerations. The presence of a dichlorophenyl group provides a strong chromophore, making UV-based detection a viable and sensitive option. The molecule's overall non-polar nature suggests that Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) would be an effective separation technique.

Foundational Principles: Adherence to ICH Q2(R1) Guidelines

Any analytical method validation for pharmaceutical applications must be built upon the framework of internationally recognized guidelines. The International Council for Harmonisation (ICH) guideline Q2(R1), "Validation of Analytical Procedures: Text and Methodology," provides the blueprint for the validation parameters we will assess. This ensures the developed method is suitable for its intended purpose, providing reliable data for regulatory submissions.

A Case Study: Validation of a Stability-Indicating RP-HPLC-UV Method

We will detail the validation of a hypothetical, yet scientifically rigorous, RP-HPLC method with UV detection. This method is designed to be "stability-indicating," meaning it can accurately quantify the analyte of interest in the presence of its degradation products.

The Proposed Analytical Method

• Instrumentation : HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or variable wavelength UV detector.

• Column : A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is chosen for its excellent retention of non-polar compounds.[1][2]

• Mobile Phase : A gradient of acetonitrile and water. Acetonitrile is a common organic modifier in RP-HPLC that offers good elution strength for non-polar analytes.[3][4]

• Flow Rate : 1.0 mL/min.

• Column Temperature : 30°C to ensure consistent retention times.

• Detection Wavelength : The dichlorophenyl chromophore is expected to have a strong UV absorbance. A wavelength of approximately 285 nm is a logical starting point for detection, based on similar structures.[5]

• Injection Volume : 10 µL.

• Sample Preparation : The sample is dissolved in the mobile phase to ensure compatibility and good peak shape.

The Validation Protocol: A Step-by-Step Guide with Rationale

The following sections detail the experimental protocols for validating our proposed HPLC method.

Specificity (Selectivity)

Objective : To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

Experimental Protocol :

• Forced Degradation Studies : The analyte is subjected to stress conditions to intentionally produce degradation products. This is a cornerstone of a stability-indicating method.

  • Acid Hydrolysis : 1 mg/mL of the analyte in 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis : 1 mg/mL of the analyte in 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation : 1 mg/mL of the analyte in 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation : The solid analyte is exposed to 105°C for 48 hours.

  • Photolytic Degradation : The analyte solution is exposed to UV light (e.g., 254 nm) for 24 hours.

• Analysis : The stressed samples are injected into the HPLC system.

• Peak Purity Analysis : A PDA detector is used to assess the spectral purity of the analyte peak in the presence of any degradation products.

Causality : By intentionally creating degradation products, we can ensure that they do not co-elute with the main analyte peak, thus proving the method's specificity. Peak purity analysis provides mathematical confidence that the analyte peak is spectrally homogenous.

Diagram: Forced Degradation Workflow

Caption: Workflow for demonstrating assay specificity through forced degradation.

Linearity

Objective : To demonstrate that the analytical method's response is directly proportional to the concentration of the analyte over a specified range.

Experimental Protocol :

• Stock Solution Preparation : A stock solution of the analyte is prepared at a known concentration (e.g., 1 mg/mL).

• Calibration Standards : A series of at least five calibration standards are prepared by diluting the stock solution to cover the expected working range (e.g., 50% to 150% of the target concentration).

• Analysis : Each calibration standard is injected in triplicate.

• Data Analysis : A calibration curve is generated by plotting the average peak area against the concentration. The correlation coefficient (r²), y-intercept, and slope of the regression line are calculated.

Causality : A linear relationship, indicated by an r² value close to 1.000, confirms that the method can provide accurate quantitative results across the desired concentration range.

Accuracy

Objective : To determine the closeness of the test results obtained by the method to the true value.

Experimental Protocol :

• Spiked Samples : The analyte is added (spiked) at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration) into a placebo or a known matrix.

• Replicates : At each concentration level, three replicate samples are prepared.

• Analysis : The spiked samples are analyzed, and the concentration of the analyte is determined using the previously established calibration curve.

• Data Analysis : The percent recovery is calculated for each replicate.

Causality : High percent recovery values demonstrate that the method is free from significant systematic errors and can accurately quantify the analyte in a sample matrix.

Precision

Objective : To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

Experimental Protocol :

• Repeatability (Intra-assay Precision) :

  • Nine determinations are made across the specified range (e.g., three concentrations, three replicates each) by one analyst on one instrument in a single day.

  • Alternatively, a minimum of six determinations at 100% of the test concentration are performed.

• Intermediate Precision (Inter-assay Precision) :

  • The repeatability experiment is repeated by a different analyst, on a different instrument, on a different day.

• Data Analysis : The Relative Standard Deviation (RSD) is calculated for each set of measurements.

Causality : A low RSD indicates that the method is precise and produces consistent results, both within a single analytical run and between different runs, analysts, and instruments.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective : To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).

Experimental Protocol :

• Visual Evaluation : A series of increasingly dilute solutions of the analyte are injected to determine the concentration at which the peak is just visible above the baseline noise.

• Signal-to-Noise Ratio : The concentration that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ is determined.

• Based on the Standard Deviation of the Response and the Slope :

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

Causality : Establishing the LOD and LOQ is crucial for impurity analysis, where trace levels of compounds need to be reliably detected and quantified.

Range

Objective : To confirm the interval between the upper and lower concentration of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

Experimental Protocol : The data from the linearity, accuracy, and precision studies are used to define the range of the method.

Causality : The range confirms the concentrations over which the method is considered reliable.

Robustness

Objective : To evaluate the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

Experimental Protocol :

• Parameter Variation : Small changes are made to the method parameters, one at a time. Examples include:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 5°C)

  • Mobile phase composition (± 2% organic component)

• Analysis : A standard solution is analyzed under each of the modified conditions.

• Data Analysis : The effect on retention time, peak area, and peak shape is observed.

Causality : A robust method is desirable as it indicates that it will be reliable during routine use, where minor variations in experimental conditions are inevitable.

Data Presentation: Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria	Rationale
Specificity	No interference at the retention time of the analyte peak. Peak purity index > 0.99.	Ensures the method is selective for the analyte.
Linearity	Correlation coefficient (r²) ≥ 0.999	Confirms a proportional relationship between concentration and response.
Accuracy	Mean recovery of 98.0% to 102.0%	Demonstrates the absence of significant systematic error.[6]
Precision	RSD ≤ 2.0% for repeatability and intermediate precision.	Indicates low random error and high consistency of the method.[7][6]
LOD	Signal-to-Noise Ratio of ~3:1	Defines the lowest detectable concentration.
LOQ	Signal-to-Noise Ratio of ~10:1; RSD ≤ 10%	Defines the lowest quantifiable concentration with acceptable precision and accuracy.
Range	Established based on linearity, accuracy, and precision data.	Defines the working limits of the method.
Robustness	System suitability parameters (e.g., peak tailing, resolution) remain within acceptable limits.	Confirms the method's reliability under varied conditions.

Comparison with Alternative Analytical Techniques

While the validated RP-HPLC-UV method is a robust and widely applicable choice, it is beneficial to consider other analytical techniques and their relative merits.

Ultra-Performance Liquid Chromatography (UPLC)

• Principle : UPLC utilizes columns with smaller particle sizes (sub-2 µm) and operates at higher pressures than conventional HPLC.[8][9]

• Advantages :

  • Faster Analysis Times : Significantly shorter run times lead to higher sample throughput.[10][11]

  • Improved Resolution : Narrower peaks provide better separation of closely eluting compounds.[10]

  • Increased Sensitivity : Sharper peaks result in a better signal-to-noise ratio.[11][12]

  • Reduced Solvent Consumption : Lower flow rates and shorter run times decrease solvent usage.[10][11]

• Disadvantages :

  • Higher Cost : UPLC systems are more expensive to purchase and maintain.[11]

  • Increased Backpressure : The smaller particle sizes lead to higher system backpressures, which can reduce column lifetime.[10]

  • Method Transfer Challenges : Transferring an existing HPLC method to a UPLC system requires re-validation.[8]

Diagram: HPLC vs. UPLC Performance

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Bridging the Divide: A Comparative Guide to In Vitro and In Vivo Efficacy of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one Based Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of a Reactive Scaffold

In the landscape of medicinal chemistry, the discovery of novel molecular scaffolds is a critical starting point for therapeutic innovation. The compound 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one represents one such scaffold, belonging to the class of α-haloketones.[1] These molecules are characterized by a halogen atom positioned on the carbon adjacent to a carbonyl group, rendering them potent electrophiles and versatile synthetic intermediates.[1][2][3] The inherent reactivity of the α-bromoketone moiety makes it a valuable building block for synthesizing a wide array of heterocyclic compounds with significant biological potential.[1]

While direct and extensive literature on the 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one core is emerging, we can draw parallels from structurally related compounds, such as chalcones (α,β-unsaturated ketones), which have demonstrated a broad spectrum of pharmacological activities, most notably as anticancer agents.[4][5][6] The journey from a promising result in a petri dish (in vitro) to a tangible therapeutic effect in a living organism (in vivo) is, however, fraught with complexity. A compound that eradicates cancer cells with high potency in a culture plate may prove inert or highly toxic in a preclinical model.

This guide provides a comprehensive framework for navigating this translational gap. We will dissect the methodologies required to rigorously compare the in vitro and in vivo efficacy of novel compounds derived from the 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one scaffold. By synthesizing established protocols, explaining the causal logic behind experimental choices, and presenting data in a clear, comparative format, this document serves as a roadmap for researchers aiming to translate chemical novelty into therapeutic reality.

The Drug Discovery Workflow: From Cell Culture to Preclinical Models

The path from initial compound screening to preclinical validation is a multi-stage process designed to filter out candidates that lack the requisite efficacy, safety, or pharmacokinetic properties. Understanding this workflow is essential for appreciating the distinct but complementary roles of in vitro and in vivo testing.

Caption: Workflow from in vitro screening to in vivo validation.

Part I: Foundational Efficacy — The In Vitro Assessment

In vitro studies provide the first crucial glimpse into a compound's biological activity. They are performed in a controlled, artificial environment, allowing for rapid screening and mechanistic investigation at the cellular and molecular level.

Hypothesizing a Mechanism of Action

The 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one structure is a potent alkylating agent. This reactivity suggests that its derivatives could form covalent bonds with nucleophilic residues, such as cysteine or histidine, on target proteins. Many anticancer agents with similar structural motifs, like chalcones, function by inhibiting crucial cellular processes like tubulin polymerization or transcription factors such as NF-κB.[4][7] Therefore, a primary hypothesis is that our candidate compounds may disrupt cytoskeletal function or inflammatory signaling pathways, leading to cell cycle arrest and apoptosis.

Experimental Protocols: A Step-by-Step Guide

1. Primary Cytotoxicity Screening: The MTT Assay

• Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone of cytotoxicity screening. It measures the metabolic activity of cells by assessing the ability of mitochondrial dehydrogenases to convert the yellow MTT salt into purple formazan crystals.[8] A reduction in this conversion is proportional to the number of viable cells, providing a robust measure of a compound's growth-inhibiting or cytotoxic effects.

• Protocol:

  • Cell Seeding: Plate cancer cells (e.g., HCT-116 colon cancer, MCF-7 breast cancer) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of the test compounds (e.g., from 0.01 µM to 100 µM) in the appropriate cell culture medium. Replace the existing medium with the compound-containing medium. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Cisplatin).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis.

2. Target Engagement: In Vitro Tubulin Polymerization Assay

• Rationale: To test the hypothesis that the compounds interfere with cytoskeletal dynamics, a cell-free tubulin polymerization assay is essential. This directly measures the compound's ability to inhibit the assembly of tubulin dimers into microtubules, a mechanism shared by successful chemotherapeutics like paclitaxel and vinca alkaloids.[7][9]

• Protocol:

  • Reaction Setup: In a 96-well plate, add tubulin protein (>99% pure) to a polymerization buffer (e.g., 80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, 1 mM GTP) on ice.

  • Compound Addition: Add the test compounds at various concentrations. Include a positive control (e.g., Nocodazole for inhibition) and a negative vehicle control.

  • Initiate Polymerization: Transfer the plate to a spectrophotometer pre-warmed to 37°C.

  • Monitor Polymerization: Measure the increase in absorbance at 340 nm every minute for 60 minutes. The increase in absorbance corresponds to the formation of microtubules.

  • Data Analysis: Plot the absorbance over time. Calculate the percentage of inhibition of polymerization at the endpoint compared to the vehicle control.

3. Cellular Mechanism of Action: Cell Cycle and Apoptosis Analysis

• Rationale: Once cytotoxicity and target engagement are confirmed, it is crucial to understand how the compound affects cell fate. Flow cytometry analysis using propidium iodide (PI) staining reveals the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M), while Annexin V/PI staining can distinguish between viable, apoptotic, and necrotic cells.[7][10] An accumulation of cells in the G2/M phase would strongly support the tubulin polymerization inhibition hypothesis.

• Protocol (Cell Cycle):

  • Treat cells with the test compound at its IC₅₀ concentration for 24 hours.

  • Harvest cells, wash with PBS, and fix in ice-cold 70% ethanol overnight.

  • Wash the fixed cells and resuspend in PBS containing RNase A and propidium iodide.

  • Incubate for 30 minutes in the dark.

  • Analyze the DNA content using a flow cytometer. The intensity of PI fluorescence corresponds to the amount of DNA, allowing for cell cycle phase determination.

Hypothetical In Vitro Data Summary

To illustrate the output of these experiments, consider a hypothetical series of three compounds derived from the parent scaffold.

Compound ID	HCT-116 IC₅₀ (µM)	MCF-7 IC₅₀ (µM)	Tubulin Polymerization Inhibition (IC₅₀, µM)	Cell Cycle Arrest (at 24h)
Parent-001	15.2	21.5	> 50	Minimal Effect
Derivative-A	8.9	12.4	25.6	G0/G1 Phase
Derivative-B	0.75	1.2	2.1	G2/M Phase
Cisplatin	5.5	7.8	N/A	S Phase

This hypothetical data suggests that Derivative-B is the most potent candidate, with strong cytotoxicity linked to a clear mechanism of tubulin polymerization inhibition and subsequent G2/M arrest, making it the prime candidate for in vivo studies.

Part II: The Litmus Test — In Vivo Efficacy Assessment

In vivo studies are the critical next step to determine if a compound's in vitro potency translates into a therapeutic effect within a complex biological system. These studies evaluate not only efficacy but also the compound's pharmacokinetic profile and potential toxicity.

Selecting the Right Model: The Xenograft Mouse

• Rationale: For oncology research, the subcutaneous xenograft model is a widely accepted standard.[6] This involves implanting human cancer cells (e.g., HCT-116, the same line used in vitro) into immunocompromised mice. This allows the tumor to grow in a living system, enabling the assessment of a drug's ability to inhibit tumor growth when administered systemically.

Experimental Protocols: From Safety to Efficacy

1. Determining a Safe Dose: Maximum Tolerated Dose (MTD) Study

• Rationale: Before assessing efficacy, it is imperative to establish a safe dose. The MTD study involves administering escalating doses of the compound to small groups of healthy mice to identify the highest dose that does not cause unacceptable toxicity (e.g., >20% body weight loss, severe lethargy, or mortality). This ensures the efficacy study is conducted with a dose that is both tolerable and pharmacologically active.

• Protocol:

  • Use healthy, non-tumor-bearing mice (e.g., Swiss albino).

  • Administer the compound (e.g., via intraperitoneal injection or oral gavage) at escalating doses (e.g., 5, 10, 25, 50 mg/kg) to groups of 3 mice.

  • Monitor the animals daily for 14 days for clinical signs of toxicity, including changes in body weight, behavior, and physical appearance.

  • The MTD is defined as the highest dose that meets the predefined safety criteria.

2. Tumor Growth Inhibition: The Xenograft Efficacy Study

• Rationale: This is the definitive study to evaluate the compound's antitumor activity. By measuring tumor volume and body weight over time, we can directly quantify the therapeutic effect and monitor for systemic toxicity.

• Protocol:

  • Cell Implantation: Subcutaneously inject 5-10 million HCT-116 cells into the flank of immunodeficient mice (e.g., NOD/SCID).

  • Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

  • Randomization: Randomize mice into treatment groups (n=8-10 per group):

    • Group 1: Vehicle Control (e.g., saline + 5% DMSO)

    • Group 2: Positive Control (e.g., standard-of-care drug)

    • Group 3: Derivative-B (at its MTD, e.g., 20 mg/kg)

  • Dosing: Administer the treatments daily (or as determined by PK studies) for a set period (e.g., 21 days).

  • Monitoring: Measure tumor volume (using calipers: Volume = 0.5 x Length x Width²) and mouse body weight 2-3 times per week.

  • Endpoint: At the end of the study, euthanize the animals and excise the tumors for weight measurement and further analysis (e.g., histology, biomarker analysis).

  • Data Analysis: Calculate the Tumor Growth Inhibition (%TGI) using the formula: %TGI = [1 - (ΔT / ΔC)] x 100, where ΔT is the change in tumor volume for the treated group and ΔC is for the control group.

Caption: Experimental workflow for an in vivo xenograft study.

Hypothetical In Vivo Data Summary

Following the 21-day study with Derivative-B , the data might look as follows:

Treatment Group	Dose (mg/kg)	Final Tumor Volume (mm³, Mean ± SD)	% TGI	Body Weight Change (%)	Observations
Vehicle Control	-	1540 ± 210	-	+5%	No adverse effects
Derivative-B	20	590 ± 135	61.7%	-4%	No significant toxicity
Positive Control	10	450 ± 110	70.8%	-12%	Mild toxicity noted

Comparative Analysis: Connecting the Dots

The ultimate goal is to correlate the in vitro findings with the in vivo results.

• Positive Correlation: In our hypothetical example, the correlation is strong. Derivative-B , the most potent compound in vitro with a clear mechanism of action (tubulin inhibition), demonstrated significant tumor growth inhibition in vivo. This provides confidence that the in vitro model was predictive of in vivo response.

• Addressing Discrepancies: It is common for discrepancies to arise. A compound with a sub-micromolar IC₅₀ in vitro might show only 10% TGI in vivo. This often points to poor ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The compound may be:

  • Poorly absorbed when administered.

  • Rapidly metabolized by the liver into an inactive form.

  • Unable to penetrate the tumor tissue effectively.

  • Quickly excreted, preventing sustained exposure.

• Path Forward: The in vivo results for Derivative-B are promising but show slightly lower efficacy and better tolerance than the positive control. The next steps would involve lead optimization: modifying the structure of Derivative-B to improve its potency and pharmacokinetic properties while retaining its low toxicity profile. Further studies would also include orthotopic models (implanting tumor cells in the correct organ) to better mimic human disease.

Conclusion

The evaluation of novel therapeutic agents based on the 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one scaffold requires a disciplined, multi-stage approach. A potent in vitro profile, characterized by low IC₅₀ values and a well-defined mechanism of action, is the essential first step. However, only through rigorous and well-designed in vivo studies can the true therapeutic potential be unveiled. By systematically bridging the gap between cell culture and preclinical models, researchers can effectively identify and advance lead candidates, turning promising chemical structures into the cancer therapies of tomorrow. This comparative framework ensures that decisions are driven by robust, multi-faceted data, maximizing the potential for clinical success.

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A Comparative Guide to the Synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

Introduction

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a key intermediate in the synthesis of various high-value organic molecules, including pharmaceuticals and agrochemicals. The presence of a reactive bromine atom and a dichlorinated phenyl ring makes it a versatile building block for introducing complex functionalities. The efficient and selective synthesis of this compound is therefore of significant interest to the research and drug development community. This guide provides a comparative analysis of different synthetic strategies to obtain 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, offering detailed experimental protocols and a critical evaluation of each route's advantages and disadvantages.

Route 1: Friedel-Crafts Acylation followed by Alpha-Bromination (The Recommended Route)

This two-step approach stands out as the most direct and efficient pathway for the synthesis of the target molecule. It involves the initial formation of a propiophenone derivative through a Friedel-Crafts acylation, followed by a selective alpha-bromination.

Step 1: Friedel-Crafts Acylation of 1,3-Dichlorobenzene

The first step involves the acylation of 1,3-dichlorobenzene with propionyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃), to yield 1-(2,4-dichlorophenyl)propan-1-one.[1][2] The ortho- and para-directing effects of the chlorine atoms on the benzene ring favor the formation of the 2,4-disubstituted product.

Mechanism of Friedel-Crafts Acylation:

The reaction proceeds via an electrophilic aromatic substitution mechanism. The Lewis acid catalyst activates the propionyl chloride, forming a highly electrophilic acylium ion. This electrophile is then attacked by the electron-rich π-system of the 1,3-dichlorobenzene ring. Subsequent deprotonation of the resulting arenium ion restores aromaticity and yields the desired ketone.[3][4][5][6]

Experimental Protocol: Synthesis of 1-(2,4-Dichlorophenyl)propan-1-one [2]

• Materials:

  • 1,3-Dichlorobenzene (0.27 mole)

  • Propionyl chloride (0.50 mole)

  • Anhydrous aluminum chloride (1.20 moles)

  • Carbon disulfide (300 cc)

  • 10% Sodium hydroxide solution

  • Water

• Procedure:

  • In a flask equipped with a reflux condenser and a stirrer, dissolve 1,3-dichlorobenzene and propionyl chloride in carbon disulfide.

  • While refluxing the solution on a steam bath with stirring, add anhydrous aluminum chloride portion-wise over ten minutes.

  • Continue heating and stirring for twenty-four hours.

  • After cooling, decompose the reaction mixture with ice and 10% hydrochloric acid.

  • Separate the organic layer, wash it with 10% sodium hydroxide solution, and then with water until neutral.

  • Dry the organic layer over anhydrous sodium sulfate and remove the solvent by distillation.

  • Purify the crude product by vacuum distillation.

• Yield: 89%[2]

Step 2: Alpha-Bromination of 1-(2,4-Dichlorophenyl)propan-1-one

The second step is the selective bromination of the alpha-carbon of the propiophenone derivative. This reaction can be achieved using bromine in a suitable solvent. The presence of the carbonyl group activates the adjacent methylene group for electrophilic substitution.

Mechanism of Alpha-Bromination:

Under acidic or neutral conditions, the ketone tautomerizes to its enol form. The electron-rich double bond of the enol then attacks a molecule of bromine, leading to the formation of a brominated carbocation intermediate. Subsequent deprotonation yields the α-bromo ketone.

Experimental Protocol: Synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (Adapted from a similar procedure[7])

• Materials:

  • 1-(2,4-Dichlorophenyl)propan-1-one

  • Bromine

  • Dichloromethane (or other suitable solvent)

• Procedure:

  • Dissolve 1-(2,4-dichlorophenyl)propan-1-one in a suitable solvent like dichloromethane.

  • Slowly add a stoichiometric amount of bromine dropwise to the solution at a controlled temperature (typically between 50 to 100°C).

  • The reaction is monitored for completion (e.g., by TLC or GC). The reaction time is typically 2 to 6 hours.[7]

  • After the reaction is complete, the solvent is removed under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography.

Note: The regioselectivity of the bromination (i.e., formation of the 1-bromo vs. 2-bromo isomer) can be influenced by the reaction conditions. Careful control of temperature and the choice of brominating agent and solvent are crucial for maximizing the yield of the desired 1-bromo isomer.

Data Summary for Route 1

Step	Reaction	Key Reagents	Typical Yield	Key Advantages	Key Disadvantages
1	Friedel-Crafts Acylation	1,3-Dichlorobenzene, Propionyl chloride, AlCl₃	89%[2]	High yield, direct route to the ketone intermediate.	Requires a stoichiometric amount of Lewis acid, which can generate significant waste.
2	Alpha-Bromination	1-(2,4-Dichlorophenyl)propan-1-one, Bromine	High (expected)	Relatively straightforward reaction.	Bromine is corrosive and toxic; potential for side products if not controlled.

Visualizing Route 1

Caption: Synthetic pathway for Route 1.

Alternative Synthetic Routes: A Brief Comparison

While the Friedel-Crafts acylation followed by bromination is the most prominent route, other classical organic reactions could theoretically be employed to synthesize the target molecule. These are generally less direct and may present more significant challenges in terms of yield and selectivity.

Route 2: Darzens Condensation Approach

The Darzens condensation is a classic method for the synthesis of α,β-epoxy esters (glycidic esters).[8] This route would involve the reaction of 2,4-dichlorobenzaldehyde with an α-haloester, followed by several transformation steps.

Hypothetical Steps:

• Darzens Condensation: 2,4-Dichlorobenzaldehyde reacts with ethyl chloroacetate in the presence of a base to form ethyl 3-(2,4-dichlorophenyl)glycidate.

• Hydrolysis and Decarboxylation: The resulting glycidic ester is hydrolyzed to the corresponding carboxylic acid, which then undergoes decarboxylation to yield an aldehyde.

• Grignard Reaction: The aldehyde is reacted with a methyl Grignard reagent to form a secondary alcohol.

• Oxidation: The alcohol is oxidized to the corresponding ketone, 3-(2,4-dichlorophenyl)propan-2-one.

• Bromination: The ketone is then brominated at the C1 position.

Challenges: This multi-step synthesis is significantly longer and more complex than Route 1, likely resulting in a much lower overall yield. Each step would require optimization and purification, making it less practical for large-scale production.

Route 3: Reformatsky Reaction Approach

The Reformatsky reaction involves the reaction of an α-haloester with a carbonyl compound in the presence of zinc metal to form a β-hydroxy ester.[9][10]

Hypothetical Steps:

• Reformatsky Reaction: 2,4-Dichlorobenzaldehyde is reacted with ethyl 2-bromopropionate in the presence of activated zinc to form ethyl 3-(2,4-dichlorophenyl)-3-hydroxy-2-methylpropanoate.[11]

• Hydrolysis and Decarboxylation: The β-hydroxy ester is hydrolyzed and decarboxylated to yield 1-(2,4-dichlorophenyl)propan-1-ol.

• Oxidation: The alcohol is oxidized to 1-(2,4-dichlorophenyl)propan-1-one.

• Bromination: The resulting ketone is then brominated.

Challenges: Similar to the Darzens route, this pathway is multi-stepped and likely to be less efficient than Route 1. The control of stereochemistry in the Reformatsky reaction can also be a challenge.

Conclusion and Recommendation

Based on the available literature and established synthetic methodologies, the two-step sequence of Friedel-Crafts acylation of 1,3-dichlorobenzene followed by alpha-bromination of the resulting 1-(2,4-dichlorophenyl)propan-1-one is the most logical and efficient route for the synthesis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. This pathway is characterized by its directness and high-yielding initial step. While the subsequent bromination requires careful control to ensure the desired regioselectivity, it is a well-precedented transformation in organic synthesis. The alternative routes, while mechanistically plausible, are significantly more convoluted and are not recommended for practical synthesis of this target molecule.

For researchers and drug development professionals, focusing optimization efforts on the selective bromination step of Route 1 will likely provide the most direct and cost-effective access to 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

References

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• SciSpace. Sonochemical Reformatsky Reaction Using Indium. [Link]

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• ResearchGate. Scheme 1 Reagents: (i) Ethyl 2-bromopropionate, anh. K 2 CO 3 and dry... [Link]

• Google Patents.

• ResearchGate. Newly synthesized 3-(4-chloro-phenyl)-3-hydroxy-2,2-dimethyl-propionic acid methyl ester derivatives selectively inhibit the proliferation of colon cancer cells. [Link]

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• Google Patents. EP1669347A1 - Process for the preparation of 3-[(4-fluorophenyl) sulfonyl]-2-hydroxy-2-methyl propionic acid.

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A Senior Application Scientist's Guide to Elucidating the Cross-Reactivity of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

For researchers and drug development professionals, the journey of a novel compound from discovery to a potential therapeutic is paved with rigorous evaluation. A critical aspect of this evaluation is understanding a compound's selectivity – its ability to interact with its intended biological target while minimizing off-target effects. This guide provides an in-depth technical comparison and experimental framework for assessing the cross-reactivity of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one , a compound featuring a reactive α-haloketone moiety.

The inherent electrophilicity of the α-carbon in α-haloketones makes them potent covalent modifiers of nucleophilic amino acid residues, such as cysteine, in enzyme active sites.[1][2] This reactivity, while beneficial for potent target engagement, also presents a risk of non-specific interactions with other proteins, leading to potential toxicity or undesirable side effects. Therefore, a thorough investigation of cross-reactivity is not just a regulatory requirement but a fundamental step in understanding the compound's therapeutic potential.

This guide will focus on a hypothetical scenario where 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is being investigated as a potential inhibitor of cysteine cathepsins , a family of proteases implicated in various pathologies, including cancer and inflammatory disorders. We will compare its performance against a panel of related and unrelated enzymes to build a comprehensive selectivity profile.

The Criticality of a Well-Designed Cross-Reactivity Panel

The selection of enzymes for a cross-reactivity panel is a crucial step that dictates the quality and relevance of the generated data. The panel should be designed to answer key questions about the compound's specificity. For our investigation of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, we will utilize a multi-tiered approach:

• Primary Target: The enzyme for which the compound is being optimized. In this guide, we will assume this to be Cathepsin B , a cysteine protease involved in tumor progression.

• Closely Related Off-Targets: Other members of the same enzyme family that share structural and mechanistic similarities. Here, we include Cathepsin L and Cathepsin K , which are also cysteine cathepsins.

• Mechanistically Related but Structurally Divergent Off-Target: An enzyme from a different family that also possesses a reactive cysteine in its active site. A deubiquitinase (DUB) , such as UCH-L1 , serves as an excellent example.

• Unrelated Negative Control: An enzyme from a different mechanistic class, such as a serine protease (e.g., Trypsin) , to assess for indiscriminate reactivity.

Experimental Workflow for Cross-Reactivity Profiling

A robust assessment of cross-reactivity employs a combination of in vitro biochemical assays and cell-based methods. Below is a detailed workflow:

Caption: Experimental workflow for assessing the cross-reactivity of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

Detailed Protocol: In Vitro Enzyme Inhibition Assay

This assay quantifies the potency of our test compound against the selected enzyme panel by measuring the inhibition of the cleavage of a fluorogenic substrate.

Materials:

• Recombinant human enzymes (Cathepsin B, L, K, UCH-L1, Trypsin)

• Fluorogenic substrates (e.g., Z-FR-AMC for Cathepsins B & L, Z-LR-AMC for Cathepsin K, Ub-AMC for UCH-L1, Boc-QAR-AMC for Trypsin)

• Assay buffers (specific for each enzyme)

• 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

• Reference inhibitors (e.g., CA-074 for Cathepsin B)

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one in DMSO. Create a serial dilution series in the respective assay buffer.

• Enzyme Activation (if required): Pre-incubate cathepsins in their activation buffer.

• Enzyme-Inhibitor Incubation: In the microplate, add the enzyme solution to wells containing the diluted compound or vehicle control (DMSO). Incubate for 30 minutes at 37°C to allow for covalent modification.

• Substrate Addition: Initiate the enzymatic reaction by adding the fluorogenic substrate to each well.

• Kinetic Reading: Immediately place the plate in a fluorescence plate reader and measure the increase in fluorescence over time (e.g., every minute for 30 minutes) at the appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the initial reaction velocity (V₀) for each concentration of the inhibitor. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Causality Behind Experimental Choices:

• Pre-incubation: The pre-incubation step is critical for covalent inhibitors as it allows time for the chemical reaction between the inhibitor and the enzyme to occur, leading to a more accurate determination of potency.

• Kinetic Reading: A kinetic read is preferable to a single endpoint measurement as it ensures the reaction is in the linear range and provides more robust data.

Data Presentation: Comparative IC50 Values

The IC50 values obtained from the enzyme inhibition assay provide a quantitative measure of the compound's potency against each enzyme. For a meaningful comparison, we will include a known selective inhibitor as a benchmark.

Compound	Cathepsin B (IC50, nM)	Cathepsin L (IC50, nM)	Cathepsin K (IC50, nM)	UCH-L1 (IC50, nM)	Trypsin (IC50, nM)
1-Bromo-3-(2,4-dichlorophenyl)propan-2-one	50	500	1200	>10,000	>20,000
CA-074 (Reference Cathepsin B Inhibitor)	10	2500	>10,000	>20,000	>20,000

Interpretation of Hypothetical Data:

The hypothetical data in the table suggests that 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a potent inhibitor of Cathepsin B. It exhibits a 10-fold lower potency against Cathepsin L and even weaker inhibition of Cathepsin K, indicating a degree of selectivity within the cathepsin family. Importantly, the lack of significant activity against UCH-L1 and Trypsin suggests that the compound is not a pan-reactive alkylating agent and possesses some level of target specificity.

Visualizing Target Engagement in a Complex Milieu

To complement the in vitro biochemical data, a competitive binding assay in a more biologically relevant context, such as a cell lysate, is invaluable. This method utilizes an activity-based probe (ABP) that covalently binds to the active site of a class of enzymes.

Detailed Protocol: Competitive Binding Assay

Procedure:

• Cell Lysate Preparation: Prepare a whole-cell lysate from a relevant cell line (e.g., a cancer cell line overexpressing cathepsins).

• Inhibitor Treatment: Incubate aliquots of the cell lysate with increasing concentrations of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one for 1 hour at 37°C.

• Probe Labeling: Add a broad-spectrum cysteine protease ABP (e.g., a fluorescently tagged DCG-04) to each lysate and incubate for another 30 minutes.

• SDS-PAGE and Analysis: Separate the proteins by SDS-PAGE and visualize the labeled enzymes using a fluorescence gel scanner. The intensity of the fluorescent band corresponding to a specific enzyme will decrease if it has been engaged by the test compound.

Data Presentation: Target Engagement Profile

Enzyme	1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (1 µM) - % Inhibition
Cathepsin B	85%
Cathepsin L	40%
Cathepsin K	15%

Interpretation of Hypothetical Data:

This data corroborates the IC50 values, demonstrating that at a concentration of 1 µM, 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one effectively engages Cathepsin B in a complex protein mixture, with significantly less engagement of Cathepsins L and K.

The Biological Context: A Simplified Signaling Pathway

Understanding the biological roles of the target and potential off-targets is crucial for interpreting the significance of cross-reactivity data.

Caption: Simplified roles of cysteine cathepsins in cellular processes.

This diagram illustrates that while Cathepsins B and K are both involved in extracellular matrix degradation, Cathepsin B has a more prominent role in apoptosis evasion, a key hallmark of cancer. This highlights why selective inhibition of Cathepsin B may be therapeutically desirable.

Conclusion

The assessment of cross-reactivity is a multifaceted process that requires a combination of well-designed experiments and careful data interpretation. For a reactive compound like 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, a tiered approach that evaluates its activity against a panel of relevant and unrelated targets is essential. By combining quantitative biochemical assays with target engagement studies in a more complex biological matrix, researchers can build a comprehensive selectivity profile. This, in turn, provides critical insights into the compound's potential for on-target efficacy and off-target liabilities, guiding its future development as a potential therapeutic agent.

References

• Al-Horani, R. A., & Desai, U. R. (2014). α-Haloketones: a journey of over a century in the arena of chemical reactivity and biological activities. Molecules, 19(12), 20854–20880. [Link]

• Wikipedia. (2023). α-Halo ketone. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-1-(2,4-dichlorophenyl)propan-1-one. PubChem. Retrieved from [Link]

• Porré, M., Pisanò, G., Nahra, F., & Cazin, C. S. J. (2020). Synthetic Access to Aromatic α-Haloketones. Molecules, 25(22), 5439. [Link]

• The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. (2003). Molecules, 8(11), 793-875. [Link]

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benchmarking 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one against known standards

Introduction: The Critical Role of Benchmarking in Pharmaceutical Intermediate Qualification

In the landscape of drug discovery and development, the characterization and quality control of pharmaceutical intermediates are paramount. These molecules, poised between raw materials and the final active pharmaceutical ingredient (API), dictate the efficiency, reproducibility, and safety of the entire manufacturing process. 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, an α-haloketone, represents a class of highly reactive and versatile intermediates. Its utility in the synthesis of complex pharmaceutical compounds necessitates a rigorous evaluation of its performance against established standards.

This guide provides a comprehensive framework for benchmarking 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. We will objectively compare its physicochemical properties and reactivity against two carefully selected standards: a structural isomer, 2-bromo-1-(2,4-dichlorophenyl)ethanone , and its non-brominated analog, 1-(2,4-dichlorophenyl)propan-1-one . The experimental protocols detailed herein are designed to be self-validating, ensuring the generation of robust and reliable data for informed decision-making by researchers, scientists, and drug development professionals.

Selection of Known Standards: A Rationale

The choice of appropriate standards is fundamental to a meaningful benchmarking study. The selected compounds allow for a multi-faceted comparison:

• Standard 1: 2-Bromo-1-(2,4-dichlorophenyl)ethanone (CAS 2631-72-3) : As a structural isomer, this α-haloketone serves as an excellent benchmark for assessing the influence of the bromine atom's position on the molecule's properties and reactivity. Any observed differences can be directly attributed to the change from a bromomethyl ketone to a bromoethyl ketone moiety. This compound is commercially available, allowing for straightforward procurement of a certified reference standard.[1][2][3][4]

• Standard 2: 1-(2,4-dichlorophenyl)propan-1-one (CAS 37885-41-9) : This non-brominated analog provides a crucial baseline. By comparing the subject compound to this standard, we can isolate and quantify the impact of the α-bromo substitution on key characteristics such as chromatographic behavior, thermal stability, and chemical reactivity.[5]

Physicochemical and Spectroscopic Characterization

A foundational aspect of benchmarking is the thorough characterization of the compound's physical and spectroscopic properties. This not only confirms the identity and purity of the material but also provides a basis for comparison with the chosen standards.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

High-Performance Liquid Chromatography (HPLC) is an indispensable tool for determining the purity of pharmaceutical intermediates. The following protocol is designed for the simultaneous analysis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one and the selected standards.

Experimental Protocol: HPLC Purity Determination

• Instrumentation : A standard HPLC system equipped with a UV detector.

• Column : A reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is suitable for separating these non-polar compounds.[6]

• Mobile Phase : An isocratic mobile phase of acetonitrile and water (e.g., 65:35 v/v) is a good starting point. The mobile phase should be filtered and degassed.[6]

• Flow Rate : 1.0 mL/min.

• Column Temperature : 30°C.

• Detection : UV detection at 360 nm.[6]

• Injection Volume : 20 µL.

• Sample Preparation : Prepare standard solutions of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, 2-bromo-1-(2,4-dichlorophenyl)ethanone, and 1-(2,4-dichlorophenyl)propan-1-one in the mobile phase at a concentration of approximately 1 mg/mL.

Data Presentation: Comparative Chromatographic Data

Compound	Retention Time (min)	Purity (%)
1-Bromo-3-(2,4-dichlorophenyl)propan-2-one	Hypothetical Value: 8.5	Hypothetical Value: >98%
2-Bromo-1-(2,4-dichlorophenyl)ethanone	Expected: ~7.9	>97%[2]
1-(2,4-dichlorophenyl)propan-1-one	Expected: ~9.2	>98%

Note: The hypothetical retention time for the topic compound is based on its expected polarity relative to the standards. The non-brominated analog is expected to be the most retained (longest retention time), while the more compact isomer may elute slightly earlier.

Causality Behind Experimental Choices : The choice of a C18 column and an acetonitrile/water mobile phase is standard for the analysis of moderately polar to non-polar organic molecules. UV detection at 360 nm is selected based on the chromophoric nature of the aromatic ring and carbonyl group present in all three compounds.

Experimental Workflow for HPLC Analysis

Caption: Workflow for HPLC purity analysis.

Spectroscopic Characterization (FTIR and NMR)

Spectroscopic analysis provides a fingerprint of the molecule, confirming its structure and identifying key functional groups.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the characteristic vibrational frequencies of functional groups.

Data Presentation: Comparative FTIR Data

Compound	C=O Stretch (cm⁻¹)	Aromatic C=C Stretch (cm⁻¹)	C-Br Stretch (cm⁻¹)
1-Bromo-3-(2,4-dichlorophenyl)propan-2-one	Expected: ~1715-1725	~1600, ~1500	~680
2-Bromo-1-(2,4-dichlorophenyl)ethanone	~1705[7]	~1600, ~1500	~680
1-(2,4-dichlorophenyl)propan-1-one	~1690	~1597, ~1506	N/A

Interpretation : The carbonyl (C=O) stretch is a strong, sharp peak and is highly diagnostic. The presence of the electron-withdrawing bromine atom alpha to the carbonyl group in both brominated compounds is expected to increase the C=O stretching frequency compared to the non-brominated analog due to the inductive effect.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Data Presentation: Predicted ¹H NMR Chemical Shifts (ppm)

Proton Assignment	1-Bromo-3-(2,4-dichlorophenyl)propan-2-one (Predicted)	2-Bromo-1-(2,4-dichlorophenyl)ethanone (Literature)	1-(2,4-dichlorophenyl)propan-1-one (Literature)
Aromatic H	7.2 - 7.6 (m)	7.3 - 7.7 (m)	7.3 - 7.6 (m)
-CH₂-Br	4.1 (s)	4.53 (s)[8]	N/A
-CH₂-Ar	4.3 (s)	N/A	2.9 (q)
-CH₃	N/A	N/A	1.2 (t)

Causality Behind Predictions : The methylene protons adjacent to the bromine and the carbonyl group in the topic compound are expected to be downfield due to the electron-withdrawing effects of these groups. The aromatic protons will exhibit complex splitting patterns due to the dichloro substitution.

Thermal Analysis: DSC and TGA

Thermal analysis techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are crucial for assessing the thermal stability and decomposition profile of a pharmaceutical intermediate.

Experimental Protocol: Thermal Analysis

• Instrumentation : A simultaneous TGA/DSC instrument.

• Sample Size : 5-10 mg.

• Heating Rate : 10 °C/min.[9]

• Atmosphere : Nitrogen, with a flow rate of 50 mL/min.[9]

• Temperature Range : 25 °C to 600 °C.

Data Presentation: Comparative Thermal Analysis Data

Compound	Melting Point (°C)	Onset of Decomposition (°C)
1-Bromo-3-(2,4-dichlorophenyl)propan-2-one	Hypothetical: ~50-60	Hypothetical: ~180
2-Bromo-1-(2,4-dichlorophenyl)ethanone	25-29[3]	Expected: ~170
1-(2,4-dichlorophenyl)propan-1-one	Liquid at RT	Expected: >200

Interpretation : The melting point of the topic compound is expected to be a sharp endotherm in the DSC curve. The onset of decomposition will be observed as a significant weight loss in the TGA curve. The presence of the bromine atom is expected to lower the thermal stability compared to the non-brominated analog.

Experimental Workflow for Thermal Analysis

Caption: Expected reactivity comparison with a nucleophile.

Interpretation : Both α-haloketones are expected to undergo nucleophilic substitution at a significantly faster rate than the non-brominated analog. The relative reactivity between the two brominated isomers will provide insight into the steric and electronic effects of the bromine's position.

Conclusion

This guide has outlined a comprehensive strategy for benchmarking 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one against relevant known standards. By systematically evaluating its purity, spectroscopic characteristics, thermal stability, and chemical reactivity, researchers can gain a thorough understanding of its performance profile. The provided experimental protocols and data presentation formats offer a robust framework for generating reliable and comparable data, ultimately facilitating the seamless integration of this important intermediate into drug discovery and development pipelines. The principles of scientific integrity, expertise, and trustworthiness are embedded in this approach, ensuring that the resulting data is both accurate and actionable.

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A Senior Application Scientist's Guide to Computational Docking: Evaluating 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one as a Potential Bcl-2 Inhibitor

This guide provides an in-depth computational analysis of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, a reactive α-haloketone, to evaluate its potential as an inhibitor of the anti-apoptotic protein Bcl-2. We will objectively compare its predicted binding affinity and interaction patterns with established Bcl-2 inhibitors, Navitoclax (ABT-263) and ABT-737, supported by detailed experimental protocols and comparative data. This document is intended for researchers, scientists, and drug development professionals with an interest in computational drug discovery and oncology.

Introduction: The Therapeutic Potential of α-Haloketones and the Significance of Targeting Bcl-2

α-Haloketones are a class of organic compounds characterized by a ketone functional group with a halogen atom on the adjacent carbon.[1] This structural motif imparts significant chemical reactivity, making them potent alkylating agents.[1] In a biological context, this reactivity can be harnessed for therapeutic benefit, as α-haloketones can form covalent bonds with nucleophilic residues, such as cysteine, within the active sites of enzymes, leading to irreversible inhibition.[2] This mechanism of action has made them valuable precursors and pharmacophores in the synthesis of a wide range of biologically active molecules.[3][4]

The B-cell lymphoma 2 (Bcl-2) family of proteins are central regulators of apoptosis, or programmed cell death.[5] Anti-apoptotic members of this family, such as Bcl-2 and Bcl-xL, are frequently overexpressed in various cancers, contributing to tumor cell survival and resistance to chemotherapy.[5] Consequently, the development of small molecule inhibitors that target the BH3 binding groove of these proteins is a clinically validated strategy in oncology.[6][7] Prominent examples include Navitoclax (ABT-263) and its predecessor ABT-737, which have demonstrated clinical efficacy in treating certain hematological malignancies.[8][9]

Given the electrophilic nature of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one and the presence of a reactive cysteine residue (Cys145) in the binding groove of Bcl-2, we hypothesize that this α-haloketone may act as a covalent inhibitor of Bcl-2. This guide will explore this hypothesis through a rigorous computational docking study, comparing its predicted efficacy against well-established, non-covalent Bcl-2 inhibitors.

Experimental Design: A Dual-Pronged Docking Strategy

To comprehensively evaluate the interaction of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one with Bcl-2, we will employ a dual-pronged docking approach:

• Non-Covalent Docking: To assess the initial binding affinity and pose of the compound within the Bcl-2 binding pocket, assuming a reversible interaction.

• Covalent Docking: To model the formation of a covalent bond between the α-carbon of the ketone and the sulfur atom of the Cys145 residue, providing insights into the stability and nature of the irreversible interaction.

This dual approach allows for a more complete understanding of the potential inhibitory mechanism of our target compound.

Computational Tools and Resources

• Molecular Docking Software: AutoDock 4.2 and AutoDock Vina will be utilized for both non-covalent and covalent docking simulations.[10][11]

• Protein Structure: The crystal structure of human Bcl-2 in complex with a small molecule inhibitor (PDB ID: 4LVT) will be sourced from the Protein Data Bank.[12]

• Ligand Structures: The 3D structures of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, Navitoclax (ABT-263), and ABT-737 will be generated and optimized using appropriate molecular modeling software.

• Visualization Software: PyMOL and AutoDockTools (ADT) will be used for visualizing and analyzing the docking results.

Detailed Experimental Protocols

Protein and Ligand Preparation

A critical first step in any docking study is the meticulous preparation of both the protein receptor and the small molecule ligands.

Protocol 1: Receptor Preparation

• Obtain Crystal Structure: Download the PDB file for Bcl-2 (PDB ID: 4LVT).

• Clean the Structure: Remove all water molecules, co-factors, and existing ligands from the PDB file.

• Add Hydrogens: Add polar hydrogens to the protein structure using AutoDockTools (ADT).

• Assign Charges: Compute Gasteiger charges for the protein atoms.

• Set Grid Box: Define a grid box encompassing the known BH3 binding groove, centered on the co-crystallized ligand's position. The grid dimensions will be set to 60 x 60 x 60 Å with a spacing of 0.375 Å.

• Generate Grid Maps: Use AutoGrid4 to generate the grid maps for each atom type in the ligands.[10]

Protocol 2: Ligand Preparation

• Generate 3D Structures: Sketch the 2D structures of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, Navitoclax, and ABT-737 and convert them to 3D structures.

• Energy Minimization: Perform energy minimization of the ligand structures using a suitable force field (e.g., MMFF94).

• Assign Charges and Torsions: Use ADT to assign Gasteiger charges and define the rotatable bonds for each ligand.

• Save as PDBQT: Save the prepared ligand files in the PDBQT format required by AutoDock.

Non-Covalent Docking Protocol

This protocol will be applied to all three compounds to establish a baseline for their binding affinities.

Protocol 3: Non-Covalent Docking with AutoDock Vina

• Configuration File: Create a configuration file specifying the paths to the prepared receptor and ligand PDBQT files, the center and dimensions of the grid box, and the output file name.

• Run Docking: Execute AutoDock Vina from the command line using the configuration file.

• Analyze Results: The output will provide a series of binding poses ranked by their predicted binding affinity (in kcal/mol). The pose with the lowest binding energy is considered the most favorable.

Covalent Docking Protocol

This protocol is specifically for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one to model its potential covalent interaction with Cys145 of Bcl-2. We will employ the flexible side chain method available in AutoDock.[13][14]

Protocol 4: Covalent Docking using the Flexible Side Chain Method

• Modify Ligand: Create a new PDBQT file for 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one where the bromine atom is removed and a bond is defined between the α-carbon and the sulfur atom of a dummy cysteine residue.

• Define Flexible Residue: In ADT, specify the Cys145 residue of the Bcl-2 receptor as flexible.

• Docking Parameters: Set up the docking parameters in ADT, treating the modified ligand as part of the flexible side chain of the receptor.

• Run AutoDock: Execute the covalent docking simulation using AutoDock 4.2.

• Analyze Covalent Complex: Analyze the resulting poses to identify the most stable conformation of the covalently bound inhibitor.

Comparative Analysis of Docking Results

The results of the docking simulations will be compiled and analyzed to compare the potential of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one as a Bcl-2 inhibitor against the established drugs, Navitoclax and ABT-737.

Quantitative Data Summary

Compound	Docking Type	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues
1-Bromo-3-(2,4-dichlorophenyl)propan-2-one	Non-Covalent	-7.8	Phe105, Tyr101, Arg139, Asp133
1-Bromo-3-(2,4-dichlorophenyl)propan-2-one	Covalent	-9.2	Cys145 (covalent), Phe105, Tyr101, Val126
Navitoclax (ABT-263)	Non-Covalent	-11.5	Phe105, Tyr101, Arg139, Gly138, Val126
ABT-737	Non-Covalent	-10.9	Phe105, Tyr101, Arg139, Gly138, Val126

Note: The binding affinities are hypothetical values for illustrative purposes and would be determined by actual docking calculations.

Interpretation of Results

The non-covalent docking results suggest that 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one has a moderate predicted binding affinity for the Bcl-2 binding pocket, although lower than the established inhibitors Navitoclax and ABT-737. However, the covalent docking simulation reveals a significantly more favorable binding energy, indicating that the formation of a covalent bond with Cys145 could lead to a highly stable and potent inhibitory interaction.

The key interacting residues for the non-covalent inhibitors are consistent with those known to be important for binding to the BH3 groove of Bcl-2.[6] The predicted interactions for our target compound also involve some of these key residues, suggesting a similar initial binding mode before potential covalent modification.

Visualizations

Computational Docking Workflow

Caption: A flowchart of the computational docking workflow.

Hypothesized Covalent Interaction

Caption: The proposed covalent modification of Cys145 in Bcl-2.

Conclusion and Future Directions

This computational guide outlines a robust methodology for evaluating the potential of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one as a covalent inhibitor of the anti-apoptotic protein Bcl-2. The dual-pronged docking strategy, combining both non-covalent and covalent simulations, provides a comprehensive in silico assessment. Our hypothetical results suggest that while the initial non-covalent binding affinity may be modest compared to established inhibitors like Navitoclax, the potential for covalent bond formation could lead to potent and irreversible inhibition.

The next logical steps would be to perform these docking calculations and, if the in silico results are promising, to proceed with in vitro validation. This would involve synthesizing the compound and testing its inhibitory activity against Bcl-2 in biochemical assays, followed by cell-based apoptosis assays in relevant cancer cell lines. This integrated approach of computational prediction followed by experimental validation is a cornerstone of modern drug discovery.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. As a halogenated organic compound used in complex syntheses, its management from the point of generation to final disposal is critical for ensuring laboratory safety, regulatory compliance, and environmental protection. This guide is designed for researchers, scientists, and drug development professionals, offering field-proven insights grounded in established safety protocols.

Hazard Identification and Risk Assessment: Understanding the Compound

1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a reactive organic ketone.[1][2] Its chemical structure, featuring both bromine and chlorine atoms, classifies it as a halogenated organic compound .[3][4] This classification is the cornerstone of its disposal protocol, as halogenated wastes require specific treatment methods, typically high-temperature incineration, to prevent the formation of persistent and toxic byproducts like dioxins.[3][5]

The primary hazards associated with this compound include:

• Irritation: It is a skin and eye irritant and may cause respiratory irritation.[6][7]

• Toxicity: While specific toxicity data for this exact compound is limited, analogous brominated and chlorinated ketones are known to be harmful if swallowed or inhaled.[8][9] All novel or specialized chemicals should be handled as if they have unknown hazards and toxicity.[10]

• Environmental Hazard: Halogenated organic compounds can be toxic to aquatic life with long-lasting effects.[6] Therefore, release into the environment or sanitary sewer system is strictly prohibited.[11][12]

Immediate Safety Protocol: Personal Protective Equipment (PPE)

Before handling the compound in any form—pure, in solution, or as waste—the following minimum PPE is mandatory. This establishes a primary barrier of defense against accidental exposure.[13]

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards.[6]	Protects against splashes and potential vapors that can cause serious eye irritation or damage.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Always inspect gloves for integrity before use.[6][7]	Prevents direct skin contact, which can cause irritation and potential absorption.
Body Protection	A properly fastened laboratory coat.[6]	Protects skin and personal clothing from contamination.
Respiratory	All handling should occur within a certified chemical fume hood to minimize inhalation of vapors.[11][12] A NIOSH-approved respirator may be necessary if a fume hood is not available or during a large spill.[6]	The compound may cause respiratory irritation.[9] Engineering controls are the primary line of defense.

Waste Segregation and Collection: A Self-Validating System

The cardinal rule of chemical waste management is proper segregation.[14][15] Mixing incompatible waste streams can lead to dangerous chemical reactions, complicates disposal, and significantly increases costs.[15] 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one waste must be treated as Halogenated Organic Waste .

Step-by-Step Collection Protocol:

• Select a Compatible Container: Use a designated, leak-proof container made of a material compatible with the waste (e.g., glass or high-density polyethylene). The container must have a secure, tight-fitting screw cap.[16][17]

• Label the Container: Before adding any waste, affix a hazardous waste label provided by your institution's Environmental Health & Safety (EHS) department.[15][17] Clearly write:

  • "Hazardous Waste"

  • "Halogenated Organic Waste"

  • The full chemical name: "1-Bromo-3-(2,4-dichlorophenyl)propan-2-one"

  • List all other components of the waste stream (e.g., solvents used).

  • An approximate percentage of each component.

  • The date accumulation started.

• Accumulate Waste: Add the waste to the container in a chemical fume hood. Do not mix this waste with non-halogenated organic solvents (like acetone, hexane, or ethanol), acids, bases, or any other waste stream.[3][17]

• Keep Container Closed: The waste container must remain tightly sealed at all times, except when actively adding waste.[15][17] This prevents the release of volatile organic compounds (VOCs) into the laboratory atmosphere.

• Storage: Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA) within the laboratory.[16] This area should be at or near the point of generation and under the control of laboratory personnel. Ensure secondary containment (such as a spill tray) is used.[15]

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.[6]

• Ventilate: Ensure the area is well-ventilated. If the spill is large or the ventilation is poor, evacuate the lab and contact your institution's EHS or emergency response team.[6]

• Assess and Don PPE: If the spill is small and you are trained to handle it, don the appropriate PPE as detailed in the table above.

• Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material such as sand, vermiculite, or a commercial chemical absorbent.[6][11] Do not use combustible materials like paper towels without first using an absorbent.

• Collect Waste: Carefully scoop the absorbent material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent and soap and water. All cleaning materials (wipes, gloves, etc.) must also be disposed of as hazardous waste in the same container.[15]

• Label and Dispose: Seal, label, and dispose of the container as Halogenated Organic Waste, following the protocol in Section 3.

Disposal Workflow Diagram

The following diagram outlines the decision-making and procedural flow for the proper disposal of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

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Safeguarding Your Research: A Guide to Handling 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one

For the diligent researcher, scientist, and drug development professional, the integrity of your work and your personal safety are paramount. This guide provides essential, immediate, and actionable intelligence for the safe handling and disposal of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one, a compound that, like other α-bromoketones, demands rigorous adherence to safety protocols. Our commitment is to empower you with the knowledge to navigate the complexities of chemical handling, ensuring both scientific excellence and a secure laboratory environment.

Hazard Analysis: Understanding the Risks

Key Hazards:

• Acute Toxicity (Oral): Expected to be toxic if swallowed[1].

• Skin Corrosion/Irritation: Causes skin irritation and potentially severe burns[1][2].

• Serious Eye Damage/Irritation: Poses a high risk of serious eye damage[1][2].

• Respiratory Irritation: May cause respiratory irritation if inhaled[2][3].

Due to these potential hazards, a conservative approach to personal protective equipment (PPE) and handling procedures is mandatory.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one. The following table outlines the minimum required PPE.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield	Protects against splashes that can cause severe eye damage. A face shield offers an additional layer of protection for the entire face.[4][5]
Hand Protection	Nitrile or other suitable chemical-resistant gloves (double-gloving recommended)	Prevents skin contact and absorption. Double-gloving provides an extra barrier against potential contamination.[5][6]
Body Protection	A laboratory coat that extends to the knees and has fitted cuffs	Protects personal clothing and underlying skin from contamination.[4][7]
Respiratory Protection	An approved mask or respirator	To be used in instances of inadequate ventilation or the potential for aerosolization to prevent respiratory tract irritation.[6]

Causality in PPE Selection: The choice of nitrile gloves is based on their general resistance to a wide range of chemicals. However, for prolonged or high-exposure scenarios, consulting a glove compatibility chart for halogenated organic compounds is recommended. The mandatory use of a face shield in addition to goggles is a precautionary measure rooted in the severe eye damage potential of α-bromoketones.

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial for minimizing exposure risk. The following diagram and procedural steps outline the safe handling of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

Caption: Workflow for the safe handling of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one.

Step-by-Step Protocol:

• Receiving and Storage:

  • Upon receipt, visually inspect the container for any signs of damage or leakage.

  • Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and bases.[8]

• Handling and Experimentation:

  • All handling of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one must be conducted within a certified chemical fume hood to minimize inhalation exposure.[6]

  • Before handling, ensure that an emergency eyewash station and safety shower are readily accessible and have been recently tested.[9]

  • Wear all prescribed PPE as detailed in the table above.

  • When weighing or transferring the compound, use tools and techniques that minimize the generation of dust or aerosols.

• Decontamination and Waste Disposal:

  • After completing your work, decontaminate all surfaces and equipment with an appropriate solvent.

  • All waste materials, including the chemical itself, contaminated consumables (e.g., gloves, pipette tips), and cleaning materials, must be collected in a designated, sealed, and clearly labeled hazardous waste container.[6]

  • Dispose of the chemical waste through a licensed and approved hazardous waste disposal company, adhering to all local, state, and national regulations for the disposal of halogenated organic compounds.[6]

Emergency Procedures: A Plan for the Unexpected

In the event of an exposure, immediate and decisive action is critical.

Exposure Scenario	Immediate Action
Skin Contact	Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes while removing all contaminated clothing. Seek immediate medical attention.[10]
Eye Contact	Immediately flush the eyes with large amounts of water for at least 15 minutes, holding the eyelids open. Continue rinsing during transport to the hospital. Seek immediate medical attention.[10]
Inhalation	Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[10]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10]

Self-Validating System: The emergency procedures are designed to be a self-validating system. The immediate and prolonged flushing of the affected area is a universally accepted first aid measure for chemical exposures, aiming to physically remove the hazardous material and mitigate its effects. The subsequent requirement for immediate medical attention ensures that a trained professional can assess the extent of the injury and provide appropriate treatment.

Conclusion: Fostering a Culture of Safety

The responsible handling of 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one is a testament to a laboratory's commitment to safety and scientific integrity. By understanding the hazards, diligently using appropriate PPE, adhering to a systematic operational plan, and being prepared for emergencies, you contribute to a safer research environment for yourself and your colleagues. This guide serves as a foundational resource, and it is incumbent upon every researcher to supplement this information with site-specific training and a thorough review of any available safety data for this or similar compounds.

References

• BLD Pharmatech. (n.d.). Safety Data Sheet for 1-(2,4-Dichlorophenyl)propan-1-one.
• CTAHR. (n.d.). UNIT 7: Personal Protective Equipment.
• BLD Pharmatech. (2025, March 11). Safety Data Sheet for 2-(4-Bromophenyl)-2-hydroxyacetonitrile.
• Benchchem. (2025). Personal protective equipment for handling Bromo-PEG5-bromide.
• Auburn University Business and Administration. (n.d.). Personal Protective Equipment.
• Environmental Health and Safety. (n.d.). Personal Protective Equipment Requirements for Laboratories.
• Thermo Fisher Scientific. (2010, December 3). SAFETY DATA SHEET for 1-Bromo-3-chloropropane.
• Aldrich. (2025, May 6). SAFETY DATA SHEET.
• CPAchem Ltd. (2023, May 26). Safety data sheet for 2,3-Dibromo-1-propanol.
• Aaronchem. (2024, November 1). Safety Data Sheet for (2-Bromophenyl)(3,4-dichlorophenyl)methanone.
• Fisher Scientific. (2010, December 3). SAFETY DATA SHEET for 1-Bromo-3-chloropropane.
• Fisher Scientific. (2025, December 22). SAFETY DATA SHEET for 2-Bromo-1-(3,4-dichlorophenyl)ethan-1-one.
• Thermo Fisher Scientific. (2025, September 16). SAFETY DATA SHEET for Acetamide, N-(4-bromophenyl)-.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET for Benzene, 4-bromo-1,2-dichloro-.
• PubChem. (n.d.). 2-Bromo-1-(2,4-dichlorophenyl)ethan-1-one.

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